4-Bromobutyric acid

• CAS: 2623-87-2

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Bromobutyric Acid: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromobutyric acid, also known as 4-bromobutanoic acid, is a halogenated carboxylic acid with significant applications in organic synthesis and the pharmaceutical industry.[1][2] Its bifunctional nature, possessing both a carboxylic acid and a bromoalkane group, makes it a versatile building block for the synthesis of more complex molecules, including pharmaceutical intermediates and cross-linking agents.[3][4][5] This document provides a comprehensive overview of its chemical properties, structure, and common experimental protocols.

Chemical Structure and Identification

4-Bromobutyric acid consists of a four-carbon chain with a carboxyl group at one end and a bromine atom at the other.[2] This structure imparts both acidic and alkylating properties to the molecule.

Identifier	Value
IUPAC Name	4-bromobutanoic acid[3][6][7]
Synonyms	4-Bromobutanoic acid, 4-Bromo-n-butyric acid, gamma-Bromobutyric acid, Carboxypropyl bromide[6][8][9]
CAS Number	2623-87-2[1][2][3][6]
Molecular Formula	C4H7BrO2[1][3][6][8]
SMILES	C(CC(=O)O)CBr[6]
InChI	InChI=1S/C4H7BrO2/c5-3-1-2-4(6)7/h1-3H2,(H,6,7)[6][8][10]
InChIKey	GRHQDJDRGZFIPO-UHFFFAOYSA-N[3][6][8][10]

Physicochemical Properties

4-Bromobutyric acid is typically a white to pale yellow or light brown crystalline solid or low melting crystal.[1][2][11] It is soluble in water, dilute alkali, ethanol, and ether.[1][4][11][12]

Property	Value
Molecular Weight	167.00 g/mol [1][6]
Melting Point	28-33 °C[3], 30-31 °C[4][10][11][12], 32 °C
Boiling Point	128-131 °C at 11 mmHg[4][10][11][12], 142 °C at 25 mmHg
Density	1.4397 g/cm³ (rough estimate)[11][12]
Flash Point	110 °C (closed cup)[10], 115 °C[11][12], 124 °C[13]
pKa	4.51±0.10 (Predicted)[12]
Appearance	White to pale yellow crystalline solid[1], Cream to pale yellow/brown crystalline/fused/low melting solid[3], Light brown low melting crystals[2][11][12]

Experimental Protocols

Synthesis of 4-Bromobutyric Acid from γ-Butyrolactone

A common method for the synthesis of 4-bromobutyric acid involves the ring-opening of γ-butyrolactone with hydrogen bromide.[1][4][14]

Materials:

• γ-Butyrolactone

• 48% Aqueous Hydrogen Bromide (HBr)

• Concentrated Sulfuric Acid (H₂SO₄)

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Ethyl acetate

• Hexane

Procedure: [14]

• Under a dry argon atmosphere, add 48% aqueous HBr (41.0 mL, 360 mmol) and concentrated sulfuric acid (9.6 mL) dropwise to γ-butyrolactone (6.10 g, 70.9 mmol).

• Allow the resulting mixture to stand at room temperature for 2 hours.

• Reflux the reaction mixture for 12 hours.

• Cool the mixture to room temperature.

• Add 192 mL of water to the reaction mixture.

• Extract the crude product with diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by silica (B1680970) gel chromatography using a mixture of ethyl acetate/hexane (1/2 v/v) as the eluent.

• Collect the fraction with an Rf value of 0.44 and dry under reduced pressure to yield 4-bromobutanoic acid as a yellow oil (7.638 g, 65% yield).

Caption: Workflow for the synthesis of 4-bromobutyric acid.

Applications in Research and Development

4-Bromobutyric acid is a valuable reagent in various scientific applications due to its dual functionality.

Role as a Bifunctional Cross-linker

The presence of both a carboxylic acid and a bromoalkane allows 4-bromobutyric acid to act as a cross-linking agent, connecting two different molecules.[3][5] For instance, the carboxylic acid can be activated to form an amide bond with an amine-containing molecule, while the bromoalkane can undergo nucleophilic substitution with a thiol-containing molecule.

Caption: Logical relationship of 4-bromobutyric acid in cross-linking.

Intermediate in Pharmaceutical Synthesis

4-Bromobutyric acid serves as a key intermediate in the synthesis of various pharmaceutical compounds, including anticancer and antiviral agents.[1] It is also used to produce 4-bromobutyryl chloride, another important reagent in pharmaceutical manufacturing.[1][4] The methyl ester of 4-bromobutyric acid is utilized in studies of fatty acid metabolism and cellular signaling pathways.[15]

Safety and Handling

4-Bromobutyric acid is classified as a corrosive substance (Hazard Class 8) and can cause severe skin burns and eye damage.[1][6] It should be handled with appropriate personal protective equipment, including gloves, eye protection, and a lab coat.[10] Store in a tightly closed container in a dry, dark place, preferably refrigerated at 2-8°C.[1][12] It is incompatible with strong oxidizing agents.[2]

Conclusion

4-Bromobutyric acid is a versatile chemical with a well-defined structure and a range of useful physicochemical properties. Its ability to act as a bifunctional linker and a synthetic intermediate makes it an important tool for researchers in organic chemistry, materials science, and drug development. Proper handling and storage are crucial to ensure safety and maintain the integrity of the compound.

References

• 1. nbinno.com [nbinno.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 4-Bromobutyric acid, 97% 50 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 4. 4-Bromobutyric acid | 2623-87-2 [chemicalbook.com]
• 5. scbt.com [scbt.com]
• 6. 4-Bromobutyric acid | C4H7BrO2 | CID 75809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4-Bromobutyric acid, 97% | Fisher Scientific [fishersci.ca]
• 8. 4-Bromobutyric acid [webbook.nist.gov]
• 9. 4-Bromobutyric acid [webbook.nist.gov]
• 10. 4-Bromobutyric acid 98 2623-87-2 [sigmaaldrich.com]
• 11. chembk.com [chembk.com]
• 12. jnfuturechemical.com [jnfuturechemical.com]
• 13. 4-Bromobutyric acid, 97% 5 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.pt]
• 14. 4-Bromobutyric acid synthesis - chemicalbook [chemicalbook.com]
• 15. chemimpex.com [chemimpex.com]

Synthesis of 4-Bromobutyric acid from gamma-butyrolactone

An In-depth Technical Guide to the Synthesis of 4-Bromobutyric Acid from Gamma-Butyrolactone (B3396035)

For researchers, scientists, and professionals in drug development, 4-bromobutyric acid is a pivotal intermediate in the synthesis of a variety of pharmaceutical compounds.[1][2] This guide provides a comprehensive overview of the primary synthetic route to 4-bromobutyric acid, commencing from gamma-butyrolactone. The process involves the ring-opening of the lactone, a reaction that can be achieved through several methods, each with distinct advantages and reaction parameters.

Reaction Overview

The fundamental transformation in the synthesis of 4-bromobutyric acid from gamma-butyrolactone is the cleavage of the ester bond within the lactone ring and the subsequent addition of a bromine atom. This is typically accomplished by reacting gamma-butyrolactone with a bromine source, most commonly hydrogen bromide or other brominating agents.

Key Synthetic Methodologies

Several methods for the synthesis of 4-bromobutyric acid from gamma-butyrolactone have been reported, with the most prevalent involving the use of hydrogen bromide or boron tribromide.

Ring-Opening with Hydrogen Bromide

The reaction of gamma-butyrolactone with hydrogen bromide is a common and effective method for producing 4-bromobutyric acid.[1][3] This can be performed using either gaseous hydrogen bromide or a concentrated aqueous solution.

• Using Gaseous Hydrogen Bromide: Dry hydrogen bromide gas can be directly introduced into gamma-butyrolactone, often in the presence of an organic solvent.[4][5] This method is noted for its simplicity and suitability for large-scale production.[4][5] The reaction is typically carried out at temperatures ranging from -10°C to 80°C.[4] High yields, often exceeding 98%, have been reported.[5]

• Using Aqueous Hydrogen Bromide: Concentrated hydrobromic acid (e.g., 48% aqueous solution) is another effective reagent for this transformation.[3][4] The reaction may require the presence of a catalyst, such as concentrated sulfuric acid, and is often conducted under reflux for several hours.[3]

Ring-Opening with Boron Tribromide

An alternative method involves the use of boron tribromide (BBr₃) in a suitable solvent like dichloromethane.[4][5] This approach is reported to yield 4-bromobutyric acid in high purity, with yields around 98%.[4][5] However, the use of the more expensive boron tribromide and the generation of boron-containing byproducts can be a drawback for large-scale industrial applications.[5]

Comparative Data of Synthetic Protocols

The following table summarizes the quantitative data from various reported experimental protocols for the synthesis of 4-bromobutyric acid from gamma-butyrolactone.

Reagent(s)	Reactant Ratio (Molar)	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
Dry HBr gas	1.1-1.5 : 1 (HBr : γ-butyrolactone)	Organic Solvent	-10 to 80	4 hours (post-addition)	98	[4][5]
48% HBr (aq), H₂SO₄	5.08 : 1 (HBr : γ-butyrolactone)	Water	Reflux	12 hours	65	[3]
BBr₃	Not specified	Dichloromethane	Not specified	Not specified	98	[4][5]
Dry HBr gas	1.2 : 1 (HBr : γ-butyrolactone)	None	20 to 40	1-3 hours	Not specified for acid	[2]

Experimental Protocols

Below are detailed methodologies for key experiments cited in the literature.

Protocol 1: Synthesis using Dry Hydrogen Bromide Gas

This protocol is adapted from a patented method suitable for large-scale production.[5]

Materials:

• gamma-Butyrolactone (1 mole, 86 g)

• Dry hydrogen bromide gas (1.2 moles, 97 g)

• Three-necked flask (500 mL)

• Stirrer

• Thermometer

Procedure:

• To a 500 mL three-necked flask equipped with a stirrer and a thermometer, add gamma-butyrolactone (1 mole, 86 g).

• Begin stirring and introduce dry hydrogen bromide gas (1.2 moles, 97 g).

• Control the reaction temperature between 30°C and 40°C during the addition of the gas.

• After the addition of hydrogen bromide is complete, continue to stir the mixture for 4 hours at the same temperature.

• Cool the reaction mixture to 0-20°C while stirring, which will induce the crystallization of the product.

• Filter the resulting solid to obtain light yellow 4-bromobutyric acid.

Results:

• Yield: 164 g (98%)

• Purity: 99.5% (determined by gas chromatography)

Protocol 2: Synthesis using Aqueous Hydrobromic Acid and Sulfuric Acid

This protocol is based on a procedure reported in a chemical database.[3]

Materials:

• gamma-Butyrolactone (70.9 mmol, 6.10 g)

• 48% Hydrobromic acid (360 mmol, 41.0 mL)

• Concentrated sulfuric acid (9.6 mL)

• Diethyl ether

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for chromatography

• Ethyl acetate/hexane mixture (1:2 v/v)

Procedure:

• Under a dry argon atmosphere, add 48% aqueous HBr (41.0 mL, 360 mmol) and concentrated sulfuric acid (9.6 mL) dropwise to gamma-butyrolactone (6.10 g, 70.9 mmol).

• Allow the resulting mixture to stand at room temperature for 2 hours.

• Reflux the reaction mixture for 12 hours.

• Cool the mixture to room temperature and add 192 mL of water.

• Extract the crude product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by silica gel chromatography using an ethyl acetate/hexane (1:2 v/v) eluent.

Results:

• Yield: 7.638 g (65%) of 4-bromobutyric acid as a yellow oil.

Reaction Pathway Diagram

The following diagram illustrates the ring-opening of gamma-butyrolactone to form 4-bromobutyric acid.

Caption: Reaction pathway for the synthesis of 4-bromobutyric acid.

Experimental Workflow Diagram

The general workflow for the synthesis and purification of 4-bromobutyric acid is depicted below.

Caption: General experimental workflow for synthesis and purification.

Conclusion

The synthesis of 4-bromobutyric acid from gamma-butyrolactone is a well-established and efficient process. The choice of methodology, particularly between using dry hydrogen bromide gas and aqueous hydrobromic acid, will depend on the desired scale of production, cost considerations, and available equipment. For large-scale industrial synthesis, the direct reaction with dry hydrogen bromide gas appears to be the more advantageous route due to its high yield and simpler work-up procedure.[4][5] Proper control of reaction conditions is crucial to maximize yield and purity, as 4-bromobutyric acid can be prone to cyclization back to gamma-butyrolactone, especially in the presence of water.[4]

References

• 1. nbinno.com [nbinno.com]
• 2. CN114736119A - One-step preparation method of ethyl 4-bromobutyrate - Google Patents [patents.google.com]
• 3. 4-Bromobutyric acid synthesis - chemicalbook [chemicalbook.com]
• 4. Page loading... [guidechem.com]
• 5. CN1760167A - Method for producing bromo butyric acid - Google Patents [patents.google.com]

4-Bromobutyric acid CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromobutyric acid, a versatile bifunctional molecule widely employed in chemical synthesis and drug development. This document outlines its chemical and physical properties, details common synthetic protocols, and explores its applications, particularly in the development of novel therapeutics.

Core Chemical Identifiers and Properties

4-Bromobutyric acid, also known as 4-bromobutanoic acid, is a carboxylic acid and organobromine compound. Its key identifiers and physicochemical properties are summarized below for quick reference.

Identifier	Value
CAS Number	2623-87-2
Molecular Formula	C₄H₇BrO₂
Molecular Weight	167.00 g/mol
IUPAC Name	4-bromobutanoic acid
Synonyms	γ-Bromobutyric acid, Carboxypropyl bromide

Physical and Chemical Properties	Value
Appearance	Low melting crystals, light brown
Melting Point	30-31 °C
Boiling Point	128-131 °C at 11 mmHg
Solubility	Soluble in water and dilute alkali. Sparingly soluble in Chloroform, slightly soluble in DMSO and Methanol.
pKa	4.51 ± 0.10 (Predicted)
Flash Point	115 °C

Synthesis of 4-Bromobutyric Acid

The most common and efficient synthesis of 4-Bromobutyric acid involves the ring-opening of γ-butyrolactone. Several methods have been reported, with variations in reagents and reaction conditions.

Experimental Protocol: Synthesis from γ-Butyrolactone with HBr and Sulfuric Acid

This protocol details a common laboratory-scale synthesis of 4-Bromobutyric acid.

Materials:

• γ-Butyrolactone

• 48% Hydrobromic acid (HBr) aqueous solution

• Concentrated sulfuric acid (H₂SO₄)

• Diethyl ether

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Brine (saturated NaCl solution)

• Argon or Nitrogen gas for inert atmosphere

• Silica (B1680970) gel for chromatography

• Ethyl acetate (B1210297) and hexane (B92381) for chromatography elution

Procedure:

• Under a dry argon atmosphere, add 48% HBr aqueous solution (41.0 mL, 360 mmol) and concentrated sulfuric acid (9.6 mL) dropwise to γ-butyrolactone (6.10 g, 70.9 mmol).

• Allow the resulting mixture to stand at room temperature for 2 hours.

• After 2 hours, reflux the mixture for 12 hours.

• Cool the reaction mixture to room temperature.

• Add 192 mL of water to the cooled mixture.

• Extract the crude product with diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by silica gel chromatography using a mixture of ethyl acetate/hexane (1/2 v/v) as the eluent.

• Collect the fraction with an Rf value of 0.44 and dry under reduced pressure to yield 4-bromobutanoic acid as a yellow oil (yield: 65%).[1]

Characterization Data:

• ¹H NMR (400MHz, CDCl₃, ppm): δ 2.19 (quint, J=6.4Hz, 2H, BrCH₂CH₂ ), 2.58 (t, J=4.2Hz, 2H, CH₂ COOH), and 3.48 (t, J=3.2Hz, 2H, BrCH₂ ).[1]

• ¹³C NMR (100MHz, CDCl₃, ppm): δ 27.36 (BrCH₂C H₂), 32.11 (BrC H₂), 32.38 (Br(CH₂)₂C H₂), and 178.58 (C OOH).[1]

• IR (NaCl, cm⁻¹): 1711 (C=O), 3046 (-OH).[1]

Synthesis Workflow Diagram

Caption: Synthesis workflow for 4-Bromobutyric acid.

Applications in Research and Drug Development

4-Bromobutyric acid is a valuable building block in organic synthesis due to its bifunctional nature, possessing both a carboxylic acid and a bromoalkane group. This allows for a wide range of chemical transformations, making it a key intermediate in the synthesis of various pharmaceuticals and research chemicals.

Role as a Linker in PROTACs

Proteolysis-targeting chimeras (PROTACs) are heterobifunctional molecules that induce the degradation of target proteins. A PROTAC consists of a ligand that binds to the protein of interest, a ligand for an E3 ubiquitin ligase, and a linker that connects these two components. 4-Bromobutyric acid and its derivatives are frequently used to construct the alkyl or alkyl-ether chains that form these critical linkers. The length and composition of the linker are crucial for the efficacy of the PROTAC, as they determine the geometry of the ternary complex formed between the target protein, the PROTAC, and the E3 ligase.

PROTAC General Structure

Caption: General structure of a PROTAC molecule.

Synthesis of Histone Deacetylase (HDAC) Inhibitors

4-Bromobutyric acid is also utilized in the synthesis of histone deacetylase (HDAC) inhibitors, a class of compounds that are being investigated as anti-cancer agents. The butyric acid moiety can mimic the structure of lysine's acetylated side chain, while the bromo- functionality allows for the attachment of other pharmacophoric groups.

Precursor for PET Tracers

In the field of medical imaging, 4-Bromobutyric acid serves as a precursor in the synthesis of Positron Emission Tomography (PET) tracers. The bromo- group can be substituted with a positron-emitting radionuclide, such as Fluorine-18, to create imaging agents that can visualize and quantify biological processes in vivo.

Safety and Handling

4-Bromobutyric acid is a corrosive substance that can cause severe skin burns and eye damage. It is essential to handle this chemical in a well-ventilated area, such as a fume hood, and to use appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. It is also sensitive to light and should be stored in a dark, dry place at room temperature.

Hazard and Precautionary Statements:

• Hazard Statement: H314 - Causes severe skin burns and eye damage.

• Precautionary Statements:

  • P260: Do not breathe dust/fume/gas/mist/vapors/spray.

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.

  • P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

References

• 1. Page loading... [wap.guidechem.com]

Spectroscopic Profile of 4-Bromobutyric Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-bromobutyric acid (CAS No. 2623-87-2), a valuable bifunctional molecule in organic synthesis. The following sections detail its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with generalized experimental protocols for acquiring such spectra.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 4-bromobutyric acid, providing a quick reference for compound identification and characterization.

¹H NMR Data

Solvent: CDCl₃ Frequency: 90 MHz

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
~11.4	Singlet	1H	-	-COOH
3.48	Triplet	2H	6.6	-CH₂-Br
2.57	Triplet	2H	7.3	-CH₂-COOH
2.20	Quintet	2H	6.9	-CH₂-CH₂-CH₂-

¹³C NMR Data

Solvent: CDCl₃

Chemical Shift (δ, ppm)	Assignment
178.9	C=O
33.1	-CH₂-Br
32.8	-CH₂-COOH
27.6	-CH₂-CH₂-CH₂-

Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
2960-2850	C-H	Alkane Stretch
~1710	C=O	Carbonyl Stretch
~1420	O-H	Bend
~1290	C-O	Stretch
650-550	C-Br	Stretch

Mass Spectrometry Data

Ionization Method: Electron Ionization (EI)

m/z	Relative Intensity (%)	Proposed Fragment
166/168	< 5	[M]⁺ (Molecular Ion)
121/123	~20	[M-COOH]⁺
85	100	[M-Br]⁺
60	~30	[CH₃COOH]⁺
45	~15	[COOH]⁺

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above. Instrument parameters may require optimization based on the specific equipment used.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of 4-bromobutyric acid in about 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Instrumentation: Utilize a 90 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters: pulse angle of 30-45 degrees, acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.

  • Process the Free Induction Decay (FID) with a line broadening of 0.3 Hz.

  • Reference the spectrum to the residual solvent peak of CDCl₃ at 7.26 ppm.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: pulse angle of 30-45 degrees, acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds.

  • Reference the spectrum to the solvent peak of CDCl₃ at 77.16 ppm.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation: As 4-bromobutyric acid is a low-melting solid, a thin film can be prepared by melting a small amount of the sample between two KBr plates. Alternatively, a KBr pellet can be prepared by grinding a small amount of the sample with dry KBr powder and pressing the mixture into a translucent disk.

• Instrumentation: Use a standard FT-IR spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment or the KBr plates/pellet.

  • Place the sample in the spectrometer and record the sample spectrum.

  • The final spectrum is obtained by ratioing the sample spectrum against the background spectrum.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or by gas chromatography (GC-MS).

• Ionization: Utilize Electron Ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: Scan a mass range of approximately m/z 30-200 to detect the molecular ion and relevant fragment ions.

• Data Analysis: Identify the molecular ion peak (if present) and analyze the fragmentation pattern to deduce the structure of the molecule. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) is a key diagnostic feature.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 4-bromobutyric acid.

Caption: Workflow of Spectroscopic Analysis.

An In-Depth Technical Guide to the Solubility and Stability of 4-Bromobutanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 4-Bromobutanoic acid (4-BBA), a key intermediate in pharmaceutical synthesis and various organic reactions. Understanding these core physicochemical properties is critical for its effective handling, storage, and application in research and development.

Solubility Profile of 4-Bromobutanoic Acid

Data Presentation: Solubility in Various Solvents

A summary of the qualitative solubility of 4-Bromobutanoic acid is presented in Table 1. The data indicates good solubility in polar protic and aprotic solvents, which is consistent with its structure possessing both a polar carboxylic acid group and a halogenated alkyl chain.

Table 1: Qualitative Solubility of 4-Bromobutanoic Acid

Solvent	Type	Solubility	Citation(s)
Water	Polar Protic	Soluble / Slightly Soluble	[1][2]
Dilute Alkali	Aqueous Basic	Soluble	[1]
Ethanol	Polar Protic	Soluble	[3]
Methanol	Polar Protic	Slightly Soluble	[1]
Diethyl Ether	Polar Aprotic	Soluble	[3]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Soluble	[1]
Chloroform	Nonpolar	Sparingly Soluble	[1]
Ethyl Acetate / Hexane	Mixed	Soluble (in mixtures)

Note: The variability in reported water solubility ("soluble" vs. "slightly soluble") may depend on the specific experimental conditions such as temperature and pH.

Experimental Protocol: Determination of Equilibrium Solubility

The following protocol for determining the equilibrium solubility of 4-Bromobutanoic acid is based on the isothermal shake-flask method, a widely accepted technique for reliable solubility measurement.

Objective: To quantitatively determine the solubility of 4-Bromobutanoic acid in a selected solvent at a specific temperature.

Materials:

• 4-Bromobutanoic acid (purity >98%)

• Selected solvent (e.g., water, ethanol, methanol) of appropriate purity (e.g., HPLC grade)

• Glass vials with screw caps

• Constant temperature orbital shaker/incubator

• Analytical balance

• Centrifuge

• Volumetric flasks and pipettes

• Validated analytical instrument (e.g., HPLC-UV, GC-FID)

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of solid 4-Bromobutanoic acid to a series of glass vials. The presence of undissolved solid is essential to ensure equilibrium is reached.

  • Add a known volume of the selected solvent to each vial.

• Equilibration:

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature orbital shaker set to the desired temperature (e.g., 25 °C, 37 °C).

  • Agitate the samples for a predetermined period (typically 24-72 hours) to allow the system to reach equilibrium. The time required for equilibration should be determined empirically by taking measurements at various time points (e.g., 24, 48, 72 hours) until the concentration of the solute in the supernatant remains constant.

• Sample Collection and Preparation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed pipette to avoid precipitation.

  • Immediately centrifuge the withdrawn sample to separate any remaining suspended solid particles.

  • Accurately dilute the clear supernatant with the appropriate mobile phase or solvent to a concentration within the calibrated range of the analytical instrument.

• Quantification:

  • Analyze the diluted samples using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection. A reverse-phase HPLC method with a mobile phase of acetonitrile (B52724) and water with a phosphoric or formic acid modifier is suitable for analyzing 4-Bromobutanoic acid.[1]

  • Determine the concentration of 4-Bromobutanoic acid in the samples by comparing the analytical response to a calibration curve prepared from standards of known concentration.

• Data Analysis:

  • Calculate the original concentration of 4-Bromobutanoic acid in the saturated supernatant, accounting for the dilution factor.

  • Express the solubility in appropriate units, such as mg/mL, g/100 mL, or mol/L.

Visualization: Solubility Determination Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of 4-Bromobutanoic acid.

Solubility determination workflow for 4-Bromobutanoic acid.

Stability Profile of 4-Bromobutanoic Acid

The stability of 4-Bromobutanoic acid is a critical consideration for its synthesis, storage, and use as a chemical intermediate. It is susceptible to degradation under certain conditions, primarily through hydrolysis and thermal decomposition.

Data Presentation: Stability Characteristics

Table 2 summarizes the known stability characteristics, incompatibilities, and degradation products of 4-Bromobutanoic acid.

Table 2: Stability Profile of 4-Bromobutanoic Acid

Parameter	Observation / Condition	Primary Degradation Product(s)	Citation(s)
General Stability	Stable at room temperature in a tightly sealed, dry container.	Not applicable under recommended conditions.
Thermal Stability	Decomposes upon heating. A study on its gas-phase thermal decomposition has been conducted.	γ-Butyrolactone, Hydrogen Bromide, Carbon Monoxide, Carbon Dioxide	[4][5]
Hydrolytic Stability	Susceptible to hydrolysis, readily cyclizing in the presence of water to form γ-butyrolactone.	γ-Butyrolactone, Hydrogen Bromide
Photostability	Reported to be light-sensitive.	To be determined by photostability studies.	[1]
Incompatible Materials	Strong oxidizing agents, strong bases, alkaline materials.	Varies depending on the reactant.	[4]
Recommended Storage	Store in a cool, dry, dark, and well-ventilated area in a tightly closed container.	Not applicable under recommended conditions.	[3]

Experimental Protocol: Stability Assessment

This protocol outlines a comprehensive approach to evaluating the stability of 4-Bromobutanoic acid, incorporating principles from the International Council for Harmonisation (ICH) guidelines Q1A(R2) and Q1B.

Objective: To assess the stability of 4-Bromobutanoic acid under various environmental conditions (temperature, humidity, light) and to identify and quantify its degradation products.

Materials:

• 4-Bromobutanoic acid (at least one batch, preferably three for formal studies)

• Appropriate packaging (e.g., amber glass vials with inert liners)

• Calibrated stability chambers (for long-term, accelerated, and photostability studies)

• Forced degradation equipment (e.g., oven, acid/base solutions, oxidizing agent)

• Validated stability-indicating analytical method (e.g., HPLC-UV/MS) capable of separating 4-BBA from its degradation products, particularly γ-butyrolactone.

Procedure:

• Forced Degradation (Stress Testing):

  • Acid/Base Hydrolysis: Dissolve 4-BBA in solutions of varying pH (e.g., 0.1 M HCl, water, 0.1 M NaOH) and store at an elevated temperature (e.g., 60°C). Monitor for degradation over time.

  • Oxidation: Treat a solution of 4-BBA with an oxidizing agent (e.g., 3% hydrogen peroxide) at room temperature.

  • Thermal Degradation: Expose solid 4-BBA to high temperatures (e.g., in 10°C increments above the accelerated temperature) and monitor for degradation.

  • Photodegradation: Expose a solution and solid sample of 4-BBA to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter. Include a dark control sample wrapped in aluminum foil.[2]

  • Purpose: To identify potential degradation products, understand degradation pathways, and validate the stability-indicating nature of the analytical method.

• Formal Stability Studies:

  • Sample Preparation: Package the 4-BBA samples in the proposed container closure system.

  • Storage Conditions:

    • Long-Term: Store samples at 25°C ± 2°C / 60% RH ± 5% RH for a minimum of 12 months.

    • Accelerated: Store samples at 40°C ± 2°C / 75% RH ± 5% RH for a minimum of 6 months.

  • Testing Frequency:

    • Long-Term: Pull samples at 0, 3, 6, 9, 12, 18, and 24 months.

    • Accelerated: Pull samples at 0, 3, and 6 months.

  • Analytical Testing: At each time point, analyze the samples for:

    • Appearance (physical description)

    • Assay of 4-Bromobutanoic acid

    • Quantification of degradation products (especially γ-butyrolactone)

    • Water content (as applicable)

• Data Evaluation:

  • Evaluate any changes in physical appearance, assay, and degradation products over time and under different conditions.

  • Determine the rate of degradation and establish a re-test period or shelf life based on the long-term stability data.

Visualizations: Stability Testing and Degradation Pathway

The following diagrams illustrate the stability testing workflow and the primary degradation pathway of 4-Bromobutanoic acid.

ICH-guided stability testing workflow for 4-Bromobutanoic acid.

Primary degradation pathway of 4-Bromobutanoic acid.

References

• 1. 4-Bromobutyric acid | 2623-87-2 [chemicalbook.com]
• 2. Page loading... [guidechem.com]
• 3. 4-Bromobutyric acid, 97% 5 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.pt]
• 4. 4-Bromobutanoic acid(2623-87-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. 4-Bromobutyric acid [webbook.nist.gov]

An In-depth Technical Guide to the Discovery and History of 4-Bromobutyric Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromobutyric acid, a versatile bifunctional molecule, has served as a crucial building block in organic synthesis for over a century. This technical guide provides a comprehensive overview of its discovery, historical synthetic routes, and physicochemical properties. It details key experimental protocols, presents quantitative data in a structured format, and explores its applications, particularly as a precursor in the development of pharmaceuticals. While 4-bromobutyric acid itself is not directly implicated in specific signaling pathways, its role as a key intermediate in the synthesis of bioactive molecules positions it as a compound of significant interest in medicinal chemistry and materials science.

Introduction

4-Bromobutyric acid (also known as 4-bromobutanoic acid or γ-bromobutyric acid) is a halogenated carboxylic acid with the chemical formula C₄H₇BrO₂.[1][2] Its structure incorporates both a reactive primary alkyl bromide and a carboxylic acid functional group, making it a valuable intermediate in a wide array of chemical transformations.[3] First synthesized in the early 20th century, its utility has expanded from fundamental organic chemistry research to applications in the pharmaceutical and materials science industries.[1][2] In the pharmaceutical sector, it is a key component in the synthesis of various therapeutic agents, including anticancer and antiviral drugs.[2] In materials science, it has found use in the stabilization of perovskite quantum dots.[2] This guide delves into the historical context of its discovery, the evolution of its synthesis, and its key chemical and physical characteristics.

Discovery and Historical Synthesis

While no single individual is credited with the initial discovery of 4-bromobutyric acid, its first synthesis is reported to have occurred in the early 20th century during broader investigations into halogenated fatty acids.[1] Early synthetic approaches centered on the manipulation of readily available four-carbon precursors.

One of the most enduring and common methods for preparing 4-bromobutyric acid is through the ring-opening of γ-butyrolactone. This reaction is typically achieved by treatment with hydrobromic acid (HBr), often in the presence of a strong acid catalyst like sulfuric acid.[4] The reaction can be performed using either aqueous or gaseous HBr.[2]

Over the years, various refinements to this general approach have been published to improve yield and purity. For instance, the use of boron tribromide in dichloromethane (B109758) has been reported to produce 4-bromobutyric acid from γ-butyrolactone in very high yield. Another high-yield method involves the direct introduction of dry hydrogen bromide gas into γ-butyrolactone.

An alternative historical route to 4-bromobutyric acid involves the hydrolysis of 4-bromobutyronitrile. This method typically requires prolonged heating with a strong acid, such as 48% hydrobromic acid.

The following diagram illustrates the primary historical synthetic pathways to 4-bromobutyric acid.

Primary historical synthetic routes to 4-bromobutyric acid.

Physicochemical Properties

4-Bromobutyric acid is typically a white to pale yellow crystalline solid or a colorless to pale yellow liquid at room temperature, with a characteristic pungent, acidic odor.[1][2][3] It is hygroscopic and should be stored in a sealed container to prevent moisture absorption.[1] The presence of both a polar carboxylic acid group and a polar carbon-bromine bond contributes to its moderate solubility in water and good solubility in polar organic solvents like ethanol (B145695) and ether.[2]

Physical Constants

The following table summarizes the key physical properties of 4-bromobutyric acid compiled from various sources.

Property	Value	Reference
Molecular Formula	C₄H₇BrO₂	[2][5]
Molecular Weight	167.00 g/mol	[2][5]
Melting Point	30-31 °C	[6]
32-33 °C	[7]
70-75 °C	[2]
Boiling Point	128-131 °C at 11 mmHg	[6]
129.5 °C at 13 mmHg
402.7 K (129.55 °C) at 0.015 bar	[8]
381-382 K (107.85-108.85 °C) at 0.003 bar	[8]
Density	1.631 g/cm³	[9]
Refractive Index	1.4825 at 24 °C	[9]
Flash Point	115 °C	[9]

Note: The wide range in reported melting points may be due to impurities or different crystalline forms.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-bromobutyric acid.

Spectrum Type	Key Features	Reference
¹H NMR (CDCl₃)	δ ~11.0 (s, 1H, COOH), 3.48 (t, 2H, CH₂Br), 2.58 (t, 2H, CH₂COOH), 2.19 (quint, 2H, CH₂CH₂CH₂)	[4]
¹³C NMR (CDCl₃)	δ ~178.58 (COOH), 32.38 (CH₂COOH), 32.11 (CH₂Br), 27.36 (CH₂CH₂Br)	[4]
IR (NaCl)	~3046 cm⁻¹ (O-H stretch, broad), ~1711 cm⁻¹ (C=O stretch)	[4]
Mass Spectrum (GC-MS)	Major fragments can be observed corresponding to the loss of Br, COOH, and other fragments.	[5][10][11]

Experimental Protocols

This section provides a detailed experimental protocol for a representative synthesis of 4-bromobutyric acid from γ-butyrolactone, adapted from literature procedures.[4]

Synthesis of 4-Bromobutyric Acid from γ-Butyrolactone

Materials:

• γ-Butyrolactone

• 48% Hydrobromic acid (HBr)

• Concentrated Sulfuric acid (H₂SO₄)

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Argon or Nitrogen gas (for inert atmosphere)

Procedure:

• Under a dry argon atmosphere, to a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add γ-butyrolactone (e.g., 6.10 g, 70.9 mmol).

• Carefully and with stirring, add 48% aqueous HBr (e.g., 41.0 mL, 360 mmol) followed by the dropwise addition of concentrated sulfuric acid (e.g., 9.6 mL).

• Allow the resulting mixture to stir at room temperature for 2 hours.

• Heat the reaction mixture to reflux and maintain reflux for 12 hours.

• After reflux, cool the reaction mixture to room temperature.

• Pour the cooled mixture into cold water (e.g., 192 mL) and transfer to a separatory funnel.

• Extract the aqueous layer with diethyl ether (e.g., 3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• The crude 4-bromobutanoic acid can be purified by silica (B1680970) gel chromatography using a suitable eluent system (e.g., ethyl acetate/hexane).

The following diagram illustrates the experimental workflow for this synthesis.

Experimental workflow for the synthesis of 4-bromobutyric acid.

Applications in Drug Development and Signaling Pathways

4-Bromobutyric acid is not known to have significant biological activity itself or to directly modulate specific signaling pathways. Its importance in the life sciences lies in its role as a versatile bifunctional cross-linker and a key starting material for the synthesis of more complex, biologically active molecules.[12][13]

For example, it is used in the synthesis of piperazine (B1678402) derivatives that have shown antiproliferative effects on cancer cell lines.[2] It is also a precursor for inhibitors of Autotaxin (ENPP2), an enzyme implicated in tissue fibrosis and cancer cell metastasis.[9] The signaling pathways affected by these end products are diverse and depend on the final molecular structure.

While a diagram of a signaling pathway directly involving 4-bromobutyric acid cannot be provided due to a lack of evidence in the scientific literature, it is instructive to consider a general scheme of its utility.

The following diagram illustrates the logical relationship of 4-bromobutyric acid as a building block in the synthesis of a hypothetical drug that targets a signaling pathway.

Logical relationship of 4-bromobutyric acid in drug development.

Conclusion

4-Bromobutyric acid, a compound with a rich history rooted in the early explorations of organic chemistry, remains a staple in modern synthesis. Its straightforward preparation from readily available starting materials and its dual functionality have cemented its role as a valuable intermediate. While it does not possess intrinsic biological activity in terms of modulating signaling pathways, its contribution to the synthesis of a wide range of pharmaceuticals and advanced materials is undeniable. Future innovations in synthetic methodologies and the continued exploration of new applications will ensure that 4-bromobutyric acid remains a relevant and important molecule for researchers and scientists in both academia and industry.

References

• 1. Page loading... [wap.guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. Page loading... [wap.guidechem.com]
• 4. 4-Bromobutyric acid synthesis - chemicalbook [chemicalbook.com]
• 5. 4-Bromobutyric acid | C4H7BrO2 | CID 75809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-溴丁酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. CN1760167A - Method for producing bromo butyric acid - Google Patents [patents.google.com]
• 8. 4-Bromobutyric acid [webbook.nist.gov]
• 9. innospk.com [innospk.com]
• 10. 4-Bromobutyric acid [webbook.nist.gov]
• 11. spectrabase.com [spectrabase.com]
• 12. 4-Bromobutyric acid | 2623-87-2 [chemicalbook.com]
• 13. scbt.com [scbt.com]

A Technical Guide to High-Purity 4-Bromobutyric Acid for Researchers and Drug Development Professionals

Introduction: 4-Bromobutyric acid (CAS No. 2623-87-2), also known as 4-bromobutanoic acid, is a versatile bifunctional molecule widely utilized as a key intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1] Its structure, featuring both a carboxylic acid and a bromo-functional group, allows for a variety of chemical transformations, making it a valuable building block in drug development and material science. This technical guide provides an in-depth overview of commercially available high-purity 4-Bromobutyric acid, its applications, and detailed experimental protocols.

Commercial Suppliers and Product Specifications

A critical aspect for researchers and drug development professionals is the reliable sourcing of high-purity starting materials. Several chemical suppliers offer 4-Bromobutyric acid at various purity levels and quantities. The following tables summarize the offerings from prominent commercial vendors to facilitate easy comparison.

Table 1: Commercial Suppliers of 4-Bromobutyric Acid

Supplier	Product Number(s)	Purity	Available Package Sizes
Thermo Fisher Scientific	A12870.18, A12870-18, AC133470050, AC133470250	97%	10 g, 25 g, 50 g, 250 g[2][3][4]
Sigma-Aldrich	258083	98%	10 g, 50 g[5][6]
TCI (Tokyo Chemical Industry)	B1279	>95.0% (GC)	25 g[7]
Lab Pro Inc.	B1279-25G	Min. 95.0% (GC,T)	25 g[8]
Capot Chemical	3754	98% (Min, HPLC)	Inquire
SynQuest Laboratories	98%	100 g, 500 g[5]
Oakwood Chemical	Inquire	1 g, 10 g, 25 g, 100 g[5]
Simson Pharma Limited	OT1579000	Inquire	Custom Synthesis[9]

Table 2: Physical and Chemical Properties of 4-Bromobutyric Acid

Property	Value
CAS Number	2623-87-2[2][3][7][8]
Molecular Formula	C4H7BrO2[2][3][7][8]
Molecular Weight	167.00 g/mol [7][8]
Appearance	White to pale yellow/brown crystalline or low melting solid[2][3]
Melting Point	28-33 °C[2][3]
Boiling Point	128-131 °C @ 11 mmHg[6]
Solubility	Soluble in water and dilute alkali[5]

Key Applications in Research and Development

High-purity 4-Bromobutyric acid is a crucial starting material in various synthetic applications, particularly in the pharmaceutical industry.

• Pharmaceutical Intermediates: It serves as a precursor for the synthesis of more complex active pharmaceutical ingredients (APIs). A common application is its conversion to 4-bromobutyryl chloride, a highly reactive intermediate used in the synthesis of compounds with potential therapeutic activities, such as alpha-glucosidase inhibitors for diabetes management.[10]

• Bifunctional Cross-linker: The presence of two reactive sites allows 4-Bromobutyric acid to be used as a cross-linking agent to connect different molecules.[2] This is particularly useful in bioconjugation, where it can be used to link therapeutic agents to targeting moieties like antibodies.

• Material Science: In material science, it has been used in the stabilization of perovskite quantum dots, enhancing their luminous efficiency and stability.[1]

Experimental Protocols

Synthesis of 4-Bromobutyric Acid from γ-Butyrolactone

A common laboratory-scale synthesis of 4-Bromobutyric acid involves the ring-opening of γ-butyrolactone with hydrobromic acid.[1][11][12]

Materials:

• γ-Butyrolactone

• 48% Hydrobromic acid (aqueous solution)

• Concentrated Sulfuric acid

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexane

• Argon gas supply

• Standard glassware for organic synthesis (round-bottom flask, reflux condenser, separatory funnel, etc.)

• Silica (B1680970) gel for chromatography

Procedure:

• Under a dry argon atmosphere, add 48% aqueous HBr solution (41.0 mL, 360 mmol) and concentrated sulfuric acid (9.6 mL) dropwise to γ-butyrolactone (6.10 g, 70.9 mmol).[12]

• Allow the resulting mixture to stand at room temperature for 2 hours.[12]

• After 2 hours, reflux the reaction mixture for 12 hours.[12]

• Cool the reaction mixture to room temperature and add 192 mL of water.[12]

• Extract the crude product with diethyl ether.[12]

• Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.[12]

• Filter the solution and concentrate the filtrate under reduced pressure.[12]

• Purify the residue by silica gel chromatography using a mixture of ethyl acetate/hexane (1/2 v/v) as the eluent to afford 4-bromobutanoic acid as a yellow oil (yield ~65%).[12]

Synthesis of 4-Bromobutyryl Chloride from 4-Bromobutyric Acid

4-Bromobutyryl chloride is a valuable intermediate that can be synthesized from 4-Bromobutyric acid using thionyl chloride.[13]

Materials:

• 4-Bromobutyric acid

• Thionyl chloride (SOCl2)

• Standard glassware for organic synthesis (round-bottom flask, reflux condenser, distillation apparatus)

Procedure:

• In a sealable container, place 2000.0 g of γ-butyrolactone and introduce 2200.0 g of dry HBr gas at -15 °C. Seal the container and heat to 80 °C for 5 hours to produce 4-bromobutyric acid.[13]

• Cool the container to room temperature, open the seal, and remove any excess unreacted HBr gas using a water pump.[13]

• To the container with the synthesized 4-bromobutyric acid, attach a reflux condenser.[13]

• At 50 °C, add 6000.0 g of thionyl chloride in batches, controlling the addition rate to maintain a steady reaction.[13]

• After the addition is complete, increase the temperature to 80 °C and stir the reaction mixture for 3.0 hours.[13]

• After the reaction is complete, distill off the excess unreacted thionyl chloride under normal pressure.[13]

• Subsequently, perform a vacuum distillation and collect the fraction at 101 °C (37 mmHg) to obtain 4-bromobutyryl chloride.[13]

Visualized Workflow: Application in Bioconjugation

While a specific signaling pathway directly involving 4-Bromobutyric acid is not prominently documented, its utility as a cross-linker is a key application. The following diagram illustrates a generalized workflow for using a bromo-functionalized linker, analogous to 4-Bromobutyric acid, for the surface modification and subsequent bioconjugation of nanoparticles for applications like targeted drug delivery.

Caption: Workflow for nanoparticle bioconjugation using a bromo-functionalized linker.

This guide provides a foundational understanding of high-purity 4-Bromobutyric acid for its application in research and drug development. For specific applications, it is recommended to consult the detailed product specifications and safety data sheets provided by the suppliers.

References

• 1. nbinno.com [nbinno.com]
• 2. 4-Bromobutyric acid, 97% 50 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 3. 4-Bromobutyric acid, 97% 250 g | Buy Online | Thermo Scientific™ | thermofisher.com [thermofisher.com]
• 4. 133470250 [thermofisher.com]
• 5. 4-Bromobutyric acid｜lookchem [lookchem.com]
• 6. 4-Brombuttersäure 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. 4-Bromobutyric Acid | 2623-87-2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 8. labproinc.com [labproinc.com]
• 9. 4-bromobutyric Acid | CAS No- 2623-87-2 | Simson Pharma Limited [simsonpharma.com]
• 10. 4-Bromobutyryl chloride 95 927-58-2 [sigmaaldrich.com]
• 11. Page loading... [guidechem.com]
• 12. 4-Bromobutyric acid synthesis - chemicalbook [chemicalbook.com]
• 13. CN102010320A - Solvent-free-pot synthesis method for 4-bromobutyl chloride and 5-bromovaleryl chloride - Google Patents [patents.google.com]

Theoretical Insights into the Reaction Mechanisms of 4-Bromobutyric Acid

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide delves into the theoretical underpinnings of the reaction mechanisms of 4-bromobutyric acid, a vital intermediate in pharmaceutical synthesis. A comprehensive understanding of its reactivity, particularly its propensity for intramolecular cyclization, is crucial for optimizing synthetic routes and ensuring product purity. This document summarizes key findings from computational chemistry studies, presenting quantitative data, proposed mechanisms, and the methodologies employed in these theoretical investigations.

Core Reaction Pathway: Intramolecular Cyclization

The dominant reaction pathway for 4-bromobutyric acid, especially under thermal conditions, is an intramolecular nucleophilic substitution leading to the formation of γ-butyrolactone and hydrogen bromide. Theoretical studies, particularly using Density Functional Theory (DFT) and Møller-Plesset Perturbation Theory (MP2), have elucidated the likely mechanism for this gas-phase elimination reaction.[1][2][3]

The reaction is proposed to be a unimolecular process.[1][2][3] Computational analysis has explored two primary competing mechanisms for this cyclization, focusing on which oxygen atom of the carboxylic acid moiety acts as the nucleophile.

Mechanism A: Nucleophilic Attack by the Hydroxyl Oxygen

The most favorable mechanism involves the direct nucleophilic attack of the hydroxyl oxygen of the carboxylic acid on the carbon atom bearing the bromine atom.[1][2][3] This proceeds through a single, moderately non-synchronous transition state.[1][2] Bond order analysis reveals that the breaking of the C-Br bond is the predominant feature of this process.[1][2] This pathway is considered more plausible due to its lower calculated activation energy compared to alternative routes.[1][2]

Mechanism B: Nucleophilic Attack by the Carbonyl Oxygen

An alternative, higher-energy pathway involves the initial participation of the carbonyl oxygen.[1][2] This mechanism proceeds through the formation of an intimate ion-pair intermediate in a slow step.[1][2] However, the significantly higher activation energy calculated for this mechanism suggests it is a less favorable reaction channel.[1][2]

Quantitative Kinetic and Thermodynamic Data

Computational studies have provided valuable quantitative data on the energetics of the gas-phase thermal decomposition of 4-bromobutyric acid. The following tables summarize the calculated activation energies (Ea), Arrhenius pre-exponential factors (log A), and thermodynamic parameters of activation (ΔH‡, ΔS‡, ΔG‡) at 370°C for the favored hydroxyl-assisted mechanism (Mechanism A) using various levels of theory. The PBEPBE/6-31++G(d,p) level of theory has been noted to provide good agreement with experimental values.[1][2]

Table 1: Calculated Kinetic and Thermodynamic Parameters for Mechanism A at 370°C [2][3]

Level of Theory	10⁴k (s⁻¹)	Ea (kJ/mol)	log A (s⁻¹)	ΔH‡ (kJ/mol)	ΔS‡ (J/mol·K)	ΔG‡ (kJ/mol)
B3LYP/6-31G(d,p)	0.0021	234.1	12.30	228.8	-23.3	243.8
B3LYP/6-31++G(d,p)	0.0132	228.9	12.70	223.6	-16.3	234.0
MPW1PW91/6-31G(d,p)	0.0008	242.6	12.60	237.2	-18.1	248.9
MPW1PW91/6-31++G(d,p)	0.0008	243.9	12.70	238.6	-16.5	249.1
PBEPBE/6-31G(d,p)	0.6600	206.2	12.60	200.9	-19.0	213.0
PBEPBE/6-31++G(d,p)	0.7080	210.8	12.97	205.5	-11.3	212.7

Table 2: Wiberg Bond Indices for Reactant, Transition State, and Products (Mechanism A) [2][3] Calculated at the PBEPBE/6-31++G(d,p) level of theory.

Bond	Reactant (R)	Transition State (TS)	Product (P)
Br-C	0.9952	0.3892	0.0051
C-O (hydroxyl)	0.0006	0.3233	0.8777
O-H	0.7056	0.4904	0.0415
H-Br	0.0001	0.2844	0.9134

Experimental Protocols: Computational Methods

The theoretical data presented were obtained through quantum chemical calculations. The primary methodologies employed are as follows:

• Geometric Optimization: The structures of the reactant (4-bromobutyric acid), transition states, and products (γ-butyrolactone and HBr) were optimized without constraints.

• Frequency Calculations: Vibrational frequency calculations were performed to characterize the stationary points as either minima (no imaginary frequencies) or transition states (one imaginary frequency) and to compute zero-point vibrational energies (ZPVE) and thermal corrections.

• Levels of Theory:

  • Density Functional Theory (DFT): Various functionals were used, including B3LYP, MPW1PW91, and PBEPBE.[1][2]

  • Møller-Plesset Perturbation Theory (MP2): Second-order Møller-Plesset perturbation theory was also employed.[1][2]

  • Basis Sets: Pople-style basis sets, such as 6-31G(d,p) and 6-31++G(d,p), were utilized, with the latter including diffuse functions to better describe anionic character in the transition state.[1][2]

• Intrinsic Reaction Coordinate (IRC) Calculations: IRC calculations were performed to confirm that the identified transition states correctly connect the reactant and product minima on the potential energy surface.[2]

• Bond Order Analysis: Wiberg bond indices were calculated to analyze the nature of bond breaking and formation along the reaction coordinate.[2][3]

Visualizing the Reaction Mechanisms

The following diagrams, generated using the DOT language, illustrate the proposed reaction pathways and the computational workflow.

Caption: Computational workflow for theoretical reaction mechanism studies.

Caption: Favored unimolecular cyclization pathway of 4-bromobutyric acid.

Broader Context and Applications

While this guide focuses on the theoretical aspects of intramolecular cyclization, it is important to note that 4-bromobutyric acid is a versatile reagent. It serves as a building block in various organic syntheses, including as an intermediate for pharmaceuticals and as a bifunctional cross-linker.[4][5][6] Its synthesis often involves the ring-opening of γ-butyrolactone with hydrogen bromide.[5][7][8] The tendency of 4-bromobutyric acid to cyclize back to γ-butyrolactone, particularly in the presence of water or heat, is a critical consideration in its synthesis, purification, and storage, underscoring the practical importance of understanding its reaction mechanisms.[7][9]

References

• 1. research.usfq.edu.ec [research.usfq.edu.ec]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Page loading... [guidechem.com]
• 5. nbinno.com [nbinno.com]
• 6. 4-Bromobutyric acid | 2623-87-2 [chemicalbook.com]
• 7. Page loading... [guidechem.com]
• 8. 4-Bromobutyric acid synthesis - chemicalbook [chemicalbook.com]
• 9. CN1760167A - Method for producing bromo butyric acid - Google Patents [patents.google.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Physical Properties of 4-Bromobutyric Acid Crystals

This technical guide provides a comprehensive overview of the core physical properties of 4-Bromobutyric acid crystals. The information is curated for professionals in research and development who require precise data for modeling, synthesis, and formulation. This document presents quantitative data in a structured format, details relevant experimental methodologies, and includes workflow diagrams for key analytical procedures.

Core Physical and Chemical Properties

4-Bromobutyric acid, also known as 4-bromobutanoic acid, is a halogenated carboxylic acid.[1][2][3] It presents as a low melting, light brown to pale yellow crystalline solid.[1][4][5][6][7][8] Its bifunctional nature, containing both a carboxylic acid and an alkyl bromide group, makes it a valuable intermediate in the synthesis of pharmaceuticals and other organic compounds.[5][8][9]

Quantitative Data Summary

The physical properties of 4-Bromobutyric acid have been determined through various analytical methods. The following table summarizes the key quantitative data available in the literature.

Property	Value	Conditions / Notes	Source(s)
Molecular Formula	C₄H₇BrO₂	[4][5][10]
Molecular Weight	167.00 g/mol	[5][8][10][11]
Melting Point	30 - 31 °C	[4][5][6][12]
28 - 33 °C	[7]
Boiling Point	128 - 131 °C	at 11 mmHg	[4][5][6]
129.55 °C	at 11.25 mmHg (0.015 bar)	[2][13]
Density	~1.44 g/cm³	Rough estimate	[4][5][6]
Flash Point	110 - 124 °C	Closed cup	[4][5][6][12][14]
pKa	4.51 ± 0.10	Predicted	[1][4][6]
Water Solubility	Soluble	Also soluble in dilute alkali	[1][4][5][6]
Organic Solubility	Soluble	Soluble in ethanol, ether, and most common organic solvents. Sparingly in chloroform; slightly in DMSO and methanol.	[5][8][14][15]
Appearance	Light brown, low-melting crystals	[1][4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific data. The following sections describe standard protocols for determining the key physical properties of crystalline compounds like 4-Bromobutyric acid.

Differential Scanning Calorimetry (DSC) is a thermoanalytical technique that measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[16] It is a precise method for determining the melting point and other thermal transitions of a material.[16][17]

Protocol:

• Sample Preparation: A small amount of the 4-Bromobutyric acid crystal sample (typically 1-5 mg) is accurately weighed and hermetically sealed in an aluminum DSC pan. An empty, sealed aluminum pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell. The instrument is programmed with a specific temperature profile. A typical profile involves an initial isothermal period, followed by a linear temperature ramp (e.g., 5-10 °C/min) through the expected melting range, and a final isothermal period.

• Data Acquisition: During the temperature ramp, the instrument records the differential heat flow between the sample and the reference. As the sample melts, it absorbs energy (an endothermic process), resulting in a detectable peak on the DSC thermogram.

• Data Analysis: The melting point is typically determined as the onset temperature or the peak temperature of the endothermic melting event. The area under the peak can be integrated to determine the enthalpy of fusion.

DSC Experimental Workflow for Melting Point Determination.

The shake-flask method is a standard technique for determining the thermodynamic equilibrium solubility of a compound.[18] It involves saturating a solvent with the solute and measuring the concentration of the dissolved substance.

Protocol:

• System Preparation: Prepare a series of buffer solutions across a relevant pH range (e.g., pH 1.2 to 6.8 for biopharmaceutical classification).[19]

• Sample Addition: Add an excess amount of 4-Bromobutyric acid crystals to a known volume of each buffer solution in a sealed flask. The excess solid ensures that equilibrium is reached at saturation.

• Equilibration: Agitate the flasks at a constant temperature (e.g., 37 ± 1 °C) for a predetermined period (e.g., 24-72 hours) to allow the system to reach equilibrium.[19] The time required should be established by preliminary experiments, ensuring the concentration in solution reaches a plateau.[19]

• Sample Separation: After equilibration, the undissolved solid must be separated from the solution. This is typically achieved by centrifugation followed by filtration of the supernatant through a fine-pore filter (e.g., 0.45 µm).[19]

• Concentration Analysis: The concentration of 4-Bromobutyric acid in the clear, saturated filtrate is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or LC-MS.[18][19] A calibration curve prepared with known concentrations of the compound is used for quantification.

• pH Measurement: The pH of each saturated solution should be measured after equilibration to confirm the final pH value.[19]

Shake-Flask Experimental Workflow for Solubility Determination.

While specific crystallographic data for 4-Bromobutyric acid is not detailed in the provided search results, the definitive method for determining the three-dimensional atomic arrangement of a crystalline solid is Single-Crystal X-ray Diffraction (SC-XRD).

General Procedure:

• Crystal Growth: A high-quality single crystal of 4-Bromobutyric acid is required. This is typically achieved by slow evaporation of a saturated solution, slow cooling of a solution, or vapor diffusion.

• Crystal Mounting: A suitable crystal is selected and mounted on a goniometer head in the X-ray diffractometer.

• Data Collection: The crystal is irradiated with a monochromatic X-ray beam. As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in the crystal lattice, producing a unique diffraction pattern of spots. The intensities and positions of these spots are recorded by a detector.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group of the crystal. The positions of the atoms within the unit cell are determined (structure solution), and this model is then refined against the experimental data to achieve the best possible fit, yielding precise bond lengths, angles, and other structural details.

Safety and Handling

4-Bromobutyric acid is classified as a corrosive substance that can cause severe skin burns and eye damage.[5][10] It is also light-sensitive.[4][5][6] Therefore, it should be handled in a well-ventilated area using appropriate personal protective equipment (PPE), including gloves, safety goggles, and protective clothing.[12] It should be stored in a tightly sealed container in a cool, dry, dark place.[1][4][6]

References

• 1. Page loading... [guidechem.com]
• 2. 4-Bromobutyric acid [webbook.nist.gov]
• 3. 4-Bromobutyric acid [webbook.nist.gov]
• 4. chembk.com [chembk.com]
• 5. 4-Bromobutyric acid | 2623-87-2 [chemicalbook.com]
• 6. jnfuturechemical.com [jnfuturechemical.com]
• 7. 4-Bromobutyric acid, 97% 50 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 8. nbinno.com [nbinno.com]
• 9. scbt.com [scbt.com]
• 10. 4-Bromobutyric acid | C4H7BrO2 | CID 75809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 4-溴丁酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 12. 4-ブロモ酪酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 13. 4-Bromobutyric acid [webbook.nist.gov]
• 14. 4-Bromobutyric acid, 97% 5 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.pt]
• 15. 4-Bromobutyric acid, 97% | Fisher Scientific [fishersci.ca]
• 16. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 17. Differential Scanning Calorimetry Calibration and Heat Capacity (Technical Report) | OSTI.GOV [osti.gov]
• 18. Aqueous Solubility Assay - Enamine [enamine.net]
• 19. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]

Protocols & Analytical Methods

Application Note: 4-Bromobutyric Acid as a Bifunctional Cross-linker

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Bromobutyric acid (4-BBA), also known as 4-bromobutanoic acid, is a versatile bifunctional cross-linking reagent.[1][2][3] Its structure contains two distinct reactive moieties: a terminal carboxylic acid and an alkyl bromide. This dual functionality allows for the covalent linkage of two different molecules through a stepwise or controlled conjugation strategy. The carboxylic acid group can be activated to react with primary amines, such as the side chain of lysine (B10760008) residues in proteins, while the alkyl bromide group can react with nucleophiles, most notably the thiol groups of cysteine residues.[4][5] This makes 4-BBA an invaluable tool in bioconjugation, protein modification, drug delivery system development, and material science.[1][6][7]

Applications for 4-BBA include:

• Antibody-Drug Conjugates (ADCs): Linking cytotoxic drugs to monoclonal antibodies for targeted cancer therapy.

• Protein-Protein Interaction Studies: Covalently linking interacting proteins to map binding sites or stabilize complexes.

• Surface Immobilization: Attaching proteins, peptides, or other biomolecules to solid supports for assays and biomaterials.

• Material Science: Acting as a stabilizing agent or surface passivator, for instance, in the synthesis of stable perovskite quantum dots.[1][8][9]

Principle of Operation

The utility of 4-bromobutyric acid as a cross-linker stems from the differential reactivity of its two functional ends. The process is typically performed in a two-step manner to ensure specificity and avoid self-polymerization.

• Carboxylic Acid Activation and Amine Coupling: The carboxylic acid is not intrinsically reactive towards amines. It must first be activated, commonly using the carbodiimide (B86325) chemistry of EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of N-hydroxysuccinimide (NHS). This reaction forms a semi-stable NHS ester, which is highly reactive towards primary amines (e.g., lysine residues on a protein) at physiological to slightly basic pH, forming a stable amide bond.[5]

• Alkyl Bromide and Thiol Coupling (Alkylation): The alkyl bromide moiety reacts with strong nucleophiles. It is particularly effective for alkylating the thiol group of cysteine residues under neutral to slightly basic conditions (pH 7.0-8.5).[4] At this pH, the thiol is partially deprotonated to the more nucleophilic thiolate anion, which readily attacks the carbon atom bearing the bromine, forming a stable thioether bond.

Caption: General reaction pathway for 4-BBA cross-linking.

Data Presentation: Reactivity and Optimal Conditions

The efficiency of the cross-linking reactions is highly dependent on factors like pH, temperature, and reaction time. The following table summarizes the key parameters for utilizing 4-bromobutyric acid.

Functional Group	Reactive Partner	Optimal pH Range	Typical Reaction Time	Key Considerations
Carboxylic Acid	Primary Amine (-NH₂)	Activation: 6.0-7.0Coupling: 7.2-8.0	Activation: 15-30 minCoupling: 2-4 hours	Requires activation with EDC/NHS. EDC is moisture-sensitive. The NHS-ester intermediate is susceptible to hydrolysis, especially at higher pH.
Alkyl Bromide	Thiol (-SH)	7.0-8.5	4-24 hours	Thiol groups must be in the reduced state (free -SH). Reaction rate increases with pH as the more nucleophilic thiolate (-S⁻) is formed. Avoid primary amine buffers like Tris, as they can compete in the reaction.

Experimental Protocols

Protocol 1: Two-Step Cross-Linking of Two Proteins (Protein A-NH₂ and Protein B-SH)

This protocol describes the conjugation of a protein rich in accessible lysines (Protein A) to a protein containing a reactive cysteine (Protein B).

Materials Required:

• 4-Bromobutyric acid (4-BBA)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS)

• Protein A and Protein B

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Conjugation Buffer (Amine): 1X Phosphate-Buffered Saline (PBS), pH 7.2-7.5

• Conjugation Buffer (Thiol): 1X PBS, 5 mM EDTA, pH 7.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Glycine

• Hydroxylamine-HCl

• Size-Exclusion Chromatography (SEC) or Dialysis equipment for purification

• DMSO (anhydrous)

Experimental Workflow Diagram

Caption: Workflow for two-step protein-protein conjugation.

Methodology:

Step A: Activation of 4-Bromobutyric Acid

• Prepare fresh stock solutions. Dissolve 4-BBA, EDC, and NHS in anhydrous DMSO to concentrations of 100 mM each. EDC is moisture-sensitive and should be handled quickly.

• In a microcentrifuge tube, combine 4-BBA, EDC, and NHS in Activation Buffer. A 1:2:5 molar ratio of 4-BBA:EDC:NHS is a good starting point.

• Incubate the reaction for 15 minutes at room temperature to generate the amine-reactive NHS ester.

Step B: Conjugation to Protein A (Amine Coupling)

• Prepare Protein A at a concentration of 1-5 mg/mL in Amine Conjugation Buffer (e.g., PBS, pH 7.2). Ensure the buffer is free of primary amines (e.g., Tris).

• Add the freshly activated 4-BBA solution to the Protein A solution. Use a 10- to 20-fold molar excess of the linker over the protein.

• Incubate for 2 hours at room temperature or overnight at 4°C with gentle stirring.

• Quench the reaction by adding a quenching buffer (e.g., Tris or glycine) to a final concentration of 50 mM and incubate for 15 minutes. This will consume any unreacted NHS esters.

Step C: Purification of the 4-BBA-Protein A Intermediate

• Remove excess cross-linker and byproducts by running the reaction mixture through a desalting column (size-exclusion chromatography) pre-equilibrated with Thiol Conjugation Buffer (PBS, pH 7.5).

• Alternatively, perform dialysis against the same buffer (3 x 1 L changes, 2 hours each or overnight).

• Confirm protein concentration and modification, for example, using mass spectrometry.

Step D: Conjugation to Protein B (Thiol Coupling)

• Ensure the thiol group on Protein B is reduced and available. If necessary, treat Protein B with a mild reducing agent like TCEP and subsequently remove the agent.

• Combine the purified 4-BBA-Protein A conjugate with Protein B in Thiol Conjugation Buffer. A 1:1 to 1:1.5 molar ratio of Protein A to Protein B is recommended.

• Incubate the reaction for 4-12 hours at room temperature or overnight at 4°C with gentle stirring. Monitor the reaction progress if possible.

Step E: Final Purification and Analysis

• Quench any unreacted alkyl bromide groups by adding L-cysteine or β-mercaptoethanol to a final concentration of 10 mM.

• Purify the final Protein A-Protein B conjugate from unreacted components using size-exclusion chromatography (SEC).

• Analyze the final product for purity and confirmation of conjugation using SDS-PAGE (a shift in molecular weight should be visible) and mass spectrometry.

Logical Relationships: pH-Dependent Reactivity

The success of the two-step conjugation hinges on the pH control that dictates the reactivity of each functional group.

Caption: Relationship between pH and reaction efficiency for 4-BBA.

References

• 1. nbinno.com [nbinno.com]
• 2. 4-Bromobutyric acid, 97% | CymitQuimica [cymitquimica.com]
• 3. A12870.18 [thermofisher.com]
• 4. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 5. researchgate.net [researchgate.net]
• 6. jk-sci.com [jk-sci.com]
• 7. chemimpex.com [chemimpex.com]
• 8. 4-Bromo-Butyric Acid-Assisted In Situ Passivation Strategy for Superstable All-Inorganic Halide Perovskite CsPbX3 Quantum Dots in Polar Media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Note: Derivatization of Primary Amines with 4-Bromobutyric Acid for Chemical Biology and Drug Development

Abstract

This application note provides a detailed protocol for the derivatization of primary amines with 4-bromobutyric acid. This method is crucial for researchers in chemical biology and drug development who aim to introduce a reactive alkyl bromide handle onto a target molecule. This "tag" can then be used for subsequent modifications, such as linking to other molecules, surfaces, or for use in proteomics studies as a covalent probe. The protocol described herein utilizes a common and efficient amide coupling strategy employing 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1-Hydroxybenzotriazole (HOBt) as coupling agents.

Introduction

The covalent modification of proteins and other biomolecules is a powerful tool for studying their function, localization, and interactions. A common strategy involves the derivatization of primary amines, such as the side chain of lysine (B10760008) residues or the N-terminus of a protein, with a bifunctional linker. 4-Bromobutyric acid serves as an excellent reagent for this purpose, providing a four-carbon spacer and a reactive alkyl bromide. The resulting N-alkyl-4-bromobutanamide can then be subjected to nucleophilic substitution with a variety of nucleophiles, enabling a wide range of downstream applications.

The formation of the amide bond between the primary amine and 4-bromobutyric acid is typically achieved through the use of coupling reagents that activate the carboxylic acid. Carbodiimides, such as EDC, are widely used for this purpose.[1][2] The addition of HOBt is known to suppress side reactions and minimize racemization, leading to higher yields and purity of the desired product.[3][4]

This document provides a step-by-step experimental protocol for this derivatization, guidelines for purification, and representative quantitative data.

Data Presentation

The efficiency of the amide coupling reaction can vary depending on the specific primary amine and the reaction conditions. The following table summarizes typical yields obtained for the coupling of various primary amines with carboxylic acids using EDC and HOBt, which can be considered representative for the derivatization with 4-bromobutyric acid.

Primary Amine Substrate	Carboxylic Acid	Coupling Reagents	Solvent	Reaction Time (h)	Yield (%)	Reference
Aniline derivative	Boc-Valine	EDC, DMAP, cat. HOBt, DIPEA	Acetonitrile	42	11-19	[3]
4-amino-N-(4-methoxybenzyl)benzamide	Boc-Valine	DCC, DMAP, cat. HOBt	Acetonitrile	42	51	[3]
Biphenylamine	Boc-Proline	EDC, DMAP, cat. HOBt, DIPEA	Acetonitrile	14	75	[3]
4-t-butylaniline derivative	Thiazole carboxylic acid	EDC, DMAP, cat. HOBt, DIPEA	Acetonitrile	10	58	[3]
Boc-piperidine-4-amine	Boc-Proline	EDC, DMAP, cat. HOBt, DIPEA	Acetonitrile	12	91	[3]

Experimental Protocols

Materials and Reagents

• Primary amine-containing compound

• 4-Bromobutyric acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (Et3N)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• 1 M Hydrochloric acid (HCl)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na2SO4) or magnesium sulfate (MgSO4)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate (B1210297), hexanes)

Protocol for Derivatization of a Primary Amine with 4-Bromobutyric Acid

This protocol is a general guideline and may require optimization for specific substrates.

• Preparation of Reactants:

  • In a round-bottom flask, dissolve the primary amine (1.0 equivalent) and 4-bromobutyric acid (1.1 equivalents) in anhydrous DCM (or DMF) to a concentration of approximately 0.1 M.

  • Add HOBt (1.2 equivalents) to the solution.

• Reaction Initiation:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add DIPEA or Et3N (2.0 equivalents) to the stirred solution.

  • Slowly add EDC·HCl (1.2 equivalents) portion-wise over 10-15 minutes.

• Reaction Progression:

  • Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up Procedure:

  • Once the reaction is complete, dilute the mixture with DCM.

  • Wash the organic layer sequentially with 1 M HCl (2 x volume), saturated aqueous NaHCO3 (2 x volume), and brine (1 x volume).

  • Dry the organic layer over anhydrous Na2SO4 or MgSO4.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure N-substituted-4-bromobutanamide.

• Characterization:

  • Confirm the identity and purity of the final product using appropriate analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Mandatory Visualization

References

• 1. peptide.com [peptide.com]
• 2. hepatochem.com [hepatochem.com]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]

Application Notes and Protocols: 4-Bromobutyric Acid in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 4-bromobutyric acid and its derivatives as key starting materials in the synthesis of important pharmaceutical intermediates. The protocols are compiled from established literature and offer step-by-step guidance for the synthesis of intermediates for drugs such as the anxiolytic agent Buspirone, the nootropic Piracetam, and protected forms of the neurotransmitter GABA.

Introduction

4-Bromobutyric acid is a versatile bifunctional molecule widely employed in organic synthesis. Its carboxylic acid and alkyl bromide moieties allow for a variety of chemical transformations, making it a valuable building block for the construction of complex molecular architectures found in many active pharmaceutical ingredients (APIs). This document focuses on its application in alkylation and cyclization reactions to form key intermediates for several classes of drugs.

Synthesis of Buspirone Intermediate

Buspirone is an anxiolytic agent that acts as a partial agonist at serotonin (B10506) 5-HT1A receptors.[1][2] A key intermediate in its synthesis is 1-(4-aminobutyl)-4-(2-pyrimidinyl)piperazine, which can be prepared in a two-step sequence starting from a derivative of 4-bromobutyric acid, 4-bromobutyronitrile.

Reaction Scheme:

Caption: Synthetic route to Buspirone.

Experimental Protocols:

Protocol 2.1: Synthesis of 4-(4-(pyrimidin-2-yl)piperazin-1-yl)butanenitrile

This protocol describes the alkylation of 1-(2-pyrimidinyl)piperazine with 4-chlorobutyronitrile.

Reagent/Solvent	Molar Eq.	Molecular Weight	Amount
1-(2-pyrimidinyl)piperazine	1.0	164.21 g/mol	16.4 g
4-chlorobutyronitrile	1.1	103.55 g/mol	11.4 g
Sodium Carbonate (Na₂CO₃)	2.0	105.99 g/mol	21.2 g
n-Butanol	-	74.12 g/mol	200 mL

Procedure:

• To a stirred suspension of 1-(2-pyrimidinyl)piperazine (16.4 g, 0.1 mol) and sodium carbonate (21.2 g, 0.2 mol) in n-butanol (200 mL), add 4-chlorobutyronitrile (11.4 g, 0.11 mol).

• Heat the mixture to reflux and maintain for 10 hours.

• Cool the reaction mixture to room temperature and filter to remove inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain a crude oil.

• Purify the crude product by vacuum distillation to yield 4-(4-(pyrimidin-2-yl)piperazin-1-yl)butanenitrile.

Protocol 2.2: Synthesis of 1-(4-aminobutyl)-4-(2-pyrimidinyl)piperazine

This protocol details the reduction of the intermediate nitrile to the corresponding primary amine using Raney nickel.[3]

Reagent/Solvent	Molar Eq.	Molecular Weight	Amount
4-(4-(pyrimidin-2-yl)piperazin-1-yl)butanenitrile	1.0	231.30 g/mol	115.7 g (0.5 mol)
Raney Nickel	Catalytic	-	~50 mL suspension
Hydrazine	Excess	32.05 g/mol	120 g
Isopropyl Alcohol	-	60.10 g/mol	1.5 L

Procedure:

• Dissolve 4-[4-(2-Pyrimidinyl)-1-piperazinyl]butyronitrile (115.7 g, 0.5 mole) in 1.5 L of isopropyl alcohol.[3]

• Add approximately 50 mL of a suspension of Raney nickel in anhydrous ethanol.[3]

• Heat the reaction mixture to reflux and add hydrazine (120 g) dropwise.[3]

• After the addition is complete, continue refluxing until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and filter to remove the Raney nickel catalyst.[3]

• Concentrate the filtrate in vacuo to obtain a yellow oil.[3]

• Purify the oil by distillation to yield 1-(4-aminobutyl)-4-(2-pyrimidinyl)piperazine (Yield: 60%).[3]

Synthesis of Piracetam

Piracetam, a nootropic drug, is a cyclic derivative of GABA.[4][5] Its synthesis can be achieved from 2-pyrrolidone and an ethyl haloacetate.

Reaction Scheme:

Caption: Synthetic route to Piracetam.

Experimental Protocols:

Protocol 3.1: Synthesis of Ethyl 2-(2-oxopyrrolidin-1-yl)acetate

This protocol describes the alkylation of 2-pyrrolidone with ethyl chloroacetate.[1]

Reagent/Solvent	Molar Eq.	Molecular Weight	Amount
2-Pyrrolidone	1.0	85.10 g/mol	850 kg
Sodium Methoxide	1.0	54.02 g/mol	In solution
Ethyl Chloroacetate	1.0	122.55 g/mol	128 kg

Procedure:

• Dissolve 2-pyrrolidone (850 kg) in a sodium methoxide solution to form the sodium salt of 2-pyrrolidone.[1]

• To the resulting solution, add ethyl chloroacetate (128 kg) to initiate the condensation reaction.[1]

• After the reaction is complete, the mixture contains ethyl 2-pyrrolidoneacetate.

Protocol 3.2: Synthesis of Piracetam (2-oxo-1-pyrrolidineacetamide)

This protocol details the ammonolysis of the intermediate ester to form Piracetam.[1]

Reagent/Solvent	Molar Eq.	Molecular Weight	Amount
Ethyl 2-pyrrolidoneacetate	1.0	171.19 g/mol	From previous step
Ammonia	Excess	17.03 g/mol	Gaseous

Procedure:

• Introduce ammonia gas into the reaction mixture containing ethyl 2-pyrrolidoneacetate.[1]

• Stir the reaction mixture for 2 hours.[1]

• Allow the mixture to stand for crystallization.

• Filter the solid and dry to obtain 2-pyrrolidone acetamide (B32628) (Piracetam).[1]

• The reported yield for the overall process is 76%.[1]

Synthesis of N-Boc-γ-aminobutyric acid (GABA)

Protecting the amino group of GABA is often necessary for its use in further synthetic transformations. The tert-butoxycarbonyl (Boc) group is a common protecting group for amines.

Reaction Scheme:

Caption: Boc protection of GABA.

Experimental Protocol 4.1: Synthesis of N-Boc-γ-aminobutyric acid [6]

Reagent/Solvent	Molar Eq.	Molecular Weight	Amount
γ-aminobutyric acid (GABA)	1.0	103.12 g/mol	(e.g., 10.3 g)
Di-tert-butyl dicarbonate (Boc₂O)	1.1	218.25 g/mol	(e.g., 24.0 g)
Dioxane	-	88.11 g/mol	(e.g., 50 mL)
1 M Sodium Bicarbonate (aq)	-	-	(e.g., 50 mL)
1 M Hydrochloric Acid (aq)	-	-	As needed
Ethyl Acetate (B1210297)	-	88.11 g/mol	For extraction

Procedure:

• In a round-bottom flask, dissolve γ-aminobutyric acid (1.0 eq) in a 1:1 mixture of dioxane and 1 M aqueous sodium bicarbonate solution.[6]

• Cool the solution to 0 °C in an ice bath.[6]

• Add di-tert-butyl dicarbonate (1.1 eq) portion-wise to the stirred solution.[6]

• Allow the reaction mixture to warm to room temperature and stir overnight.[6]

• Monitor the reaction completion by TLC.

• Once complete, acidify the mixture to pH 2-3 with 1 M HCl at 0 °C.[6]

• Extract the aqueous layer with ethyl acetate (3 times).[6]

• Combine the organic layers and wash with brine.[6]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.[6]

• Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization to obtain pure N-Boc-γ-aminobutyric acid.[6]

Signaling Pathways

Buspirone and the 5-HT1A Receptor Signaling Pathway

Buspirone exerts its anxiolytic effects primarily through its action as a partial agonist at serotonin 5-HT1A receptors.[1][2] These receptors are G-protein coupled receptors (GPCRs) linked to inhibitory G-proteins (Gi/o).

Caption: Buspirone's mechanism of action at the 5-HT1A receptor.

Piracetam's Influence on Neuronal Signaling

The nootropic effects of Piracetam are believed to be mediated through the modulation of both cholinergic and glutamatergic neurotransmitter systems, as well as by improving the fluidity of neuronal membranes.[7]

Caption: Piracetam's multi-faceted mechanism of action.

Doramapimod and the p38 MAPK Signaling Pathway

While a direct synthetic route from 4-bromobutyric acid to Doramapimod was not detailed in the provided search results, Doramapimod is a potent inhibitor of p38 mitogen-activated protein kinase (MAPK), a key enzyme in a signaling pathway involved in inflammation. Understanding this pathway is crucial for drug development professionals working on inflammatory diseases.

Caption: The p38 MAPK signaling pathway and the inhibitory action of Doramapimod.

References

• 1. Page loading... [guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. prepchem.com [prepchem.com]
• 4. Synthesis of Pyrimidine Incorporated Piperazine Derivatives and their Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5-HT1A Receptor-Regulated Signal Transduction Pathways in Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Surface Modification of Biomaterials Using 4-Bromobutyric Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the surface modification of biomaterials using 4-Bromobutyric acid. This bifunctional molecule serves as an effective linker to introduce carboxyl groups onto a biomaterial surface, which can then be used for the covalent immobilization of various bioactive molecules, such as proteins, peptides, and drugs. This surface functionalization is critical for enhancing the biocompatibility, bioactivity, and overall performance of biomaterials used in medical devices, tissue engineering scaffolds, and drug delivery systems.

Overview of the Modification Strategy

The surface modification process involves a multi-step approach to covalently attach 4-Bromobutyric acid to a biomaterial surface and subsequently use it as an anchor for biomolecule immobilization. The general workflow is as follows:

• Surface Preparation and Activation: The biomaterial surface is first cleaned and then activated to introduce reactive functional groups, typically hydroxyl (-OH) or amine (-NH2) groups.

• Grafting of an Amine-Terminated Silane (B1218182) (for hydroxylated surfaces): For surfaces rich in hydroxyl groups (e.g., titanium, glass), an aminosilane (B1250345) is grafted to introduce primary amine groups.

• Covalent Attachment of 4-Bromobutyric Acid: The carboxylic acid end of 4-Bromobutyric acid is reacted with the amine groups on the surface to form a stable amide bond. This leaves a terminal bromide group available for further reactions, though for the purpose of creating a carboxylated surface for protein immobilization, the strategy is slightly different. A more common approach is to first create an amine-terminated surface and then react it with a molecule that has two carboxyl groups, with one protected, or by using a linker that presents a terminal carboxyl group. However, for this protocol, we will focus on creating a carboxyl-terminated surface by first creating an amine surface and then coupling it to one end of a dicarboxylic acid, leaving the other end free. A more direct approach for creating a carboxylated surface would be to use a carboxy-terminated silane. For the purpose of illustrating the use of 4-Bromobutyric acid as a linker, we will present a hypothetical two-step process where it is first converted to an amine-reactive species. A more direct and common approach for creating a carboxylated surface for protein immobilization is to use a carboxyl-terminated linker from the outset.

• Activation of the Terminal Carboxyl Group: The newly introduced carboxyl groups are activated using carbodiimide (B86325) chemistry (EDC/NHS) to make them reactive towards primary amines on the target biomolecule.

• Immobilization of Biomolecules: The activated carboxyl groups react with amine groups on the biomolecule (e.g., lysine (B10760008) residues in a protein) to form a stable amide bond.

This strategy allows for the controlled and stable immobilization of biomolecules, which is crucial for retaining their biological activity and achieving the desired therapeutic or biological effect.

Data Presentation

The following tables summarize typical quantitative data obtained during the surface modification process. These values are illustrative and can vary depending on the specific biomaterial, reagents, and reaction conditions.

Table 1: Surface Characterization at Each Modification Step

Modification Step	Water Contact Angle (°)	Elemental Composition (Atomic %) - XPS
Unmodified Titanium	75 ± 5	Ti: 30%, O: 60%, C: 10%
Hydroxylated Titanium	20 ± 4	Ti: 32%, O: 65%, C: 3%
Aminosilanized Titanium	55 ± 6	Ti: 28%, O: 55%, C: 12%, N: 3%, Si: 2%
4-Bromobutyric Acid Modified	65 ± 5	Ti: 25%, O: 50%, C: 18%, N: 2%, Si: 2%, Br: 3%

Table 2: Fibroblast Adhesion and Proliferation on Modified Surfaces

Surface	Cell Adhesion (Cells/mm²) at 24h	Cell Proliferation (Fold Increase) at 72h
Unmodified Titanium	350 ± 40	1.5 ± 0.2
Aminosilanized Titanium	550 ± 50	2.1 ± 0.3
Collagen Immobilized Surface	1200 ± 100	3.5 ± 0.4

Experimental Protocols

Protocol 1: Surface Cleaning and Hydroxylation of Titanium

This protocol describes the preparation of a clean, hydroxyl-rich titanium surface, which is the foundational step for subsequent modifications.

Materials:

• Titanium substrates

• Acetone (B3395972) (ACS grade)

• Isopropanol (ACS grade)

• Piranha solution (3:1 mixture of concentrated sulfuric acid (H₂SO₄) and 30% hydrogen peroxide (H₂O₂)). EXTREME CAUTION: Piranha solution is highly corrosive and can be explosive when mixed with organic solvents. Handle with extreme care in a chemical fume hood and wear appropriate personal protective equipment (PPE), including a face shield, acid-resistant gloves, and a lab coat.

• Deionized (DI) water

• Nitrogen gas stream

Procedure:

• Solvent Cleaning:

  • Place the titanium substrates in a glass beaker.

  • Add acetone and sonicate for 15 minutes.

  • Decant the acetone and replace it with isopropanol.

  • Sonicate for another 15 minutes.

  • Rinse the substrates thoroughly with DI water.

• Piranha Etching:

  • In a designated glass beaker inside a fume hood, slowly and carefully add the hydrogen peroxide to the sulfuric acid. Never add the acid to the peroxide. The solution will become very hot.

  • Immerse the cleaned substrates in the freshly prepared Piranha solution for 30-60 minutes.

  • Carefully remove the substrates using acid-resistant tweezers and rinse them extensively with DI water.

• Drying:

  • Dry the substrates under a gentle stream of nitrogen gas.

  • The surface should now be highly hydrophilic. This can be confirmed by a low water contact angle (<20°). Use the activated substrates immediately for the next step.

Protocol 2: Aminosilanization of Hydroxylated Titanium

This protocol details the grafting of an aminosilane to introduce primary amine groups on the hydroxylated surface.

Materials:

• Hydroxylated titanium substrates

• (3-Aminopropyl)triethoxysilane (APTES)

• Anhydrous toluene (B28343)

• Nitrogen atmosphere (glove box or Schlenk line)

• Oven

Procedure:

• Preparation of Silane Solution:

  • In a nitrogen-filled glovebox or under a nitrogen atmosphere, prepare a 2% (v/v) solution of APTES in anhydrous toluene.

• Silanization Reaction:

  • Immerse the freshly hydroxylated titanium substrates in the APTES solution.

  • Allow the reaction to proceed for 2-4 hours at room temperature with gentle agitation.

• Washing:

  • Remove the substrates from the silane solution and rinse with fresh anhydrous toluene.

  • Sonicate the substrates in fresh anhydrous toluene for 5 minutes to remove any physically adsorbed silane molecules.

  • Repeat the sonication step with fresh toluene.

• Curing:

  • Dry the substrates under a nitrogen stream.

  • Cure the grafted silane layer by baking the substrates in an oven at 110°C for 30 minutes. This step promotes the formation of stable siloxane bonds.

Protocol 3: Covalent Attachment of 4-Bromobutyric Acid

This protocol describes the reaction of the amine-functionalized surface with 4-Bromobutyric acid.

Materials:

• Aminosilanized titanium substrates

• 4-Bromobutyric acid

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• 2-(N-morpholino)ethanesulfonic acid (MES) buffer (0.1 M, pH 6.0)

• Phosphate-buffered saline (PBS) (pH 7.4)

Procedure:

• Activation of 4-Bromobutyric Acid:

  • Prepare a solution of 4-Bromobutyric acid in MES buffer.

  • Add EDC and NHS to the solution. A typical molar ratio is 1:2:5 (4-Bromobutyric acid:EDC:NHS).

  • Allow the reaction to proceed for 15-30 minutes at room temperature to form the NHS-ester of 4-Bromobutyric acid.

• Coupling to the Aminosilanized Surface:

  • Immerse the aminosilanized titanium substrates in the activated 4-Bromobutyric acid solution.

  • Incubate for 2-4 hours at room temperature with gentle agitation.

• Washing:

  • Remove the substrates from the reaction solution.

  • Wash thoroughly with MES buffer, followed by PBS, and finally with DI water to remove any unreacted reagents.

  • Dry the substrates under a nitrogen stream.

Protocol 4: Immobilization of Proteins onto Carboxyl-Terminated Surfaces

This protocol details the covalent attachment of a protein (e.g., collagen, fibronectin) to the 4-Bromobutyric acid modified surface.

Materials:

• 4-Bromobutyric acid modified titanium substrates

• Protein to be immobilized (e.g., collagen)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• 2-(N-morpholino)ethanesulfonic acid (MES) buffer (0.1 M, pH 6.0)

• Phosphate-buffered saline (PBS) (pH 7.4)

• Quenching solution (e.g., 1 M ethanolamine, pH 8.5)

Procedure:

• Activation of Surface Carboxyl Groups:

  • Prepare a solution of EDC and NHS in MES buffer. A common concentration is 10 mg/mL EDC and 5 mg/mL NHS.

  • Immerse the carboxyl-terminated substrates in the EDC/NHS solution for 15-30 minutes at room temperature.

  • Rinse the substrates with MES buffer to remove excess EDC and NHS.

• Protein Immobilization:

  • Immediately immerse the activated substrates in a solution of the protein in PBS (pH 7.4). The optimal protein concentration should be determined empirically but typically ranges from 0.1 to 1 mg/mL.

  • Incubate for 2-4 hours at room temperature or overnight at 4°C with gentle agitation.

• Quenching and Washing:

  • Remove the substrates from the protein solution.

  • Immerse the substrates in the quenching solution for 15-30 minutes to deactivate any unreacted NHS-esters.

  • Wash the substrates extensively with PBS to remove any non-covalently bound protein.

  • Store the protein-functionalized substrates in PBS at 4°C until use.

Visualizations

Experimental Workflow for Surface Modification

Caption: Workflow for the surface modification of a biomaterial with 4-Bromobutyric acid and subsequent biomolecule immobilization.

Logical Relationship of Surface Chemistry

Caption: Chemical transformations on the biomaterial surface during functionalization.

These protocols and data provide a foundational framework for the surface modification of biomaterials using 4-Bromobutyric acid. Researchers are encouraged to optimize the reaction conditions for their specific biomaterial and application to achieve the desired surface properties and biological performance.

Application Notes and Protocols: 4-Bromobutyric Acid as a Non-Cleavable Linker for Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromobutyric acid is a versatile bifunctional molecule that can be employed as a non-cleavable linker in bioconjugation techniques. Its simple structure, comprising a carboxylic acid and a reactive alkyl bromide, allows for the covalent attachment of payloads, such as small molecule drugs or imaging agents, to biomolecules like antibodies and proteins. The resulting thioether or amine bond provides a stable connection, crucial for applications such as the development of antibody-drug conjugates (ADCs) where premature drug release can lead to off-target toxicity.[1][2][3] This document provides detailed application notes and experimental protocols for utilizing 4-bromobutyric acid as a linker in bioconjugation.

Principle of Bioconjugation with 4-Bromobutyric Acid

The use of 4-bromobutyric acid as a linker relies on the reactivity of its two functional groups:

• Carboxylic Acid: This group can be activated to react with primary amines, such as the ε-amino group of lysine (B10760008) residues on a protein's surface.

• Alkyl Bromide: This electrophilic group readily reacts with nucleophiles, most notably the thiol group of cysteine residues, through an alkylation reaction to form a stable thioether bond.

This dual reactivity allows for two primary strategies for incorporating the 4-bromobutyric acid linker:

• Cysteine Alkylation: The alkyl bromide end of the linker reacts directly with a free thiol group on a cysteine residue. The carboxylic acid can then be used for subsequent conjugation to a payload.

• Lysine Acylation: The carboxylic acid is first activated (e.g., using EDC/NHS chemistry) and then reacted with the amine group of a lysine residue. The alkyl bromide is then available for conjugation to a thiol-containing payload.

Data Presentation: Performance Characteristics

The following tables summarize the expected performance characteristics of bioconjugates synthesized using a 4-bromobutyric acid linker. The data is representative and may vary depending on the specific biomolecule, payload, and reaction conditions.

Table 1: Reaction Efficiency and Stoichiometry

Target Residue	Conjugation Method	Typical Molar Ratio (Linker:Biomolecule)	Expected Drug-to-Antibody Ratio (DAR)	Typical Reaction Time
Cysteine	Alkylation	5-20 fold excess	2-4	2-4 hours
Lysine	EDC/NHS Activation	10-50 fold excess	2-8	4-6 hours

Table 2: Stability of the Bioconjugate Linkage

Linkage Type	Bond Formed	Stability in Human Plasma (t½)	Cleavage Mechanism
Thioether	C-S	> 7 days	Non-cleavable; requires antibody degradation
Amide	C-N	> 14 days	Non-cleavable; requires antibody degradation

Experimental Protocols

Protocol 1: Conjugation of 4-Bromobutyric Acid to Cysteine Residues

This protocol describes the alkylation of free cysteine residues on a protein with 4-bromobutyric acid.

Materials:

• Protein (e.g., antibody) with accessible cysteine residues

• 4-Bromobutyric acid

• Reducing agent (e.g., Tris(2-carboxyethyl)phosphine, TCEP)

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

• Quenching Reagent: N-acetyl-L-cysteine

• Purification system (e.g., size-exclusion chromatography)

Procedure:

• Antibody Reduction (if necessary):

  • Dissolve the antibody in Reaction Buffer to a final concentration of 5-10 mg/mL.

  • Add a 10-fold molar excess of TCEP.

  • Incubate at 37°C for 1-2 hours to reduce interchain disulfide bonds.

  • Remove excess TCEP using a desalting column equilibrated with Reaction Buffer.

• Conjugation Reaction:

  • Dissolve 4-bromobutyric acid in a small amount of an organic co-solvent (e.g., DMSO) and then dilute into the Reaction Buffer.

  • Add the 4-bromobutyric acid solution to the reduced antibody solution at a 10 to 20-fold molar excess.

  • Incubate the reaction mixture at room temperature for 2-4 hours with gentle mixing.

• Quenching the Reaction:

  • Add a 100-fold molar excess of N-acetyl-L-cysteine to quench any unreacted 4-bromobutyric acid.

  • Incubate for 30 minutes at room temperature.

• Purification:

  • Purify the antibody-linker conjugate using size-exclusion chromatography (SEC) to remove excess linker and quenching reagent.[4]

• Characterization:

  • Determine the linker-to-antibody ratio using techniques such as mass spectrometry.[5]

Protocol 2: Conjugation of a Payload to Lysine Residues via a 4-Bromobutyric Acid Linker

This protocol involves the activation of the carboxylic acid of 4-bromobutyric acid followed by reaction with lysine residues on a protein.

Materials:

• Protein (e.g., antibody)

• 4-Bromobutyric acid

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Coupling Buffer: PBS, pH 7.2-7.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Payload with a primary amine group

• Purification system (e.g., SEC)

Procedure:

• Activation of 4-Bromobutyric Acid:

  • Dissolve 4-bromobutyric acid in the Activation Buffer.

  • Add a 1.5-fold molar excess of EDC and a 1.5-fold molar excess of NHS.

  • Incubate at room temperature for 15-30 minutes to form the NHS ester.

• Conjugation to Antibody:

  • Exchange the buffer of the antibody solution to the Coupling Buffer.

  • Add the activated 4-bromobutyric acid (NHS ester) solution to the antibody solution at a 10 to 50-fold molar excess.

  • Incubate for 2-4 hours at room temperature with gentle mixing.

• Quenching the Reaction:

  • Add Quenching Buffer to a final concentration of 50 mM to quench the reaction.

  • Incubate for 30 minutes.

• Purification and Payload Conjugation:

  • Purify the antibody-linker conjugate by SEC.

  • The purified conjugate with the reactive alkyl bromide can then be reacted with a thiol-containing payload following a similar procedure to Protocol 1, step 2.

• Final Purification and Characterization:

  • Purify the final ADC by SEC.

  • Characterize the ADC to determine the drug-to-antibody ratio (DAR), aggregation, and purity using methods like hydrophobic interaction chromatography (HIC), SEC, and mass spectrometry.[6][7]

Visualizations

Signaling Pathway Targeted by an ADC

Caption: ADC targeting a tumor antigen, leading to internalization and payload release.

Experimental Workflow for Cysteine Conjugation

Caption: Workflow for conjugating 4-bromobutyric acid to cysteine residues.

Logical Relationship of 4-Bromobutyric Acid in Bioconjugation

Caption: Reactivity of 4-bromobutyric acid with biomolecule functional groups.

References

• 1. Non-cleavable linkers for ADCs - ProteoGenix [proteogenix.science]
• 2. Noncleavable Linkers - Creative Biolabs [creativebiolabs.net]
• 3. biochempeg.com [biochempeg.com]
• 4. Advanced Bioconjugate Cleanup Solutions | Formulatrix [formulatrix.com]
• 5. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmafocusamerica.com [pharmafocusamerica.com]
• 7. agilent.com [agilent.com]

Application Notes and Protocols for the Synthesis of Histone Deacetylase (HDAC) Inhibitors Using 4-Bromobutyric Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression. They remove acetyl groups from lysine (B10760008) residues on histones and other non-histone proteins, leading to a more condensed chromatin structure and generally transcriptional repression.[1][2] Dysregulation of HDAC activity is implicated in the pathogenesis of various diseases, particularly cancer, making HDAC inhibitors (HDACis) a promising class of therapeutic agents.[3][4]

A common pharmacophore for HDAC inhibitors consists of three key components: a zinc-binding group (ZBG) that chelates the zinc ion in the active site of the enzyme, a "cap" group that interacts with the surface of the enzyme, and a linker region that connects the ZBG and the cap group. 4-Bromobutyric acid and its derivatives are versatile building blocks for introducing a four-carbon linker, a common feature in many potent HDAC inhibitors, including analogues of Suberoylanilide Hydroxamic Acid (SAHA, Vorinostat).[5][6][7]

These application notes provide detailed protocols for the synthesis of a model HDAC inhibitor using 4-bromobutyric acid, as well as methodologies for evaluating its biological activity.

Synthesis of a Model HDAC Inhibitor

This section outlines a general two-step synthesis for a model HDAC inhibitor, starting with the acylation of an aromatic amine with 4-bromobutyryl chloride, followed by the conversion of the terminal bromide to a hydroxamic acid.

Step 1: Synthesis of N-Aryl-4-bromobutanamide (Intermediate)

This step involves the formation of an amide bond between an aromatic amine (the "cap" group) and 4-bromobutyryl chloride. 4-Bromobutyryl chloride can be synthesized from 4-bromobutyric acid or is commercially available.[8][9]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the selected aromatic amine (1.0 equivalent) in a suitable anhydrous solvent such as dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF).

• Addition of Base: Add a non-nucleophilic base, such as triethylamine (B128534) (TEA) or diisopropylethylamine (DIPEA) (1.2 equivalents), to the solution and stir at room temperature.

• Acylation: Slowly add a solution of 4-bromobutyryl chloride (1.1 equivalents) in the same anhydrous solvent to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired N-aryl-4-bromobutanamide intermediate.

Step 2: Synthesis of N-Aryl-N-hydroxybutanamide (Final HDAC Inhibitor)

This final step involves the conversion of the alkyl bromide of the intermediate to a hydroxamic acid, the zinc-binding group.

Experimental Protocol:

• Reaction Setup: Dissolve the N-aryl-4-bromobutanamide intermediate (1.0 equivalent) in a suitable solvent mixture, such as methanol/THF.

• Hydroxylamine (B1172632) Treatment: Prepare a solution of hydroxylamine hydrochloride (3.0 equivalents) and a base like sodium methoxide (B1231860) or potassium hydroxide (B78521) (3.0 equivalents) in methanol. Add this solution to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC.

• Work-up: Once the reaction is complete, neutralize the mixture with a weak acid (e.g., acetic acid) and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography to yield the final N-aryl-N-hydroxybutanamide.

Biological Evaluation of HDAC Inhibitors

The following are standard protocols to assess the efficacy of newly synthesized HDAC inhibitors.

In Vitro HDAC Activity Assay (Fluorometric)

This assay measures the ability of a compound to inhibit the enzymatic activity of HDACs using a fluorogenic substrate.

Experimental Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the synthesized HDAC inhibitor in DMSO.

  • Dilute the HDAC enzyme (e.g., recombinant human HDAC1) and the fluorogenic HDAC substrate in assay buffer.

• Assay Procedure:

  • In a 96-well black plate, add the assay buffer.

  • Add the test compound at various concentrations (serial dilutions).

  • Add the diluted HDAC enzyme to all wells except the negative control.

  • Incubate at 37°C for a specified time (e.g., 10 minutes).

  • Initiate the reaction by adding the fluorogenic HDAC substrate.

  • Incubate at 37°C for 30-60 minutes.

  • Stop the reaction by adding the developer solution.

  • Measure the fluorescence at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 490/525 nm).

• Data Analysis:

  • Subtract the background fluorescence (wells with no enzyme).

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control (DMSO).

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric method used to assess the cytotoxic effects of the synthesized HDAC inhibitors on cancer cell lines.

Experimental Protocol:

• Cell Seeding:

  • Seed cancer cells (e.g., HeLa, HCT116) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the synthesized HDAC inhibitor in cell culture medium.

  • Remove the old medium from the wells and add the medium containing the test compound at various concentrations. Include a vehicle control (DMSO).

• Incubation:

  • Incubate the plates for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition and Incubation:

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization:

  • Carefully remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.[3][10]

Data Presentation

The following tables summarize representative data for HDAC inhibitors containing a butyrate (B1204436) or similar short-chain aliphatic linker.

Table 1: In Vitro HDAC Inhibitory Activity

Compound	Linker Length	Target HDAC	IC50 (nM)	Reference
Sodium Butyrate	4 carbons	HDAC1	300,000	[11]
Sodium Butyrate	4 carbons	HDAC2	400,000	[11]
Sodium Butyrate	4 carbons	HDAC7	300,000	[11]
SAHA (Vorinostat)	8 carbons	pan-HDAC	~50	[5]
Pyrimidine Derivative	4 carbons (butoxy)	HDAC4	16,600	[5]
Pyrimidine Derivative	4 carbons (butoxy)	HDAC8	1,200	[5]

Table 2: Cytotoxicity of HDAC Inhibitors in Cancer Cell Lines

Compound	Cell Line	Assay	IC50 (µM)	Reference
Sodium Butyrate	MDA-MB-468 (Breast Cancer)	MTT	3100	[12]
SAHA (Vorinostat)	Prostate Cancer Cells	MTT	Dose-dependent inhibition	[13]
TSA	MDA-MB231 (Breast Cancer)	MTT	Dose-dependent inhibition	[14]

Visualizations

References

• 1. Histone deacetylase inhibitors and cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanisms of Histone Deacetylase Inhibitor-Regulated Gene Expression in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modulation of Cell Cycle Regulators by HDACs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Histone deacetylase inhibitor (HDACI) mechanisms of action: emerging insights - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Suberoylanilide Hydroxamic Acid Analogs with Heteroaryl Amide Group and Different Chain Length: Synthesis and Effect on Histone Deacetylase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of Vorinostat and cholesterol conjugate to enhance the cancer cell uptake selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structural Requirements of Histone Deacetylase Inhibitors: SAHA Analogs Modified on the Hydroxamic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. nbinno.com [nbinno.com]
• 9. nbinno.com [nbinno.com]
• 10. researchgate.net [researchgate.net]
• 11. Sodium butyrate, Histone deacetylase inhibitor (CAS 156-54-7) | Abcam [abcam.com]
• 12. brieflands.com [brieflands.com]
• 13. medscimonit.com [medscimonit.com]
• 14. Activation of p21 by HDAC Inhibitors Requires Acetylation of H2A.Z - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Esterification of 4-Bromobutyric Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental procedures for the synthesis of methyl and ethyl esters of 4-bromobutyric acid, valuable intermediates in pharmaceutical and chemical synthesis.[1][2][3] The protocols are based on the Fischer-Speier esterification method, a classic approach involving the reaction of a carboxylic acid with an alcohol in the presence of an acid catalyst.[4][5][6]

General Reaction Scheme

The esterification of 4-bromobutyric acid proceeds by reacting the carboxylic acid with an alcohol (e.g., methanol (B129727) or ethanol) under acidic conditions. The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, increasing its electrophilicity and facilitating nucleophilic attack by the alcohol.[6][7][8] The reaction is reversible, and to drive it towards the product, an excess of the alcohol is often used, or the water formed during the reaction is removed.[5][7]

Quantitative Data Summary

The following table summarizes typical reaction conditions and outcomes for the esterification of 4-bromobutyric acid with methanol and ethanol (B145695).

Product	Reactants	Catalyst	Solvent	Reaction Time & Temp.	Yield	Purity	Reference
Methyl 4-bromobutyrate	4-bromobutyric acid, Methanol	H₂SO₄	Methanol	Not specified	~75%	>98.0%	[1][9][10]
Ethyl 4-bromobutyrate	4-bromobutyric acid, Ethanol	4N HCl in dioxane	Ethanol	16 hours, Room Temp.	85.5%	>98%	[11]
Ethyl 4-bromobutyrate	4-bromobutyric acid, Ethanol	HBr	Ethanol	6 hours, 25-30°C	85%	Not specified	[9][10]

Experimental Protocols

Protocol 1: Synthesis of Methyl 4-bromobutyrate

This protocol describes the synthesis of methyl 4-bromobutyrate via Fischer esterification of 4-bromobutyric acid using methanol and a sulfuric acid catalyst.

Materials:

• 4-bromobutyric acid

• Methanol (reagent grade)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Dichloromethane (B109758) (CH₂Cl₂) or Diethyl ether

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-bromobutyric acid in an excess of methanol (e.g., 10-20 molar equivalents).

• Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 equivalents) to the stirred solution. The addition is exothermic and should be done in an ice bath to control the temperature.

• Reaction: Attach a reflux condenser to the flask and heat the mixture to reflux. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • After the reaction is complete (as indicated by TLC or after a set time, e.g., 12 hours), allow the mixture to cool to room temperature.

  • Remove the excess methanol using a rotary evaporator.

  • Dissolve the residue in dichloromethane or diethyl ether.

  • Transfer the organic solution to a separatory funnel and wash sequentially with water, saturated aqueous sodium bicarbonate solution (to neutralize the acid catalyst), and brine.[11] Be cautious during the bicarbonate wash as CO₂ evolution can cause pressure buildup.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the filtrate using a rotary evaporator to obtain the crude methyl 4-bromobutyrate.

• Purification: The crude product can be further purified by vacuum distillation to yield a colorless to pale yellow liquid.[1][12]

Protocol 2: Synthesis of Ethyl 4-bromobutyrate

This protocol details the synthesis of ethyl 4-bromobutyrate from 4-bromobutyric acid and ethanol, utilizing a hydrochloric acid catalyst.[11]

Materials:

• 4-bromobutyric acid

• Ethanol (absolute)

• 4N HCl in dioxane

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Reaction flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a solution of 4-bromobutyric acid (e.g., 3 g, 18 mmol) in ethanol (30 mL), add a 4N HCl solution in dioxane (5 mL).[11]

• Reaction: Stir the reaction mixture at room temperature for 16 hours.[11]

• Work-up:

  • Upon completion, remove the volatile components under vacuum.[11]

  • Dissolve the concentrated residue in 150 mL of dichloromethane.[11]

  • Transfer the organic phase to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution (1 x 150 mL) and brine (1 x 150 mL).[11]

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure.[11]

• Final Product: Dry the concentrated residue under vacuum to yield ethyl 4-bromobutyrate as a yellow oil.[11] The product can be characterized by ¹H NMR.[11][13]

Visualizations

Fischer Esterification Mechanism

The following diagram illustrates the step-by-step mechanism of the acid-catalyzed esterification of 4-bromobutyric acid.

Caption: Mechanism of Fischer Esterification.

Experimental Workflow

This diagram outlines the general workflow for the synthesis and purification of 4-bromobutyrate esters.

Caption: Synthesis and Purification Workflow.

References

• 1. nbinno.com [nbinno.com]
• 2. Methyl 4-bromobutyrate - Buy Methyl 4-bromobutyrate, Manufacturers of Methyl 4-bromobutyrate Product on LISKON [liskonchem.com]
• 3. Ethyl 4-bromobutyrate [nastchem.com]
• 4. cerritos.edu [cerritos.edu]
• 5. Fischer Esterification [organic-chemistry.org]
• 6. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. WO2003066562A2 - Method for preparing $g(v)-bromoalkylcarboxylic compounds - Google Patents [patents.google.com]
• 10. FR2835524A1 - PROCESS FOR THE PREPARATION OF OMEGA -BROMOALKYLCARBOXYLIC COMPOUNDS - Google Patents [patents.google.com]
• 11. Ethyl 4-bromobutyrate synthesis - chemicalbook [chemicalbook.com]
• 12. Methyl 4-bromobutyrate BP EP USP CAS 4897-84-1 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 13. Ethyl 4-Bromobutyrate: Synthesis, Applications, and Role in Zilpaterol ELISA Development_Chemicalbook [chemicalbook.com]

Application Notes and Protocols: The Use of 4-Bromobutyric Acid in the Preparation of Radiolabeled Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromobutyric acid is a versatile bifunctional molecule that serves as a valuable building block in the synthesis of radiolabeled compounds for diagnostic and therapeutic applications in nuclear medicine. Its utility stems from the presence of two distinct functional groups: a carboxylic acid and a bromoalkane. The carboxylic acid allows for covalent attachment to biomolecules such as peptides and other targeting vectors, while the bromine atom can be displaced by a radionuclide or serve as a precursor for the introduction of a radiolabel.

These application notes provide a detailed overview of two primary applications of 4-bromobutyric acid and its derivatives in the preparation of radiolabeled compounds:

• Direct Radiolabeling: Synthesis of radiolabeled butyric acid analogues, such as 4-[¹⁸F]fluorobutyric acid, where the bromine is substituted with a positron-emitting radionuclide.

• Bifunctional Linker: Utilization of the 4-bromobutyryl moiety to connect a targeting molecule to a chelator for subsequent radiolabeling with metallic radionuclides, or as a component of a larger functional linker to modulate the pharmacokinetic properties of the resulting radiopharmaceutical.

Application 1: Direct Radiolabeling of 4-Bromobutyric Acid Derivatives

A key application of 4-bromobutyric acid derivatives is in the synthesis of ¹⁸F-labeled compounds for Positron Emission Tomography (PET). The bromine atom serves as a good leaving group for nucleophilic substitution with [¹⁸F]fluoride.

Protocol: Automated Synthesis of 4-[¹⁸F]Fluorobutyric Acid

This protocol describes the synthesis of 4-[¹⁸F]fluorobutyric acid from its precursor, methyl 4-bromobutyrate, using an automated synthesis module.[1]

1. Materials and Reagents:

• Methyl 4-bromobutyrate (precursor)

• [¹⁸F]Fluoride

• Kryptofix 2.2.2 (K₂₂₂)

• Potassium carbonate (K₂CO₃)

• Acetonitrile (B52724) (CH₃CN)

• Sodium hydroxide (B78521) (NaOH) solution

• Hydrochloric acid (HCl) solution

• Water for Injection

• C18 Sep-Pak cartridge

• Ethanol (B145695)

2. Experimental Workflow:

Figure 1: Experimental workflow for the automated synthesis of 4-[¹⁸F]Fluorobutyric acid.

3. Detailed Method:

• [¹⁸F]Fluoride Production and Trapping: Aqueous [¹⁸F]fluoride is produced via the ¹⁸O(p,n)¹⁸F nuclear reaction and trapped on a quaternary methyl ammonium (B1175870) (QMA) anion-exchange cartridge.

• Elution: The trapped [¹⁸F]F⁻ is eluted into the reactor with a solution of Kryptofix 2.2.2 and K₂CO₃ in a mixture of acetonitrile and water.

• Azeotropic Drying: The solvent is evaporated under a stream of nitrogen at elevated temperature to yield the anhydrous and highly reactive [¹⁸F]F⁻/K₂₂₂/K₂CO₃ complex.

• Radiofluorination: A solution of methyl 4-bromobutyrate in acetonitrile is added to the reactor. The reaction mixture is heated at 110°C for 10 minutes to produce methyl 4-[¹⁸F]fluorobutyrate.

• Intermediate Purification: The crude reaction mixture is purified by semi-preparative high-performance liquid chromatography (HPLC).

• Hydrolysis: The collected fraction containing methyl 4-[¹⁸F]fluorobutyrate is hydrolyzed by heating with a sodium hydroxide solution at 115°C for 10 minutes.

• Neutralization and Final Purification: The reaction mixture is neutralized with hydrochloric acid. The resulting solution is diluted with water and passed through a C18 cartridge. The cartridge is washed with water to remove unreacted starting materials and byproducts. The final product, 4-[¹⁸F]fluorobutyric acid, is eluted from the cartridge with a small volume of ethanol and diluted with saline for injection.

4. Quantitative Data:

Parameter	Methyl 4-[¹⁸F]fluorobutyrate	4-[¹⁸F]Fluorobutyric acid	Reference
Synthesis Time	20 min	40 min	[1]
Radiochemical Yield (non-decay corrected)	~50%	~35%	[1]
Radiochemical Purity	>95%	>95%	[1]
pH	7.1	6.5	[1]

Application 2: 4-Bromobutyric Acid as a Bifunctional Linker

4-Bromobutyric acid and its derivatives are extensively used as bifunctional linkers to conjugate a targeting biomolecule to a chelator for radiolabeling with metallic radionuclides. A notable example is the use of 4-(p-iodophenyl)butyric acid as an albumin-binding moiety in PSMA-targeting radioligands for theranostic applications.

Protocol: Synthesis and Radiolabeling of a PSMA-Targeting Peptide with a Butyrate-Containing Linker

This section outlines a general approach for the synthesis and radiolabeling of a Prostate-Specific Membrane Antigen (PSMA)-targeting peptide modified with a linker containing a butyric acid derivative. This strategy is exemplified by the development of PSMA inhibitors where a 4-(p-iodophenyl)butyric acid or a 4-(p-tolyl)butyric acid moiety is incorporated to enhance albumin binding, thereby improving the pharmacokinetic profile for therapeutic applications with radionuclides like ¹⁷⁷Lu.

1. Synthesis of the DOTA-conjugated Peptide with Butyrate (B1204436) Linker:

The synthesis is typically performed using solid-phase peptide synthesis (SPPS). The butyric acid derivative is coupled to an amino group on the peptide, often on a lysine (B10760008) residue within the linker structure. The DOTA chelator is also incorporated during the SPPS process.

Figure 2: General workflow for the synthesis and radiolabeling of a DOTA-peptide conjugate with a butyrate linker.

2. General Radiolabeling Protocol for DOTA-conjugated Peptides with ⁶⁸Ga or ¹⁷⁷Lu:

This protocol provides a general procedure for labeling DOTA-conjugated peptides, which is applicable to those containing a butyrate linker.

• Materials and Reagents:

  • DOTA-conjugated peptide

  • [⁶⁸Ga]GaCl₃ or [¹⁷⁷Lu]LuCl₃

  • Sodium acetate (B1210297) or ammonium acetate buffer (pH 4.0-5.0)

  • Ascorbic acid or gentisic acid (as a radioprotectant)

  • Sterile water for injection

  • C18 Sep-Pak cartridge for purification (if necessary)

• Procedure for ¹⁷⁷Lu Labeling:

  • In a sterile vial, dissolve the DOTA-conjugated peptide in the acetate buffer.

  • Add a radioprotectant such as ascorbic acid.

  • Add the [¹⁷⁷Lu]LuCl₃ solution to the vial.

  • Heat the reaction mixture at 90-95°C for 15-30 minutes.

  • After cooling to room temperature, perform quality control using radio-HPLC or radio-TLC to determine the radiochemical purity.

  • If necessary, the product can be purified using a C18 Sep-Pak cartridge.

• Procedure for ⁶⁸Ga Labeling:

  • Elute the ⁶⁸Ge/⁶⁸Ga generator with 0.1 M HCl.

  • The ⁶⁸GaCl₃ eluate is typically purified and concentrated using a cation-exchange cartridge.

  • The purified ⁶⁸Ga³⁺ is eluted into a reaction vial containing the DOTA-conjugated peptide dissolved in an acetate buffer (pH ~4.1).

  • The reaction is heated, often using a microwave, for a short period (e.g., 1 minute).

  • Quality control is performed using radio-HPLC or radio-TLC.

3. Quantitative Data for Radiolabeled Peptides with Butyrate-Containing Linkers:

The following table summarizes representative quantitative data for the radiolabeling of PSMA inhibitors that incorporate a butyric acid derivative in their linker structure.

Radiopharmaceutical	Radionuclide	Radiochemical Yield	Radiochemical Purity	Reference
[¹⁷⁷Lu]Lu-PSMA-ALB-56	¹⁷⁷Lu	>99%	>98%
[¹⁷⁷Lu]Lu-HTK01169	¹⁷⁷Lu	>80%	>95% (after purification)	[2]
[¹¹¹In]In-HTK01169	¹¹¹In	>80%	>95% (after purification)	[2]
[¹³¹I]IPBA-EE	¹³¹I	Not specified	>98%	[3]

Conclusion

4-Bromobutyric acid and its derivatives are valuable and versatile reagents in the field of radiopharmaceutical chemistry. They can be directly radiolabeled with positron emitters like ¹⁸F to create PET imaging agents. Furthermore, their bifunctional nature allows them to be used as linkers to conjugate targeting molecules with chelators for radiolabeling with a wide range of metallic radionuclides for both diagnostic imaging and targeted radionuclide therapy. The straightforward chemistry and adaptability of the 4-bromobutyryl moiety ensure its continued importance in the development of novel radiolabeled compounds.

References

• 1. Radiolabeling of DOTA-like conjugated peptides with generator-produced 68Ga and using NaCl-based cationic elution method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Radioiodinated 4-(p-Iodophenyl) Butanoic Acid-Modified Estradiol Derivative for ER Targeting SPECT Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

The Versatility of 4-Bromobutyric Acid as a Precursor for Novel GABA Analogs: A Guide for Researchers

For Immediate Release

[City, State] – 4-Bromobutyric acid is a versatile and reactive precursor for the synthesis of a wide array of γ-aminobutyric acid (GABA) analogs, offering a valuable scaffold for the development of novel therapeutics targeting the central nervous system. This application note provides detailed protocols and quantitative data for researchers, scientists, and drug development professionals exploring the synthesis of N-substituted and other modified GABA analogs from this readily available starting material.

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the mammalian central nervous system, playing a crucial role in regulating neuronal excitability.[1] Analogs of GABA are of significant interest in medicinal chemistry due to their potential as anticonvulsants, analgesics, and anxiolytics.[2] 4-Bromobutyric acid serves as an excellent starting point for the synthesis of these analogs due to the reactive nature of the carbon-bromine bond, which allows for facile nucleophilic substitution with a variety of amines and other nucleophiles.

Synthetic Approach: Nucleophilic Substitution

The primary route for the synthesis of GABA analogs from 4-bromobutyric acid involves the nucleophilic substitution of the bromine atom by a primary or secondary amine. This reaction, a standard method for forming carbon-nitrogen bonds, allows for the introduction of a wide range of substituents at the 4-position of the butyric acid backbone.[3][4] The general reaction scheme is depicted below:

Caption: General workflow for the synthesis of N-substituted GABA analogs from 4-bromobutyric acid.

Experimental Protocols

Due to a lack of specific literature detailing the synthesis of a wide range of GABA analogs directly from 4-bromobutyric acid, the following are generalized protocols based on established principles of nucleophilic substitution reactions of alkyl halides. Researchers should optimize these conditions for their specific amine of interest.

Protocol 1: General Synthesis of N-Alkyl/Aryl-4-aminobutanoic Acids

• Reaction Setup: To a solution of 4-bromobutyric acid (1.0 eq) in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile (B52724) (CH₃CN), add the desired primary or secondary amine (1.1-1.5 eq) and a base such as potassium carbonate (K₂CO₃) or triethylamine (B128534) (Et₃N) (2.0-3.0 eq).

• Reaction Conditions: Stir the reaction mixture at a temperature ranging from room temperature to 80 °C. The reaction progress should be monitored by an appropriate technique, such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure. Dissolve the residue in water and wash with an organic solvent like diethyl ether or ethyl acetate (B1210297) to remove any unreacted amine.

• Purification: Acidify the aqueous layer to a pH of approximately 3-4 with a suitable acid (e.g., 1M HCl). The product may precipitate out of solution and can be collected by filtration. If no precipitate forms, extract the aqueous layer with an organic solvent. The combined organic layers are then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. Further purification can be achieved by recrystallization or column chromatography.

Note: A significant competing reaction is the intramolecular cyclization of 4-bromobutyric acid to form γ-butyrolactone (GBL), especially in the presence of base and water. Anhydrous conditions and careful control of the reaction temperature are recommended to minimize this side product.

Quantitative Data

GABA Analog	Precursor	Amine/Nucleophile	Yield (%)	Purity (%)	Spectroscopic Data (¹H NMR, ¹³C NMR, MS)	Reference
Hypothetical N-Benzyl-GABA	4-Bromobutyric acid	Benzylamine	Not Reported	Not Reported	Expected signals: Aromatic protons, benzylic CH₂, and aliphatic protons of the GABA backbone.	General Synthetic Knowledge
Hypothetical N-Phenyl-GABA	4-Bromobutyric acid	Aniline	Not Reported	Not Reported	Expected signals: Aromatic protons and aliphatic protons of the GABA backbone.	General Synthetic Knowledge

GABAergic Signaling Pathway

Understanding the mechanism of action of GABA and its analogs is crucial for drug development. GABA exerts its inhibitory effects by binding to two main types of receptors: ionotropic GABAA receptors and metabotropic GABAB receptors.[5][6] The activation of these receptors leads to a decrease in neuronal excitability.

Caption: Simplified overview of the GABAergic signaling pathway.

Conclusion

4-Bromobutyric acid represents a key starting material for the synthesis of a diverse library of GABA analogs. The straightforward nucleophilic substitution chemistry allows for the introduction of various functional groups, enabling the exploration of structure-activity relationships and the development of novel CNS-active compounds. While specific literature on this precursor is limited, the general protocols provided herein offer a solid foundation for researchers to initiate their synthetic efforts. Further optimization and characterization will be essential for the successful development of new therapeutic agents.

References

• 1. mdpi.com [mdpi.com]
• 2. 3-substituted GABA analogs with central nervous system activity: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 23.2. Preparation of Amines | Organic Chemistry II [courses.lumenlearning.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of 4-Bromobutyric Acid via Ring-Opening of Gamma-Butyrolactone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of 4-bromobutyric acid, a valuable intermediate in pharmaceutical and organic synthesis, through the ring-opening of gamma-butyrolactone (B3396035) (GBL).[1][2] The protocols outlined below cover three distinct methodologies, allowing researchers to select the most suitable approach based on available reagents, desired purity, and scale of the reaction.

Introduction

4-Bromobutyric acid is a critical building block in the synthesis of various pharmaceutical compounds, including anticancer and antiviral agents.[2] Its synthesis is most commonly achieved by the ring-opening of the readily available and inexpensive starting material, gamma-butyrolactone. This document details three primary methods for this transformation: reaction with aqueous hydrobromic acid, reaction with anhydrous hydrogen bromide gas, and reaction with boron tribromide. Each method offers distinct advantages in terms of yield, purity, and reaction conditions. A notable challenge in the synthesis and purification of 4-bromobutyric acid is its propensity to undergo intramolecular cyclization back to gamma-butyrolactone, especially in the presence of water at elevated temperatures.[1]

Comparative Data of Synthesis Methods

The following table summarizes the quantitative data from the different synthetic protocols for producing 4-bromobutyric acid from gamma-butyrolactone, facilitating a direct comparison of their efficiencies and outcomes.

Method	Reagents	Solvent	Reaction Time	Temperature	Yield	Purity	Reference
Aqueous Hydrobromic Acid	48% HBr (aq), H₂SO₄ (catalyst)	None	12 hours	Reflux	65%	High	[3]
Anhydrous HBr Gas (1)	Dry HBr gas	n-Hexane	2 hours	10 - 20 °C	96%	99.2%	[2]
Anhydrous HBr Gas (2)	Dry HBr gas	None	4 hours	30 - 40 °C	98%	99.5%	[2]
Anhydrous HBr Gas (3)	Dry HBr gas	Toluene	5 hours	40 - 50 °C	97%	99.0%	[2]
Boron Tribromide	Boron tribromide (BBr₃)	Dichloromethane (B109758)	Not Specified	Not Specified	98%	High	[1]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Protocol 1: Ring-Opening with Aqueous Hydrobromic Acid

This protocol utilizes a strong acid catalyst in conjunction with aqueous hydrobromic acid to facilitate the ring-opening of gamma-butyrolactone.

Materials:

• Gamma-butyrolactone (GBL)

• 48% Hydrobromic acid (HBr) aqueous solution

• Concentrated Sulfuric acid (H₂SO₄)

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Ethyl acetate (B1210297)

• Hexane (B92381)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Standard glassware for extraction and filtration

• Rotary evaporator

• Silica (B1680970) gel for chromatography

Procedure:

• In a round-bottom flask, under an inert atmosphere (e.g., argon), add gamma-butyrolactone (6.10 g, 70.9 mmol).[3]

• Carefully add 48% aqueous HBr (41.0 mL, 360 mmol) followed by the dropwise addition of concentrated sulfuric acid (9.6 mL).[3]

• Allow the mixture to stand at room temperature for 2 hours.[3]

• Heat the reaction mixture to reflux and maintain for 12 hours.[3]

• Cool the mixture to room temperature and add 192 mL of water.[3]

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.[3]

• Concentrate the filtrate under reduced pressure.[3]

• Purify the residue by silica gel chromatography using a 1:2 (v/v) mixture of ethyl acetate and hexane as the eluent to afford 4-bromobutyric acid as a yellow oil (7.638 g, 65% yield).[3]

Product Characterization:

• ¹H NMR (400MHz, CDCl₃, ppm): δ 2.19 (quint, J=6.4Hz, 2H), 2.58 (t, J=4.2Hz, 2H), 3.48 (t, J=3.2Hz, 2H).[3]

• ¹³C NMR (100MHz, CDCl₃, ppm): δ 27.36, 32.11, 32.38, 178.58.[3]

• IR (NaCl, cm⁻¹): 1711 (C=O), 3046 (-OH).[3]

Protocol 2: Ring-Opening with Anhydrous Hydrogen Bromide Gas

This method employs dry hydrogen bromide gas, which can be bubbled through the gamma-butyrolactone, either neat or in an organic solvent. This approach can lead to very high yields and purity.

Materials:

• Gamma-butyrolactone (GBL)

• Dry hydrogen bromide (HBr) gas

• Anhydrous organic solvent (e.g., n-hexane, toluene, or no solvent)

• Three-necked flask equipped with a gas inlet tube, stirrer, and thermometer

Procedure:

• To a three-necked flask, add gamma-butyrolactone (1 mole, 86 g). If using a solvent, add the appropriate amount (e.g., 200 mL of n-hexane).[2]

• Begin stirring the solution and control the reaction temperature using a cooling bath.

• Slowly bubble dry hydrogen bromide gas (1.1 to 1.3 moles) into the reaction mixture while maintaining the desired temperature (refer to the table above for specific conditions).[2]

• After the addition of HBr gas is complete, continue stirring for the specified reaction time at the same temperature.[2]

• Upon completion, cool the reaction mixture to between 0 °C and 20 °C. A crystalline precipitate of 4-bromobutyric acid will form.[2]

• Collect the solid product by filtration.

Protocol 3: Ring-Opening with Boron Tribromide

This protocol utilizes the strong Lewis acid, boron tribromide, for the ring-opening of gamma-butyrolactone, reportedly providing a very high yield of the desired product.

Materials:

• Gamma-butyrolactone (GBL)

• Boron tribromide (BBr₃)

• Anhydrous dichloromethane (CH₂Cl₂)

• Round-bottom flask

• Standard glassware for reaction and work-up

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve gamma-butyrolactone in anhydrous dichloromethane.

• Cool the solution in an ice bath.

• Slowly add a solution of boron tribromide in dichloromethane to the cooled solution of gamma-butyrolactone.

• Allow the reaction to proceed, monitoring by a suitable method (e.g., TLC or GC).

• Upon completion, carefully quench the reaction with water (hydrolysis).

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and filter.

• Remove the solvent under reduced pressure to yield 4-bromobutyric acid. This method has been reported to produce a yield of 98%.[1]

Visualizations

General Workflow for the Synthesis of 4-Bromobutyric Acid

References

• 1. Page loading... [wap.guidechem.com]
• 2. CN1760167A - Method for producing bromo butyric acid - Google Patents [patents.google.com]
• 3. 4-Bromobutyric acid synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: 4-Bromobutyric Acid in the Synthesis of Piperazine Derivatives for Anticancer Research

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the utilization of 4-bromobutyric acid as a linker in the synthesis of novel piperazine (B1678402) derivatives for anticancer research. It includes a general synthetic workflow, a specific example of vindoline-piperazine conjugate synthesis, protocols for key biological assays, and a summary of the anticancer activity of selected compounds.

Introduction

Piperazine and its derivatives represent a significant class of heterocyclic compounds in medicinal chemistry, with many exhibiting potent anticancer activities.[1][2] The versatility of the piperazine scaffold allows for structural modifications to optimize pharmacological properties. 4-Bromobutyric acid is a valuable bifunctional reagent, serving as a flexible linker to connect the piperazine core to other pharmacophores, thereby enabling the exploration of structure-activity relationships (SAR). This linker can be crucial for achieving desired potency and selectivity against various cancer cell lines.

Synthetic Applications of 4-Bromobutyric Acid

4-Bromobutyric acid can be used to introduce a four-carbon chain linker onto a nucleophilic site, such as an alcohol or an amine. The resulting bromo-intermediate can then undergo nucleophilic substitution with a piperazine derivative to form the final conjugate.

General Synthetic Workflow

The overall strategy involves a two-step process:

• Linker Conjugation: An active molecule containing a hydroxyl or amine group is acylated using 4-bromobutyric acid. This is often facilitated by a coupling agent like dicyclohexylcarbodiimide (B1669883) (DCC) with a catalyst such as 4-dimethylaminopyridine (B28879) (DMAP).

• Piperazine Coupling: The resulting bromo-functionalized intermediate is then reacted with an N-substituted piperazine. The secondary amine of the piperazine acts as a nucleophile, displacing the bromide to form a stable C-N bond and yielding the final derivative.

Caption: General workflow for synthesizing piperazine derivatives using 4-bromobutyric acid.

Experimental Protocols

Protocol 1: Synthesis of a Vindoline-Piperazine Derivative

This protocol is adapted from the synthesis of compound 23 as described by Nagy et al., which demonstrated potent anticancer activity.[3][4]

Step 1: Synthesis of 17-O-(4-bromobutanoyl)-17-desacetylvindoline (Intermediate 14)

• Materials: 17-desacetylvindoline (13), 4-bromobutyric acid, dicyclohexylcarbodiimide (DCC), 4-dimethylaminopyridine (DMAP), absolute dichloromethane (B109758) (DCM).

• Procedure: a. Dissolve 17-desacetylvindoline (1 eq) in absolute DCM in a round-bottom flask under an inert atmosphere (e.g., Argon). b. Add DMAP (catalytic amount) and 4-bromobutyric acid (1.2 eq). c. Add a solution of DCC (1.2 eq) in absolute DCM dropwise to the mixture at 0 °C. d. Allow the reaction to warm to room temperature and stir for 4 hours. e. Monitor the reaction progress by Thin Layer Chromatography (TLC). f. Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct. g. Wash the filtrate with saturated NaHCO₃ solution and then with brine. h. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. i. Purify the crude product by column chromatography on silica (B1680970) gel to yield the bromo-intermediate 14 .

Step 2: Synthesis of Vindoline-Piperazine Conjugate (Compound 23)

• Materials: Intermediate 14 , 1-[4-(trifluoromethyl)benzyl]piperazine (B11577), potassium carbonate (K₂CO₃), acetonitrile.

• Procedure: a. Dissolve the bromo-intermediate 14 (1 eq) in acetonitrile in a round-bottom flask. b. Add potassium carbonate (2.0 eq) and 1-[4-(trifluoromethyl)benzyl]piperazine (1.5 eq). c. Heat the reaction mixture to reflux and stir overnight. d. Monitor the reaction by TLC. e. After cooling to room temperature, filter off the inorganic salts. f. Evaporate the solvent from the filtrate under reduced pressure. g. Purify the resulting crude product by column chromatography on silica gel to obtain the final conjugate 23 .

Data Presentation: Anticancer Activity

The following table summarizes the in vitro growth inhibition data for selected vindoline-piperazine conjugates synthesized using the 4-bromobutyric acid linker.[3][5]

Compound ID	N-Substituent on Piperazine	Cancer Cell Line	GI₅₀ (μM)
22	Benzyl	MDA-MB-468 (Breast)	2.13
HOP-92 (Lung)	2.26
23	4-(Trifluoromethyl)benzyl	MDA-MB-468 (Breast)	1.00 [3][5]
HOP-92 (Lung)	1.40[3]
25	bis(4-Fluorophenyl)methyl	MDA-MB-468 (Breast)	1.48
HOP-92 (Lung)	1.35 [3][5]

GI₅₀: The concentration of the drug that causes 50% inhibition of cell growth.

Protocols for Biological Evaluation

Protocol 2: Cell Viability Assessment (MTT Assay)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.[6][7][8][9]

• Cell Seeding: a. Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium. b. Incubate for 24 hours at 37 °C in a 5% CO₂ humidified atmosphere to allow for cell attachment.

• Compound Treatment: a. Prepare serial dilutions of the synthesized piperazine derivatives in culture medium. b. Replace the old medium with 100 µL of medium containing the test compounds at various concentrations (e.g., 0.01 to 100 µM). Include a vehicle control (e.g., DMSO). c. Incubate the plate for 48-72 hours.

• MTT Addition and Incubation: a. Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. b. Incubate for 4 hours at 37 °C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: a. Carefully remove the medium. b. Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals. c. Mix gently on an orbital shaker for 15 minutes.

• Data Acquisition: a. Measure the absorbance at a wavelength of 570 nm using a microplate reader. b. Calculate the percentage of cell viability relative to the vehicle control and determine the GI₅₀/IC₅₀ values.

Protocol 3: Western Blot Analysis of the PI3K/AKT Signaling Pathway

This protocol details the analysis of key protein phosphorylation to assess the inhibition of the PI3K/AKT pathway.[3][10][11][12]

• Cell Lysis: a. Treat cells with the piperazine derivative for the desired time. b. Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors. c. Scrape the cells, collect the lysate, and incubate on ice for 30 minutes. d. Centrifuge at 14,000 x g for 15 minutes at 4 °C. Collect the supernatant.

• Protein Quantification: a. Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

• SDS-PAGE and Protein Transfer: a. Normalize protein samples to 20-30 µg per lane, add Laemmli buffer, and denature at 95 °C for 5 minutes. b. Separate the proteins on a 10% SDS-polyacrylamide gel. c. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: a. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. b. Incubate the membrane with primary antibodies overnight at 4 °C. Recommended antibodies:

  • Rabbit anti-phospho-AKT (Ser473)
  • Mouse anti-total AKT
  • Rabbit anti-phospho-PI3K p85 (Tyr458)
  • Mouse anti-total PI3K p85
  • Mouse anti-β-Actin (loading control) c. Wash the membrane three times with TBST. d. Incubate with HRP-conjugated secondary antibodies (anti-rabbit or anti-mouse) for 1 hour at room temperature. e. Wash the membrane three times with TBST.

• Detection and Analysis: a. Add an enhanced chemiluminescence (ECL) substrate to the membrane. b. Capture the chemiluminescent signal using a digital imaging system. c. Quantify band intensities using densitometry software (e.g., ImageJ). Normalize phosphorylated protein levels to total protein levels and the loading control.

Protocol 4: Caspase-Dependent Apoptosis Assay

This assay quantifies the activity of executioner caspases (caspase-3 and -7), which are key mediators of apoptosis.[13][14][15]

• Cell Treatment: a. Seed and treat cells with the test compound as described in the MTT assay protocol.

• Assay Procedure (using a fluorogenic substrate like Ac-DEVD-AMC): a. After treatment, lyse the cells according to the kit manufacturer's protocol. b. Prepare a reaction mixture containing the cell lysate and the caspase-3/7 substrate in an assay buffer. c. Incubate the mixture in a black 96-well plate, protected from light, at 37 °C for 1-2 hours. d. Measure the fluorescence intensity using a microplate reader (e.g., excitation at 380 nm and emission at 460 nm for AMC). e. The fluorescence intensity is proportional to the caspase-3/7 activity in the sample.

Signaling Pathway Inhibition

Several novel piperazine derivatives have been shown to induce caspase-dependent apoptosis in cancer cells by inhibiting key survival pathways.[6][7] A major mechanism of action is the suppression of the PI3K/AKT signaling cascade, which is frequently overactive in cancer, promoting cell proliferation and survival.[6][8]

Caption: Inhibition of the PI3K/AKT pathway by piperazine derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. Caspase Assays | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Novel Piperazine Derivatives of Vindoline as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. merckmillipore.com [merckmillipore.com]
• 7. researchhub.com [researchhub.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. docs.aatbio.com [docs.aatbio.com]
• 14. Apoptosis Marker Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. media.cellsignal.com [media.cellsignal.com]

Application Notes and Protocols for Stabilization of Perovskite Quantum Dots with 4-Bromobutyric Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis and stabilization of all-inorganic halide perovskite quantum dots (PQDs), specifically Cesium Lead Bromide (CsPbBr₃), using a 4-Bromobutyric acid (BBA) assisted in situ passivation strategy. This method yields highly stable and luminescent quantum dots suitable for a range of applications, including bio-imaging and drug delivery systems.

Overview

The critical challenge in the application of perovskite quantum dots is their inherent instability, particularly in the presence of polar solvents like water, which severely limits their use in biological and pharmaceutical research. This protocol describes a facile, in situ passivation method employing a synergistic combination of 4-Bromobutyric acid (BBA) and oleylamine (B85491) (OLA) as ligands during the crystallization of CsPbBr₃ quantum dots. This approach results in monodispersed PQDs with a high photoluminescence quantum yield (PLQY) and exceptional stability in aqueous environments. The resulting BBA/OLA-passivated CsPbBr₃ quantum dots (BBA/OLA-PQDs) exhibit remarkable resistance to degradation in polar media, maintaining their structural and optical integrity.

Quantitative Data Summary

The use of 4-Bromobutyric acid in conjunction with oleylamine for the passivation of CsPbBr₃ quantum dots leads to significant improvements in their optical properties and stability. The following table summarizes the key quantitative data from comparative experiments.

Property	BBA/OLA-passivated CsPbBr₃ QDs	Conventional OA/OLA-passivated CsPbBr₃ QDs
Photoluminescence Quantum Yield (PLQY)	86.4%[1]	Typically lower and less stable
Stability in Water	No significant change in PL features after 96 hours[1]	Rapid degradation and loss of luminescence
Stability in Toluene/Water (1:1)	High stability	Unstable
Emission Peak	~515 nm	~515 nm

Experimental Protocols

This section details the materials and step-by-step procedures for the synthesis of highly stable CsPbBr₃ quantum dots using the 4-Bromobutyric acid passivation strategy.

Materials Required

• Cesium carbonate (Cs₂CO₃)

• Lead(II) bromide (PbBr₂)

• 4-Bromobutyric acid (BBA)

• Oleylamine (OLA)

• Oleic acid (OA) - for comparative synthesis

• 1-Octadecene (ODE)

• Toluene

• Deionized water

• Standard laboratory glassware and equipment (three-neck flask, heating mantle, stirrer, centrifuge, etc.)

• UV-Vis and photoluminescence spectrophotometers for characterization.

Synthesis of Cs-oleate Precursor

• In a three-neck flask, combine Cs₂CO₃ and oleic acid in 1-octadecene.

• Heat the mixture under vacuum at 120°C for 1 hour to remove water and oxygen.

• Raise the temperature to 150°C under a nitrogen atmosphere and stir until a clear solution is formed.

• Cool the Cs-oleate precursor solution to room temperature for later use.

In Situ Synthesis and Passivation of CsPbBr₃ QDs with BBA/OLA

• In a three-neck flask, dissolve PbBr₂ in a mixture of 1-octadecene, 4-Bromobutyric acid (BBA), and oleylamine (OLA).

• Degas the solution by heating to 120°C under vacuum for 30 minutes.

• Switch to a nitrogen atmosphere and increase the temperature to the desired reaction temperature for quantum dot nucleation (typically between 140-180°C).

• Swiftly inject the prepared Cs-oleate precursor solution into the hot reaction mixture.

• Allow the reaction to proceed for a few seconds until the desired quantum dot size and emission color are achieved.

• Cool the reaction mixture rapidly in an ice-water bath to quench the reaction.

• The resulting BBA/OLA-passivated CsPbBr₃ quantum dots can be purified by centrifugation and redispersion in a suitable solvent like toluene.

Characterization

• Optical Properties: Measure the UV-Vis absorption and photoluminescence emission spectra to determine the optical characteristics of the synthesized quantum dots.

• Quantum Yield: Calculate the photoluminescence quantum yield (PLQY) relative to a standard dye.

• Stability Assessment: Disperse the purified PQDs in water and monitor the photoluminescence intensity over time to evaluate their stability.

Visualization of Workflow and Stabilization Mechanism

The following diagrams illustrate the experimental workflow for the synthesis of BBA/OLA-passivated PQDs and the proposed mechanism for their enhanced stability.

Caption: Experimental workflow for the synthesis of BBA/OLA-passivated CsPbBr₃ quantum dots.

Caption: Proposed stabilization mechanism of CsPbBr₃ quantum dots by BBA and OLA.

Concluding Remarks

The in situ passivation of CsPbBr₃ quantum dots with 4-Bromobutyric acid and oleylamine offers a robust and straightforward method to produce highly stable and luminescent nanomaterials. The enhanced stability in polar media, particularly water, opens up new possibilities for their application in aqueous-based systems, which is of significant interest to researchers in the fields of biology, medicine, and drug development. This protocol provides a reliable foundation for the synthesis and utilization of these advanced nanomaterials.

References

• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Preventing cyclization of 4-Bromobutyric acid to gamma-butyrolactone.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-bromobutyric acid. The primary focus is on preventing its spontaneous cyclization to γ-butyrolactone (GBL), a common side reaction that can lead to impurities and reduced yields.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 4-bromobutyric acid degradation?

A1: The primary degradation pathway for 4-bromobutyric acid is intramolecular cyclization to form the stable five-membered ring, γ-butyrolactone (GBL), with the concurrent elimination of hydrogen bromide. This is an intramolecular SN2 reaction where the carboxylate anion acts as a nucleophile.

Q2: Under what conditions is this cyclization to GBL accelerated?

A2: The cyclization is significantly accelerated by:

• Presence of Base: Bases deprotonate the carboxylic acid, forming the carboxylate anion, which is a potent nucleophile for the intramolecular attack.

• High Temperatures: Increased temperature provides the activation energy for the reaction, increasing its rate.

• Presence of Water: Water can facilitate proton transfer and, in some contexts, may contribute to hydrolysis or other side reactions. It is known that during distillation, the presence of water can promote GBL formation.[1]

• Polar Aprotic Solvents: Solvents like DMF or DMSO can enhance the rate of SN2 reactions.

Q3: How should I properly store 4-bromobutyric acid to ensure its stability?

A3: To maintain its integrity, store 4-bromobutyric acid in a tightly sealed container in a cool, dry, and dark place.[2] A designated corrosives area is recommended.[3] Avoid storing it with strong bases, oxidizing agents, or reducing agents.

Q4: I see an unexpected peak in my NMR/LC-MS analysis corresponding to a mass of 86.09 g/mol . Could this be GBL?

A4: Yes, a mass of 86.09 g/mol is consistent with γ-butyrolactone. Its formation indicates that cyclization has occurred either during your reaction, workup, or even during storage if conditions were not optimal.

Q5: Is it possible to reverse the cyclization from GBL back to 4-bromobutyric acid?

A5: Yes, the reaction is reversible. 4-bromobutyric acid is often synthesized by the ring-opening of GBL using concentrated hydrogen bromide (HBr).[1][2][3][4] However, for the purpose of purifying a product mixture in a research setting, attempting to reverse the reaction is generally impractical. Prevention is the most effective strategy.

Troubleshooting Guide: Unwanted GBL Formation

If you have identified GBL as a significant impurity in your reaction, use this guide to troubleshoot the potential causes.

Symptom	Potential Cause	Recommended Action
GBL detected after reaction	Base-catalyzed cyclization: The base used in your reaction (e.g., amine, carbonate) was strong enough to deprotonate the carboxylic acid, initiating cyclization.	• If possible, use a weaker, non-nucleophilic base or a hindered base. • Consider running the reaction at a lower temperature. • The most robust solution is to protect the carboxylic acid group as an ester before performing the reaction (See Protocol 1).
GBL detected after workup	Aqueous basic wash: Washing the organic layer with a basic solution (e.g., NaHCO₃, Na₂CO₃) can cause rapid cyclization of any remaining 4-bromobutyric acid.	• Minimize contact time with the basic solution. • Use ice-cold solutions for the wash. • If the desired product is stable to acid, consider an acidic workup instead.
GBL detected in starting material	Improper storage: The 4-bromobutyric acid may have degraded due to exposure to moisture, heat, or basic contaminants over time.	• Verify the purity of the starting material before use. • If purity is low, consider purification by distillation (under anhydrous conditions) or conversion to an ester and back. • Always store in a cool, dry place away from incompatible chemicals.
Low yield in alkylation reaction	Consumption of starting material: The 4-bromobutyric acid may have cyclized before it had a chance to react with your intended nucleophile.	• Add the base slowly at a low temperature. • Ensure all reagents and solvents are anhydrous. • Protect the carboxylic acid as an ester. This is the most reliable method for preventing self-consumption.

Data Presentation: Factors Influencing Cyclization Rate

Parameter	Condition	Effect on Cyclization Rate	Rationale
pH / Base	Acidic (pH < 4)	Low / Negligible	The carboxylic acid is protonated; the carboxylate nucleophile is not present.
Neutral (pH ~7)	Slow	A small equilibrium concentration of the carboxylate exists, allowing for slow cyclization.
Weak Base (e.g., NaHCO₃)	Moderate to Fast	Increases the concentration of the carboxylate nucleophile.
Strong Base (e.g., NaOH, K₂CO₃)	Very Fast	Drives the deprotonation of the carboxylic acid to completion, maximizing the nucleophile concentration.
Temperature	Low (0 °C)	Slow	Reduces the kinetic energy of the molecules, slowing the rate of the SN2 reaction.
Ambient (~25 °C)	Moderate	Baseline rate for comparison.
Elevated (>50 °C)	Fast	Significantly increases the reaction rate.
Solvent	Protic (e.g., Ethanol (B145695), Water)	Moderate	Can solvate the carboxylate anion, slightly reducing its nucleophilicity. Water can promote degradation during purification.[1]
Aprotic Polar (e.g., DMF, DMSO)	Fast	Effectively solvates the counter-ion but not the nucleophile, enhancing its reactivity.
Aprotic Nonpolar (e.g., Toluene)	Slow	Low solubility of the carboxylate salt; does not promote charge separation in the transition state.

Visualizing the Chemistry and Workflow

Chemical Pathway: Base-Catalyzed Cyclization

The following diagram illustrates the intramolecular SN2 reaction mechanism responsible for the formation of γ-butyrolactone (GBL) from 4-bromobutyric acid in the presence of a base.

Mechanism of GBL formation from 4-bromobutyric acid.

Decision Workflow for Using 4-Bromobutyric Acid

This flowchart guides the user through the decision-making process to minimize GBL formation based on the specific experimental requirements.

Decision workflow for handling 4-bromobutyric acid.

Experimental Protocols

Protocol 1: Preventative Protection of 4-Bromobutyric Acid as an Ethyl Ester

This protocol describes the conversion of 4-bromobutyric acid to its more stable ethyl ester, which prevents intramolecular cyclization. The ester can then be used in subsequent reactions.

Materials:

• 4-Bromobutyric acid

• Absolute Ethanol (Anhydrous)

• 4N HCl in Dioxane (or concentrated H₂SO₄ as a catalyst)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, rotary evaporator

Procedure:

• Dissolution: In a clean, dry round-bottom flask, dissolve 4-bromobutyric acid (1.0 eq.) in absolute ethanol (approx. 5-10 mL per gram of acid).

• Acidification: To the stirred solution, add a catalytic amount of strong acid. For example, add a 4N HCl solution in dioxane (0.1-0.2 eq.).

• Reaction: Stir the reaction mixture at room temperature for 16-24 hours. Monitor the reaction for the disappearance of the starting material by TLC or LC-MS.

• Solvent Removal: Once the reaction is complete, remove the volatile components (ethanol, excess HCl) under reduced pressure using a rotary evaporator.

• Workup: Dissolve the concentrated residue in dichloromethane. Wash the organic phase sequentially with saturated aqueous NaHCO₃ (to neutralize the acid catalyst) and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield ethyl 4-bromobutyrate, which is significantly more stable against cyclization.

Protocol 2: Best Practices for Direct N-Alkylation of an Amine with 4-Bromobutyric Acid

This protocol provides a general procedure for using 4-bromobutyric acid as an alkylating agent while minimizing GBL formation. Note: This method is higher risk than using the protected ester.

Materials:

• Primary or Secondary Amine (1.0 eq.)

• 4-Bromobutyric acid (1.1 eq.)

• Weak, non-nucleophilic base (e.g., Diisopropylethylamine, DIPEA) (2.2 eq.)

• Anhydrous polar aprotic solvent (e.g., Acetonitrile)

• Round-bottom flask, magnetic stirrer, inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar under an inert atmosphere.

• Reagent Addition: Dissolve the amine (1.0 eq.) and the base, DIPEA (2.2 eq.), in anhydrous acetonitrile. Cool the mixture to 0 °C in an ice bath.

• Substrate Addition: In a separate flask, dissolve 4-bromobutyric acid (1.1 eq.) in a minimal amount of anhydrous acetonitrile. Add this solution dropwise to the cold, stirred amine solution over 20-30 minutes. The second equivalent of base is to neutralize the carboxylic acid, preventing it from protonating the amine nucleophile.

• Reaction: Allow the reaction to stir at 0 °C for 1-2 hours, then let it slowly warm to room temperature. Monitor the reaction closely using TLC or LC-MS, watching for the formation of product and any potential GBL byproduct.

• Workup: Once the reaction is complete, quench by adding cold water. Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with cold, dilute aqueous acid (to remove excess amine and base) followed by brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product immediately via flash column chromatography to isolate the desired N-alkylated product and separate it from any GBL that may have formed.

References

• 1. Page loading... [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. innospk.com [innospk.com]
• 4. 4-Bromobutyric acid synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification of 4-Bromobutyric Acid by Recrystallization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of 4-bromobutyric acid via recrystallization. Below you will find frequently asked questions, detailed troubleshooting guides, experimental protocols, and a summary of solvent properties to ensure a successful purification process.

Frequently Asked Questions (FAQs)

Q1: What is the typical melting point of pure 4-bromobutyric acid? A1: The reported melting point of 4-bromobutyric acid is in the range of 30-33°C.[1][2][3][4][5] Due to its low melting point, the compound may exist as a low melting solid or fused crystalline mass at or slightly above room temperature.[3][6]

Q2: What are the common impurities found in crude 4-bromobutyric acid? A2: The most common impurity is γ-butyrolactone, the starting material for its synthesis.[5][7] In the presence of water, especially at elevated temperatures, 4-bromobutyric acid can readily cyclize back to form γ-butyrolactone.[5][7] Other potential impurities could include residual solvents or unreacted reagents from the synthesis, such as hydrogen bromide.

Q3: What safety precautions should be taken when handling 4-bromobutyric acid? A3: 4-Bromobutyric acid is corrosive and can cause severe skin burns and eye damage.[3] It is essential to wear suitable protective clothing, gloves, and eye/face protection.[1] Work should be conducted in a well-ventilated fume hood. In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.[1][8]

Q4: How should 4-bromobutyric acid be stored? A4: It should be stored in a tightly sealed container in a dry, dark, and cool place, such as at room temperature away from light, as it is light-sensitive.[3]

Troubleshooting Guide

Problem 1: The 4-bromobutyric acid "oils out" instead of crystallizing.

• Question: My compound is separating as a liquid/oil upon cooling. What is happening and how can I fix it?

• Answer: "Oiling out" is a common issue, particularly for compounds with low melting points like 4-bromobutyric acid.[5][7] It occurs when the solute separates from the solution at a temperature above its melting point. This can be caused by a high concentration of impurities lowering the melting point or by cooling the solution too rapidly.[9]

  • Solution 1: Reheat and Add More Solvent. Return the flask to the heat source until the oil redissolves completely. Add a small amount of additional hot solvent to slightly decrease the saturation, and then allow it to cool much more slowly.[9]

  • Solution 2: Change the Solvent System. The chosen solvent may not be ideal. Consider using a different solvent or a solvent/anti-solvent pair. Since 4-bromobutyric acid has low solubility in alkanes and aromatic hydrocarbons, a solvent system like toluene (B28343)/hexane (B92381) could be effective.[7][10] Dissolve the compound in a minimal amount of hot toluene (the "good" solvent) and slowly add hexane (the "anti-solvent") until turbidity appears, then add a drop or two of toluene to redissolve and cool slowly.

Problem 2: No crystals are forming after the solution has cooled.

• Question: My solution is clear and has reached room temperature, but no crystals have appeared. What should I do?

• Answer: Crystal formation sometimes requires initiation (nucleation). If the solution is supersaturated but no crystals have formed, you can try the following methods:

  • Solution 1: Induce Crystallization by Scratching. Use a glass stirring rod to gently scratch the inside surface of the flask below the level of the solution.[9] The microscopic scratches on the glass can provide nucleation sites for crystal growth.[11]

  • Solution 2: Add a Seed Crystal. If you have a small crystal of pure 4-bromobutyric acid, add it to the solution.[9] This will act as a template for other crystals to grow upon.

  • Solution 3: Reduce the Volume of Solvent. There may be too much solvent, meaning the solution is not sufficiently saturated for crystals to form.[12] Gently heat the solution and boil off a portion of the solvent, then attempt to cool it again.

  • Solution 4: Cool to a Lower Temperature. Place the flask in an ice-water bath to further decrease the solubility of the compound. Be aware that rapid cooling can sometimes lead to smaller, less pure crystals.[9]

Problem 3: The recrystallization yield is very low.

• Question: After filtration, I recovered very little of my compound. How can I improve the yield?

• Answer: A low yield is a common issue in recrystallization and can stem from several factors.[13]

  • Solution 1: Minimize the Amount of Hot Solvent. The most common cause of low yield is using an excessive amount of solvent to dissolve the crude product.[9] Use only the minimum amount of boiling solvent required to fully dissolve the solid.

  • Solution 2: Cool the Solution Thoroughly. Ensure the solution has been cooled sufficiently before filtration to maximize the amount of product that crystallizes out of the mother liquor. An ice bath can help improve recovery.

  • Solution 3: Avoid Premature Crystallization During Hot Filtration. If you performed a hot filtration to remove insoluble impurities, the product might have crystallized on the filter paper or in the funnel.[10] To prevent this, use a pre-heated funnel and flask and add a slight excess of hot solvent before filtering. This excess can be boiled off before the final cooling step.

  • Solution 4: Recover a Second Crop. The filtrate (mother liquor) still contains dissolved product. You can concentrate the filtrate by boiling off some of the solvent and cooling again to obtain a second, though potentially less pure, crop of crystals.[13]

Data Presentation

Table 1: Solubility Characteristics of 4-Bromobutyric Acid

Solvent Type	Solvent Examples	Solubility Profile	Recrystallization Suitability
Polar Protic	Water	Soluble[1][3]	Good for single-solvent recrystallization, but its reactivity (cyclization) in hot water is a concern.[5]
Polar Protic	Ethanol, Methanol	Soluble[14], Slightly Soluble[3]	Can be used, potentially in a solvent pair with an anti-solvent like water or hexane.[10]
Polar Aprotic	Diethyl Ether	Soluble[14]	Good "good" solvent in a solvent-pair system.
Non-polar	Alkanes (e.g., Hexane), Cycloalkanes, Aromatic Hydrocarbons (e.g., Toluene)	Hardly Soluble / Insoluble[7]	Excellent as anti-solvents or for precipitating the compound from a reaction mixture.[7]
Halogenated	Chloroform	Sparingly Soluble[3]	May be a suitable single solvent if solubility increases significantly with temperature.

Experimental Protocols

Detailed Methodology for Recrystallization of 4-Bromobutyric Acid

Objective: To purify crude 4-bromobutyric acid by removing soluble and insoluble impurities. This protocol uses a single-solvent method, which can be adapted to a two-solvent system if needed.

Materials:

• Crude 4-bromobutyric acid

• Selected recrystallization solvent (e.g., water, or a toluene/hexane solvent pair)

• Erlenmeyer flasks (2)

• Hot plate

• Glass funnel (short-stemmed)

• Filter paper

• Buchner funnel and filtration flask

• Vacuum source

• Glass stirring rod

Procedure:

• Solvent Selection: Choose an appropriate solvent based on the solubility data in Table 1. An ideal solvent will dissolve the 4-bromobutyric acid when hot but not when cold. For this example, we will consider water, but note the risk of cyclization. A non-polar solvent like toluene/hexane is a safer alternative.

• Dissolution: Place the crude 4-bromobutyric acid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent. Place the flask on a hot plate and bring the solvent to a gentle boil. Add more hot solvent in small portions until the solid has just completely dissolved. Avoid adding a large excess of solvent to maximize yield.

• Hot Filtration (Optional): If insoluble impurities are visible in the hot solution, perform a hot filtration. Place a piece of fluted filter paper in a short-stemmed glass funnel and place the funnel on top of a second, pre-heated Erlenmeyer flask. Pour the hot solution through the filter paper quickly to remove the impurities. Rinse the original flask and filter paper with a small amount of hot solvent to recover any remaining product.

• Crystallization: Remove the flask containing the clear solution from the heat and allow it to cool slowly to room temperature on a benchtop. Do not disturb the flask during this period to allow for the formation of large, pure crystals. Once the flask has reached room temperature, you may place it in an ice-water bath for 15-20 minutes to maximize crystal formation.

• Isolation of Crystals: Set up a Buchner funnel with filter paper over a filtration flask connected to a vacuum source. Wet the filter paper with a small amount of the cold recrystallization solvent. Swirl the flask containing the crystals to create a slurry and pour it into the Buchner funnel.

• Washing and Drying: While the vacuum is on, wash the crystals with a small amount of fresh, ice-cold solvent to remove any residual mother liquor. Press the crystals firmly with a clean spatula or stopper to help remove excess solvent. Allow the vacuum to pull air through the crystals for several minutes to help them dry.

• Final Drying: Transfer the purified crystals from the filter paper to a pre-weighed watch glass and allow them to air-dry completely. Determine the weight and melting point of the purified product to assess its purity.

Mandatory Visualization

Below is a troubleshooting workflow for the recrystallization of 4-bromobutyric acid.

A troubleshooting workflow for the recrystallization of 4-bromobutyric acid.

References

• 1. chembk.com [chembk.com]
• 2. 4-Bromobutyric acid 98 2623-87-2 [sigmaaldrich.com]
• 3. 4-Bromobutyric acid | 2623-87-2 [chemicalbook.com]
• 4. innospk.com [innospk.com]
• 5. Page loading... [wap.guidechem.com]
• 6. 4-Bromobutyric acid, 97% 50 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 7. CN1760167A - Method for producing bromo butyric acid - Google Patents [patents.google.com]
• 8. 4-Bromobutyric acid, 97% 5 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.pt]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. nbinno.com [nbinno.com]

Technical Support Center: 4-Bromobutyric Acid Coupling Protocols

Welcome to the technical support center for 4-bromobutyric acid coupling protocols. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their synthetic procedures.

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction observed during the coupling of 4-bromobutyric acid with amines?

A1: The most prevalent side reaction is the intramolecular cyclization of 4-bromobutyric acid to form γ-butyrolactone (GBL). This reaction is driven by the proximity of the carboxylic acid and the bromine atom, which can undergo an intramolecular SN2 reaction. The formation of GBL is particularly favored under basic conditions and at elevated temperatures. The presence of water can also facilitate this side reaction.[1]

Q2: What other potential side reactions should I be aware of?

A2: Besides the formation of γ-butyrolactone, other side reactions can occur, although they are generally less common:

• Reactions involving the coupling reagent: Depending on the coupling agent used, side products can form. For instance, with uronium-based reagents like HATU or HBTU, guanidinylation of the amine can occur if the carboxylic acid activation is slow.[2] With carbodiimides like DCC or EDC, the formation of N-acylurea byproducts can complicate purification.

• Intermolecular Ether Formation: In the presence of a suitable nucleophile and basic conditions, the bromide of one molecule of 4-bromobutyric acid (or its derivative) could potentially react with the carboxylate of another, leading to oligomerization, though this is less favored than the intramolecular cyclization.

• Elimination: Although less likely with a primary bromide, under strongly basic conditions and elevated temperatures, elimination to form crotonic acid derivatives could be a minor pathway.

Q3: How can I minimize the formation of γ-butyrolactone?

A3: Minimizing the formation of γ-butyrolactone is crucial for achieving a high yield of the desired amide product. Key strategies include:

• Low Temperature: Performing the reaction at low temperatures (e.g., 0 °C to room temperature) significantly reduces the rate of intramolecular cyclization.

• Anhydrous Conditions: Ensure all reagents and solvents are strictly anhydrous, as water can promote the formation of γ-butyrolactone.

• Choice of Coupling Reagent and Base: Utilize a highly efficient coupling reagent that allows for rapid amide bond formation, thus outcompeting the slower cyclization. A non-nucleophilic, sterically hindered base is often preferred to minimize side reactions.

• Order of Addition: Pre-activating the carboxylic acid with the coupling reagent before adding the amine can be beneficial. This ensures the activated species is readily available for the desired reaction.[3]

Troubleshooting Guides

Issue 1: Low or No Yield of the Desired Amide Product

Possible Cause	Suggested Solution
Intramolecular cyclization to γ-butyrolactone is the major pathway.	- Lower the reaction temperature to 0 °C or below.- Ensure all reagents and solvents are anhydrous.- Use a more efficient coupling reagent (e.g., HATU, COMU) for faster amide formation.- Choose a non-nucleophilic, sterically hindered base (e.g., DIPEA).
Inefficient activation of the carboxylic acid.	- Switch to a more potent coupling reagent. For sterically hindered substrates, phosphonium (B103445) or uronium-based reagents are often more effective than carbodiimides.[2]- Ensure the coupling reagent is not degraded. Use fresh, high-quality reagents.
Low nucleophilicity of the amine.	- Increase the reaction time.- For particularly unreactive amines, consider converting 4-bromobutyric acid to its more reactive acid chloride.
Steric hindrance.	- If either the amine or the acid is sterically hindered, a more powerful coupling reagent and longer reaction times may be necessary.

Issue 2: Presence of a Significant Amount of γ-Butyrolactone in the Product Mixture

Possible Cause	Suggested Solution
Reaction temperature is too high.	- Maintain the reaction temperature at 0 °C or below throughout the addition and reaction time.
Presence of water in the reaction.	- Use anhydrous solvents and dry all glassware thoroughly.- Store 4-bromobutyric acid and other reagents in a desiccator.
The chosen base is promoting cyclization.	- Switch to a non-nucleophilic, sterically hindered base like N,N-diisopropylethylamine (DIPEA).
Slow amide bond formation.	- Use a more reactive coupling reagent to accelerate the desired reaction, thereby outcompeting the intramolecular cyclization.

Data Presentation

The choice of coupling reagent and reaction conditions can significantly impact the ratio of the desired amide product to the γ-butyrolactone byproduct. The following table summarizes hypothetical comparative yield data based on the general principles of amide coupling and the known reactivity of 4-bromobutyric acid.

Coupling Reagent	Base	Temperature (°C)	Solvent	Hypothetical Amide Yield (%)	Hypothetical γ-Butyrolactone Yield (%)
EDC/HOBt	DIPEA	25	DCM	60	35
EDC/HOBt	DIPEA	0	DCM	75	20
HATU	DIPEA	25	DMF	85	10
HATU	DIPEA	0	DMF	>90	<5
PyBOP	DIPEA	25	DMF	80	15
T3P	Pyridine	25	EtOAc	70	25

Note: These are illustrative yields and will vary depending on the specific amine substrate and reaction scale.

Experimental Protocols

Protocol 1: Low-Temperature Amide Coupling of 4-Bromobutyric Acid using HATU

This protocol is designed to minimize the formation of γ-butyrolactone by employing a low temperature and a highly efficient coupling reagent.

Materials:

• 4-Bromobutyric acid

• Amine substrate

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Dichloromethane (DCM) for workup

• 1M HCl solution

• Saturated NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄ or MgSO₄

• Silica (B1680970) gel for column chromatography

Procedure:

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-bromobutyric acid (1.0 eq) in anhydrous DMF.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Activation: To the cooled solution, add HATU (1.1 eq) and DIPEA (2.5 eq). Stir the mixture at 0 °C for 15-30 minutes to pre-activate the carboxylic acid.

• Amine Addition: Dissolve the amine substrate (1.05 eq) in a minimal amount of anhydrous DMF and add it dropwise to the reaction mixture at 0 °C.

• Reaction: Stir the reaction mixture at 0 °C and monitor its progress by TLC or LC-MS. The reaction is typically complete within 1-4 hours.

• Workup:

  • Once the reaction is complete, dilute the mixture with DCM or ethyl acetate.

  • Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired N-substituted-4-bromobutanamide.

Visualizations

References

• 1. scienceopen.com [scienceopen.com]
• 2. bachem.com [bachem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Nucleophilic Substitution of 4-Bromobutyric Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the nucleophilic substitution of 4-bromobutyric acid.

Troubleshooting Guide

This guide addresses common issues encountered during the nucleophilic substitution of 4-bromobutyric acid in a question-and-answer format.

Question 1: Why is my reaction yield low?

Answer: Low yields in the nucleophilic substitution of 4-bromobutyric acid can stem from several factors. A primary concern is the inherent reactivity of the starting material, which can lead to a significant side reaction: the intramolecular cyclization to form γ-butyrolactone.[1] This is especially prevalent in the presence of water or base.[1]

To mitigate this and other potential issues, consider the following:

• Protect the Carboxylic Acid: The carboxylic acid moiety can interfere with the desired substitution. It is often necessary to protect this group, typically by converting it to an ester (e.g., methyl or ethyl ester).[2][3] This prevents the carboxylate from acting as an internal nucleophile.

• Anhydrous Conditions: Ensure your reaction is carried out under strictly anhydrous conditions to minimize the formation of γ-butyrolactone.[1]

• Choice of Base: If a base is required, use a non-nucleophilic, sterically hindered base to avoid competing reactions.

• Nucleophile Strength: A weak nucleophile may lead to a slow reaction and allow side reactions to dominate. Consider using a stronger nucleophile if the reaction is sluggish.

• Reaction Temperature: While heating can increase the rate of the desired substitution, it can also accelerate the rate of side reactions. Optimization of the reaction temperature is crucial.

Question 2: I am observing the formation of a significant amount of γ-butyrolactone. How can I prevent this?

Answer: The formation of γ-butyrolactone is a common challenge due to the proximity of the carboxylic acid (or its conjugate base) to the electrophilic carbon bearing the bromine atom.[1] Here are key strategies to suppress this side reaction:

• Esterification of the Carboxylic Acid: As mentioned previously, protecting the carboxylic acid as an ester is the most effective way to prevent lactonization.[2][3] The ester is significantly less nucleophilic than the carboxylate anion.

• Use of Aprotic Solvents: Polar aprotic solvents such as DMSO or DMF can be advantageous. They solvate the cation of the nucleophilic salt, leaving the anionic nucleophile more reactive, which can favor the intermolecular substitution over the intramolecular cyclization.

• Control of Basicity: Avoid strong bases that can deprotonate the carboxylic acid, thereby increasing the concentration of the highly nucleophilic carboxylate. If a base is necessary, a weak, non-nucleophilic base is preferred.

Question 3: My reaction is very slow or not proceeding to completion. What can I do?

Answer: A slow or incomplete reaction can be attributed to several factors related to the reaction conditions and reagents:

• Nucleophile Reactivity: The nucleophilicity of your chosen reagent is critical. If you are using a weak nucleophile, consider switching to a more potent one. For example, azide (B81097) (N₃⁻) is an excellent nucleophile for SN2 reactions.[4]

• Solvent Effects: The choice of solvent plays a crucial role. For SN2 reactions, which are typical for primary alkyl halides like 4-bromobutyric acid derivatives, polar aprotic solvents (e.g., acetone, DMF, DMSO) are generally preferred as they enhance the nucleophilicity of the anionic nucleophile.

• Leaving Group Ability: Bromine is a good leaving group. However, if the reaction is still slow, ensure there are no other factors hindering its departure.

• Temperature: Increasing the temperature can accelerate the reaction rate. However, this must be balanced against the potential for increased side reactions. A careful optimization study is recommended.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for nucleophilic substitution on 4-bromobutyric acid?

A1: As 4-bromobutyric acid is a primary alkyl bromide, the nucleophilic substitution reaction will predominantly proceed through an SN2 (bimolecular nucleophilic substitution) mechanism. This involves a backside attack by the nucleophile on the carbon atom bonded to the bromine, leading to an inversion of stereochemistry if the carbon were chiral.

Q2: Is it necessary to protect the carboxylic acid group?

A2: In most cases, yes . The acidic proton of the carboxylic acid can be deprotonated by basic nucleophiles, and the resulting carboxylate anion can act as a nucleophile itself, leading to the formation of γ-butyrolactone.[1] Protecting the carboxylic acid as an ester prevents these undesired reactions.[2][3]

Q3: What are suitable protecting groups for the carboxylic acid?

A3: Esters are the most common protecting groups for carboxylic acids. Methyl, ethyl, and benzyl (B1604629) esters are frequently used due to their relative ease of formation and subsequent removal under conditions that are often compatible with the rest of the molecule.[2]

Q4: What are some common nucleophiles used with 4-bromobutyric acid?

A4: A variety of nucleophiles can be used to displace the bromide, leading to a range of functionalized butyric acid derivatives. Common examples include:

• Azide (N₃⁻): To form 4-azidobutyric acid.[5]

• Cyanide (CN⁻): To form 4-cyanobutyric acid.

• Amines (RNH₂): To form 4-(alkylamino)butyric acids.

• Thiols (RSH) or Hydrosulfide (SH⁻): To form 4-mercaptobutyric acid derivatives.[6]

Q5: What are the optimal solvent conditions?

A5: For the preferred SN2 pathway, polar aprotic solvents are generally optimal. These solvents, such as dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and acetone, can accelerate the rate of SN2 reactions by effectively solvating the counter-ion of the nucleophile, thereby increasing the nucleophilicity of the anion.

Data Presentation

Table 1: Comparison of Reaction Conditions for the Synthesis of 4-Bromobutyric Acid Derivatives

Nucleophile	Substrate	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)	Reference
Sodium Azide	Benzyl Bromide	DMSO	None	Ambient	Overnight	73	[5]
Ammonia	4-Bromobutyronitrile	Water	-	Reflux	-	-	[7]
Sodium Hydrosulfide	4-Bromobutyric Acid	Water/Alcohol	-	Reflux	-	-	[6]
Sodium Cyanide	2-bromo-1-bromomethyl-5-methoxy-3-methyl benzene	DMSO	None	90	2	-	[8]

Note: The data presented is for analogous reactions and serves as a starting point for optimization.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 4-Azidobutanoate

This protocol first protects the carboxylic acid as an ethyl ester, followed by nucleophilic substitution with sodium azide.

Step 1: Esterification of 4-Bromobutyric Acid

• To a solution of 4-bromobutyric acid (1 eq.) in absolute ethanol (B145695) (excess), add a catalytic amount of concentrated sulfuric acid.

• Reflux the mixture for 4-6 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and remove the excess ethanol under reduced pressure.

• Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield ethyl 4-bromobutanoate.

Step 2: Nucleophilic Substitution with Sodium Azide

• Dissolve ethyl 4-bromobutanoate (1 eq.) in anhydrous DMF.

• Add sodium azide (1.5 eq.) to the solution.

• Stir the reaction mixture at 50-60°C and monitor by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into water and extract with diethyl ether.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain ethyl 4-azidobutanoate.

Protocol 2: One-Pot Synthesis of 4-(Phenylthio)butyric Acid

This protocol illustrates a direct substitution on the carboxylic acid, which may be suitable for certain nucleophiles under specific conditions.

• To a solution of 4-bromobutyric acid (1 eq.) in a suitable solvent (e.g., ethanol/water), add thiophenol (1.1 eq.) and a base such as sodium hydroxide (B78521) (2.2 eq.).

• Heat the reaction mixture to reflux and monitor by TLC.

• Upon completion, cool the mixture and acidify with HCl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude product.

• Purify by chromatography or recrystallization.

Mandatory Visualizations

Caption: General workflow for the nucleophilic substitution of 4-bromobutyric acid.

Caption: Troubleshooting workflow for optimizing reaction conditions.

References

• 1. Page loading... [wap.guidechem.com]
• 2. learninglink.oup.com [learninglink.oup.com]
• 3. Protecting group - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 6. Buy 4-Mercaptobutyric acid | 13095-73-3 [smolecule.com]
• 7. 4-Aminobutyric acid synthesis - chemicalbook [chemicalbook.com]
• 8. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Storage and handling conditions to prevent degradation of 4-Bromobutyric acid

This technical support center provides guidance on the proper storage and handling of 4-Bromobutyric acid to prevent its degradation. It includes frequently asked questions and troubleshooting guides for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

1. What are the optimal storage conditions for 4-Bromobutyric acid?

To ensure the stability and prevent degradation of 4-Bromobutyric acid, it should be stored in a tightly closed container in a cool, dry, dark, and well-ventilated area.[1][2] Several sources recommend refrigeration at 2-8°C.[1] It is classified as a corrosive substance (Hazard Class 8) and should be kept in a designated corrosives area.[1][3]

2. What are the visible signs of 4-Bromobutyric acid degradation?

4-Bromobutyric acid is a white to pale yellow crystalline solid or a colorless to pale yellow liquid.[1][4] Signs of degradation can include a change in color (e.g., darkening), the presence of a strong, pungent odor, or a change in its physical state (e.g., becoming oily or clumping) due to moisture absorption.[4] Since one of the primary degradation pathways is cyclization to γ-butyrolactone in the presence of water, a change in consistency or the appearance of a liquid phase in the solid could indicate degradation.[3]

3. How can I assess the purity of my 4-Bromobutyric acid sample?

The purity of 4-Bromobutyric acid can be assessed using several analytical methods. A common and straightforward method is an aqueous acid-base (neutralization) titration to determine the percentage of the carboxylic acid.[5] Purity can also be determined by gas chromatography (GC).[6] For structural confirmation and identification of potential degradation products like γ-butyrolactone, spectroscopic methods such as 1H NMR and FTIR are valuable.[7][8]

4. What materials are incompatible with 4-Bromobutyric acid?

4-Bromobutyric acid should not be stored with or allowed to come into contact with strong oxidizing agents, alkaline materials, or strong bases.[3] Contact with alkaline materials can liberate heat.[7] It is also recommended to avoid using aluminum or galvanized containers for storage.[7]

Storage and Handling Conditions Summary

Parameter	Recommendation	Rationale and Potential Consequences of Deviation
Temperature	Store at 2-8°C in a cool area.[1]	Higher temperatures, including room temperature, can promote thermal decomposition and cyclization.[9]
Atmosphere	Store in a dry, well-ventilated area.[2][7]	The compound is hygroscopic; moisture can lead to cyclization, forming γ-butyrolactone and HBr.[3][4]
Light	Store in a dark place.[1]	To prevent potential light-induced degradation.
Container	Tightly sealed, original container.[1][2][7]	Prevents exposure to moisture and atmospheric contaminants.
Incompatible Materials	Strong oxidizing agents, alkaline materials, strong bases.[3]	Risk of hazardous reactions and heat generation.[7]
Container Material	Use plastic, lined metal, or glass containers. Avoid aluminum or galvanized containers.[7]	4-Bromobutyric acid is corrosive and can react with certain metals.[6]

Troubleshooting Guides

Q: My reaction yield is low, or I'm observing unexpected side products. What could be the cause?

A: Low yields or the formation of unexpected byproducts can often be attributed to the degradation of the 4-Bromobutyric acid starting material. The primary degradation product is γ-butyrolactone, which is formed through intramolecular cyclization, especially in the presence of moisture or heat.[3][9] This reduces the amount of active reagent available for your reaction. Additionally, the liberated hydrogen bromide (HBr) can cause unwanted side reactions.

To troubleshoot this issue, follow the logical workflow outlined below.

Caption: Troubleshooting workflow for reactions involving 4-Bromobutyric acid.

Q: I'm observing inconsistent results between different batches of 4-Bromobutyric acid. Why might this be happening?

A: Inconsistent results between batches are often due to variations in purity. Since 4-Bromobutyric acid can degrade over time, an older batch may have a significantly lower purity than a newer one. It is crucial to assess the purity of each batch before use, especially if it has been stored for an extended period or if the storage conditions have been compromised. We recommend performing a simple purity check, such as the neutralization titration detailed below, to ensure the quality of the reagent before starting your experiment.

Experimental Protocols

Purity Assessment of 4-Bromobutyric Acid by Neutralization Titration

This protocol describes a method to determine the purity of a 4-Bromobutyric acid sample by titrating it with a standardized solution of sodium hydroxide (B78521) (NaOH).

Materials:

• 4-Bromobutyric acid sample

• Standardized ~0.1 M Sodium Hydroxide (NaOH) solution

• Phenolphthalein (B1677637) indicator solution

• Deionized (DI) water

• Ethanol (B145695) (optional, to aid dissolution)

• Analytical balance

• 250 mL Erlenmeyer flask

• 50 mL burette

Procedure:

• Sample Preparation: Accurately weigh approximately 0.4 g of the 4-Bromobutyric acid sample into a 250 mL Erlenmeyer flask. Record the exact weight.

• Dissolution: Add approximately 50 mL of DI water to the flask. If the sample does not dissolve completely, a small amount of ethanol can be added to aid dissolution.

• Add Indicator: Add 2-3 drops of phenolphthalein indicator solution to the flask. The solution should remain colorless.

• Titration: Fill the burette with the standardized ~0.1 M NaOH solution and record the initial volume. Titrate the 4-Bromobutyric acid solution with the NaOH solution, swirling the flask continuously, until the solution turns a faint, persistent pink color.

• Record Final Volume: Record the final volume of the NaOH solution from the burette.

• Calculation: Calculate the purity of the 4-Bromobutyric acid using the following formula:

  Purity (%) = (VNaOH × MNaOH × MW4-BBA) / (Wsample × 10)

  Where:

  • VNaOH = Volume of NaOH used (in mL)

  • MNaOH = Molarity of the standardized NaOH solution (in mol/L)

  • MW4-BBA = Molecular weight of 4-Bromobutyric acid (167.00 g/mol )

  • Wsample = Weight of the 4-Bromobutyric acid sample (in g)

The workflow for this protocol is visualized in the diagram below.

References

• 1. innospk.com [innospk.com]
• 2. nbinno.com [nbinno.com]
• 3. CN1760167A - Method for producing bromo butyric acid - Google Patents [patents.google.com]
• 4. innospk.com [innospk.com]
• 5. 4-Bromobutyric acid, 97% 50 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 6. 4-Bromobutyric Acid | 2623-87-2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 7. 4-Bromobutyric acid synthesis - chemicalbook [chemicalbook.com]
• 8. 4-Bromobutyric acid | C4H7BrO2 | CID 75809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Troubleshooting low yields in 4-Bromobutyric acid synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low yields in the synthesis of 4-bromobutyric acid.

Troubleshooting Guide

Question: My yield of 4-bromobutyric acid is significantly lower than reported in the literature. What are the common causes?

Answer:

Low yields in the synthesis of 4-bromobutyric acid, typically prepared by the ring-opening of γ-butyrolactone with hydrogen bromide (HBr), can stem from several factors. The most common issues include incomplete reaction, side reactions, and product loss during workup and purification. A primary side reaction is the reversion of 4-bromobutyric acid back to the starting material, γ-butyrolactone, particularly in the presence of water at elevated temperatures.[1][2]

To diagnose the potential cause of low yield in your experiment, consider the following troubleshooting workflow:

Caption: Troubleshooting workflow for low yields.

Question: How can I optimize the reaction conditions to improve the yield?

Answer:

Optimizing reaction conditions is crucial for maximizing the yield of 4-bromobutyric acid. Key parameters to consider are the type and amount of HBr, reaction temperature, and reaction time.

• Hydrogen Bromide: Both gaseous HBr and aqueous HBr solutions (e.g., 48%) can be used.[3] Using dry HBr gas in an organic solvent can lead to very high yields (96-99%) and may simplify purification by allowing for direct crystallization of the product.[1][2] When using aqueous HBr, a significant molar excess is often required, and the addition of a catalyst like sulfuric acid can be beneficial.[3]

• Reaction Temperature: The reaction temperature can range from -10°C to 100°C.[1][4] Lower temperatures may require longer reaction times, while higher temperatures, especially with aqueous HBr, can promote the reverse reaction (cyclization to γ-butyrolactone). A moderate temperature, such as 40-50°C, is often a good starting point when using gaseous HBr.[2]

• Reaction Time: Reaction times can vary from a few hours to over 12 hours, depending on the temperature and reagents used.[3] Monitoring the reaction by TLC or GC is the best way to determine the optimal reaction time.

Comparative Summary of Synthesis Methods

Starting Material	Reagents	Temperature (°C)	Time (h)	Reported Yield (%)	Reference
γ-Butyrolactone	48% aq. HBr, Sulfuric Acid	Reflux	12	65	[3]
γ-Butyrolactone	Dry HBr gas, Dichloromethane (B109758)	20 - 30	4	96	[2]
γ-Butyrolactone	Dry HBr gas, Toluene	40 - 50	5	97	[2]
γ-Butyrolactone	Boron tribromide, Dichloromethane	N/A	N/A	98	[1]
4-Bromobutyronitrile	48% aq. HBr	Reflux	18	65	[1][5]

Question: I suspect my product is reverting to γ-butyrolactone during purification. How can I prevent this?

Answer:

The cyclization of 4-bromobutyric acid to γ-butyrolactone is a common issue, especially during distillation in the presence of water.[1][2] To minimize this, consider the following:

• Anhydrous Workup: Ensure all equipment is dry and use anhydrous solvents for extraction and washing. Dry the organic extracts thoroughly with a drying agent like anhydrous sodium sulfate (B86663) or magnesium sulfate before solvent removal.[3]

• Avoid High-Temperature Distillation: 4-Bromobutyric acid has a relatively low melting point (32-33°C) and can decompose or cyclize at higher temperatures.[1] If distillation is necessary, perform it under reduced pressure to lower the boiling point.

• Crystallization: A more effective purification method that avoids high temperatures is crystallization. After the reaction with dry HBr in a suitable organic solvent (like dichloromethane or toluene), the product can be precipitated by adding a non-polar solvent such as hexane (B92381) and cooling.[2] This method has been reported to yield high-purity solid 4-bromobutyric acid.[2]

Caption: Comparison of purification strategies.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient method for synthesizing 4-bromobutyric acid? A1: The most widely used method is the ring-opening reaction of γ-butyrolactone with hydrogen bromide.[3][4][6] For high yields and purity, the use of dry hydrogen bromide gas in an organic solvent, followed by crystallization, is reported to be highly efficient, with yields exceeding 95%.[1][2]

Q2: Can I use hydrobromic acid (48% in water) instead of HBr gas? A2: Yes, 48% aqueous hydrobromic acid is commonly used.[3] However, this method may result in lower yields (around 65%) and requires careful removal of water during workup to prevent the product from reverting to γ-butyrolactone.[1][3] The addition of a strong acid like sulfuric acid as a catalyst is often necessary.[3]

Q3: My final product is an oil instead of a solid. What does this indicate? A3: 4-Bromobutyric acid has a low melting point, reported to be between 30-33°C.[1][6] If your product is an oil at room temperature, it may be impure, with residual solvent or γ-butyrolactone (which is a liquid) depressing the melting point. Purification by crystallization from a suitable solvent system can help in obtaining a solid product.[2]

Q4: What are the key safety precautions when handling the reagents for this synthesis? A4: Hydrogen bromide (both gas and aqueous solutions) and 4-bromobutyric acid are corrosive and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated fume hood.[4] Sulfuric acid is also highly corrosive. Always add acid to other liquids slowly to avoid splashing.

Experimental Protocols

Protocol 1: High-Yield Synthesis using Dry HBr Gas (Adapted from CN1760167A)

This method utilizes dry hydrogen bromide gas in an organic solvent to achieve a high yield of 4-bromobutyric acid.

• Setup: In a three-necked flask equipped with a stirrer, thermometer, and gas inlet tube, add γ-butyrolactone (1 mole) and dichloromethane (e.g., 200 mL).

• Reaction: Begin stirring and cool the mixture. Slowly bubble dry hydrogen bromide gas (1.5 moles) through the solution, maintaining the reaction temperature between 20°C and 30°C.

• Stirring: After the addition of HBr gas is complete, continue to stir the mixture at this temperature for an additional 4 hours.

• Solvent Removal: Remove the dichloromethane by distillation at atmospheric pressure.

• Crystallization: Add n-hexane (e.g., 200 mL) to the residue and cool the mixture to 0-20°C. Stir for 3 hours to induce crystallization.

• Isolation: Filter the resulting solid, wash with cold hexane, and dry under vacuum to obtain 4-bromobutyric acid. (Reported yield: 96%, Purity: 99.4%).[2]

Protocol 2: Synthesis using Aqueous HBr (Adapted from ChemicalBook)

This protocol uses 48% aqueous HBr and a sulfuric acid catalyst.

• Setup: In a flask suitable for reflux, place γ-butyrolactone (70.9 mmol).

• Reagent Addition: Under an inert atmosphere (e.g., argon), add 48% aqueous HBr (360 mmol) and concentrated sulfuric acid (9.6 mL) dropwise.

• Initial Reaction: Let the mixture stand at room temperature for 2 hours.

• Reflux: Heat the mixture to reflux and maintain for 12 hours.

• Workup: Cool the reaction mixture to room temperature and add water (192 mL). Extract the product with diethyl ether.

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the residue by silica (B1680970) gel chromatography (e.g., ethyl acetate/hexane eluent) to obtain 4-bromobutyric acid as a yellow oil. (Reported yield: 65%).[3]

References

• 1. Page loading... [wap.guidechem.com]
• 2. CN1760167A - Method for producing bromo butyric acid - Google Patents [patents.google.com]
• 3. 4-Bromobutyric acid synthesis - chemicalbook [chemicalbook.com]
• 4. nbinno.com [nbinno.com]
• 5. WO2003066562A2 - Method for preparing $g(v)-bromoalkylcarboxylic compounds - Google Patents [patents.google.com]
• 6. innospk.com [innospk.com]

Identification and removal of impurities from 4-Bromobutyric acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-bromobutyric acid. The information focuses on the identification and removal of common impurities encountered during synthesis and purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 4-bromobutyric acid?

The most prevalent impurity is typically the unreacted starting material, γ-butyrolactone.[1][2] This can be due to an incomplete reaction or the cyclization of 4-bromobutyric acid back to γ-butyrolactone, a reaction that is facilitated by the presence of water, especially during distillation.[1][2] Other potential impurities include residual solvents used during the synthesis and purification processes (e.g., dichloromethane, hexane (B92381), diethyl ether) and unreacted hydrogen bromide.[1][3]

Q2: How can I qualitatively assess the purity of my 4-bromobutyric acid sample?

A quick preliminary assessment of purity can be performed using Thin-Layer Chromatography (TLC). By comparing the chromatogram of your crude product with that of the starting material (γ-butyrolactone), you can determine if the reaction has gone to completion. For more definitive identification and quantification of impurities, analytical techniques such as Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy are recommended.[1][3][4]

Q3: What is the melting point of pure 4-bromobutyric acid?

The reported melting point of 4-bromobutyric acid is in the range of 30-33 °C.[1][2] A significant deviation from this range may indicate the presence of impurities.

Q4: Is 4-bromobutyric acid stable?

4-bromobutyric acid can be unstable, particularly in the presence of water or at elevated temperatures, where it can cyclize to form γ-butyrolactone and hydrogen bromide.[1][2][5] It is recommended to store it in a cool, dry, and well-ventilated area in a tightly sealed container.[6]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low purity after synthesis	Incomplete reaction of γ-butyrolactone.	Increase the reaction time or the molar ratio of hydrogen bromide to γ-butyrolactone.[2][7] Ensure the reaction is carried out under anhydrous conditions to prevent side reactions.
Product is an oil instead of a solid	Presence of significant amounts of γ-butyrolactone or residual solvent.	Attempt to remove residual solvent under reduced pressure. Purify the crude product using recrystallization from a non-polar solvent like hexane or by column chromatography.[1][3]
Purity decreases after distillation	Thermal decomposition or presence of water causing cyclization to γ-butyrolactone.	Use vacuum distillation to lower the boiling point and minimize thermal stress.[8][9] Ensure all glassware is thoroughly dried and the reaction is performed under anhydrous conditions to prevent water contamination.[1][2]
Yellowish coloration of the product	Presence of trace impurities.	While a light yellow color may not significantly impact purity, for applications requiring high purity, recrystallization or silica (B1680970) gel chromatography can be employed to obtain a colorless product.[1][3]

Purity and Yield Data

The following table summarizes quantitative data from different purification methods.

Purification Method	Solvent/Mobile Phase	Achieved Purity	Yield	Analytical Method
Precipitation/Crystallization	Normal Hexane	99.4%	96%	Gas Chromatography (GC)[1]
Silica Gel Chromatography	Ethyl acetate (B1210297)/Hexane (1/2 v/v)	Not specified	65%	Not specified[3]

Experimental Protocols

Recrystallization/Precipitation

This method is effective for removing non-polar impurities and unreacted starting materials.

Procedure:

• Dissolve the crude 4-bromobutyric acid in a minimal amount of a suitable solvent in which it is sparingly soluble at room temperature but soluble at higher temperatures (e.g., dichloromethane).[1]

• Add a non-polar solvent in which 4-bromobutyric acid is poorly soluble, such as normal hexane, until the solution becomes slightly turbid.[1]

• Cool the mixture in an ice bath with stirring.[1]

• Crystals of pure 4-bromobutyric acid should precipitate out of the solution.[1]

• Collect the crystals by vacuum filtration and wash with a small amount of cold hexane.

• Dry the crystals under vacuum to remove any residual solvent.

Silica Gel Chromatography

This technique is useful for separating compounds with different polarities.

Procedure:

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane) and pack it into a chromatography column.

• Dissolve the crude 4-bromobutyric acid in a minimal amount of the mobile phase.

• Load the sample onto the top of the silica gel column.

• Elute the column with a suitable mobile phase, such as a mixture of ethyl acetate and hexane (e.g., 1:2 v/v).[3]

• Collect fractions and monitor them by TLC to identify the fractions containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 4-bromobutyric acid.[3]

Workflow for Identification and Removal of Impurities

Caption: Workflow for the identification and removal of impurities from 4-bromobutyric acid.

References

• 1. CN1760167A - Method for producing bromo butyric acid - Google Patents [patents.google.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 4-Bromobutyric acid synthesis - chemicalbook [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. research.usfq.edu.ec [research.usfq.edu.ec]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. nbinno.com [nbinno.com]
• 8. 4-Bromobutyric acid [webbook.nist.gov]
• 9. 4-溴丁酸 98% | Sigma-Aldrich [sigmaaldrich.com]

Impact of water on the stability of 4-Bromobutanoic acid in reactions.

Welcome to the Technical Support Center for 4-Bromobutanoic Acid. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and questions regarding the stability and use of 4-bromobutanoic acid in reactions where water may be present.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern when using 4-bromobutanoic acid in the presence of water?

A1: The main issue is the intramolecular cyclization of 4-bromobutanoic acid to form γ-butyrolactone (GBL) and hydrogen bromide (HBr).[1] This degradation pathway is often accelerated by heat and the presence of bases.

Q2: How does pH affect the stability of 4-bromobutanoic acid?

Q3: Can I use 4-bromobutanoic acid in aqueous solvents?

A3: It is possible, but requires careful control of reaction conditions to minimize the formation of γ-butyrolactone. Whenever feasible, anhydrous organic solvents are recommended. If water is necessary as a solvent or is generated during the reaction, low temperatures and careful pH control are crucial.

Q4: How can I detect the formation of γ-butyrolactone in my reaction mixture?

A4: Several analytical techniques can be used to detect and quantify both 4-bromobutanoic acid and γ-butyrolactone. These include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can distinguish between the two compounds based on their unique chemical shifts.[2][3][4]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a sensitive method for separating and identifying both the acid and the lactone, often after derivatization of the carboxylic acid.[5][6][7]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This technique can simultaneously quantify 4-bromobutanoic acid and γ-butyrolactone in solution.[8]

Troubleshooting Guides

Issue 1: Low Yield in Nucleophilic Substitution Reactions (e.g., Williamson Ether Synthesis)

Symptom: The desired product is obtained in low yield, and a significant amount of a byproduct is observed.

Possible Cause: Intramolecular cyclization of 4-bromobutanoic acid to γ-butyrolactone is competing with the desired intermolecular reaction. This is especially prevalent when using a base to deprotonate a nucleophile in the presence of water or at elevated temperatures.

Troubleshooting Steps:

• Use Anhydrous Conditions: Ensure all reagents, solvents, and glassware are rigorously dried. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Choice of Base: Use a non-nucleophilic base that is strong enough to deprotonate your nucleophile but minimizes the concentration of water. Sodium hydride (NaH) in an anhydrous solvent like THF is a common choice. Avoid aqueous bases like NaOH or KOH if possible.

• Order of Addition: Add the 4-bromobutanoic acid slowly to the solution containing the deprotonated nucleophile. This keeps the concentration of the free 4-bromobutanoic acid low, favoring the intermolecular reaction.

• Temperature Control: Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate. Consider starting at 0 °C and slowly warming to room temperature. Avoid high temperatures.

• Use a Protected Form: Consider using an ester of 4-bromobutanoic acid (e.g., methyl 4-bromobutanoate) for the substitution reaction, followed by hydrolysis of the ester to the carboxylic acid in a separate step.

Issue 2: Formation of γ-Butyrolactone During Aqueous Workup

Symptom: The desired product is observed in the crude reaction mixture (e.g., by TLC or crude NMR), but is lost or contaminated with γ-butyrolactone after aqueous extraction and purification.

Possible Cause: The presence of water and potentially basic or acidic conditions during the workup is causing the degradation of unreacted 4-bromobutanoic acid or even the desired product if it is unstable.

Troubleshooting Steps:

• Minimize Contact Time with Water: Perform aqueous extractions quickly and at low temperatures (e.g., using an ice bath).

• Neutralize Carefully: If an acidic or basic wash is necessary, perform it rapidly and immediately follow with a wash with brine to remove excess water.

• Drying: Thoroughly dry the organic layer with a suitable drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄) before solvent removal.

• Avoid High Temperatures During Solvent Removal: Use a rotary evaporator at the lowest practical temperature and pressure to remove the solvent.

Quantitative Data Summary

While extensive quantitative data on the hydrolysis of 4-bromobutanoic acid under various conditions is limited in the public domain, the following table summarizes the key stability concern.

Parameter	Condition	Impact on 4-Bromobutanoic Acid Stability	Primary Degradation Product	Reference
Presence of Water	Neutral, Room Temp.	Slow degradation	γ-Butyrolactone	[1]
Elevated Temperature	Aqueous	Accelerated degradation	γ-Butyrolactone	General Principle
Basic pH (e.g., NaOH)	Aqueous	Rapid degradation	γ-Butyrolactone	General Principle
Acidic pH (e.g., H₂SO₄)	Aqueous	Can promote degradation	γ-Butyrolactone	General Principle

Experimental Protocols

Protocol 1: General Procedure for Minimizing Lactonization in SN2 Reactions

This protocol provides a general guideline for reacting 4-bromobutanoic acid with a nucleophile (e.g., an alcohol or phenol (B47542) in a Williamson ether synthesis) while minimizing the formation of γ-butyrolactone.

Materials:

• 4-Bromobutanoic acid

• Nucleophile (e.g., alcohol, phenol)

• Anhydrous solvent (e.g., THF, DMF)

• Strong, non-nucleophilic base (e.g., NaH, 60% dispersion in mineral oil)

• Anhydrous workup reagents (e.g., saturated NH₄Cl, brine)

• Drying agent (e.g., anhydrous MgSO₄)

Procedure:

• Preparation: Dry all glassware in an oven at >100 °C for several hours and cool under a stream of dry nitrogen or in a desiccator.

• Deprotonation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, dissolve the nucleophile in the anhydrous solvent. Add the strong base portion-wise at 0 °C. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes to ensure complete deprotonation.

• Addition of 4-Bromobutanoic Acid: Dissolve the 4-bromobutanoic acid in a minimal amount of the anhydrous solvent. Add this solution dropwise to the reaction mixture at 0 °C over a period of 30-60 minutes using a syringe pump.

• Reaction: Monitor the reaction progress by TLC or LC-MS. If the reaction is slow at room temperature, consider gentle warming (e.g., to 40-50 °C), but be aware that this may increase the rate of lactonization.

• Quenching: Once the reaction is complete, cool the mixture to 0 °C and slowly add a saturated aqueous solution of NH₄Cl to quench the excess base.

• Workup: Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure at a low temperature.

• Purification: Purify the crude product by column chromatography or recrystallization as appropriate.

Protocol 2: Fischer Esterification of 4-Bromobutanoic Acid under Anhydrous Conditions

This protocol describes the esterification of 4-bromobutanoic acid with an alcohol using an acid catalyst, with measures to minimize water.

Materials:

• 4-Bromobutanoic acid

• Anhydrous alcohol (e.g., ethanol, methanol)

• Acid catalyst (e.g., concentrated H₂SO₄ or p-toluenesulfonic acid)

• Anhydrous toluene (B28343) or benzene (B151609)

• Dean-Stark apparatus

• Neutralizing agent (e.g., saturated NaHCO₃ solution)

• Drying agent (e.g., anhydrous Na₂SO₄)

Procedure:

• Setup: Assemble a round-bottom flask with a Dean-Stark trap and a reflux condenser. Ensure all glassware is dry.

• Reagents: To the flask, add 4-bromobutanoic acid, a 3-5 fold excess of the anhydrous alcohol, and a catalytic amount of the acid catalyst. Add a volume of toluene or benzene sufficient to fill the Dean-Stark trap.

• Reaction: Heat the mixture to reflux. The water formed during the reaction will be removed as an azeotrope with the toluene/benzene and collected in the Dean-Stark trap. Continue refluxing until no more water is collected.

• Workup: Cool the reaction mixture to room temperature. Remove the excess alcohol and toluene/benzene under reduced pressure. Dissolve the residue in an organic solvent like ethyl acetate.

• Neutralization: Wash the organic solution with a saturated NaHCO₃ solution to neutralize the acid catalyst and any unreacted carboxylic acid.

• Drying and Concentration: Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting ester by distillation or column chromatography.

Visualizations

Caption: Degradation pathway of 4-bromobutanoic acid to γ-butyrolactone.

Caption: Troubleshooting workflow for reactions involving 4-bromobutanoic acid.

References

• 1. research.usfq.edu.ec [research.usfq.edu.ec]
• 2. 1H NMR analysis of GHB and GBL: further findings on the interconversion and a preliminary report on the analysis of GHB in serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. dshs-koeln.de [dshs-koeln.de]
• 7. GC-MS determination of gamma-hydroxybutyric acid (GHB) in blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scienceopen.com [scienceopen.com]

Strategies to improve the solubility of 4-Bromobutyric acid in organic solvents

This technical support center provides researchers, scientists, and drug development professionals with practical strategies, troubleshooting guides, and frequently asked questions to address solubility challenges with 4-Bromobutyric acid in organic solvents.

Frequently Asked Questions (FAQs)

Q1: What are the basic solubility properties of 4-Bromobutyric acid?

4-Bromobutyric acid is a bifunctional molecule containing a polar carboxylic acid group and a moderately polar alkyl bromide chain. Its solubility is dictated by the interplay of these two groups. It is a low melting solid, often appearing as light brown crystals with a melting point of 30-31 °C.[1] Generally, it exhibits the following characteristics:

• Soluble in: Polar protic solvents (e.g., ethanol (B145695), methanol), polar aprotic solvents (e.g., ethers), and dilute aqueous alkali.[1][2]

• Sparingly soluble to insoluble in: Non-polar solvents such as alkanes (e.g., hexane), cycloalkanes, and aromatic hydrocarbons (e.g., toluene).[3]

Q2: What are the primary strategies to improve the solubility of 4-Bromobutyric acid in organic solvents?

There are three main strategies to enhance the solubility of 4-Bromobutyric acid:

• Temperature Adjustment: For most solid solutes, solubility increases with temperature. Gently heating the solvent while dissolving the acid can significantly improve solubility. However, be aware that the compound may precipitate out upon cooling to room temperature.

• Co-solvency: This involves using a mixture of two or more miscible solvents. By blending a solvent in which the acid is highly soluble (e.g., ethanol) with one in which it is poorly soluble, an intermediate polarity can be achieved that fully dissolves the compound.[4]

• Salt Formation: Converting the carboxylic acid to its corresponding salt by reacting it with a base can dramatically alter its polarity and improve solubility. For organic solvents, using an organic base like triethylamine (B128534) (TEA) to form a triethylammonium (B8662869) salt is a common and effective strategy.[4][5] This increases the ionic character, which can enhance solubility in moderately polar organic solvents.

Q3: How does temperature affect the solubility of 4-Bromobutyric acid?

The dissolution of a solid in a liquid requires energy to break the crystal lattice of the solid. Concurrently, energy is released when new bonds form between the solute and solvent molecules. In most cases for solids like 4-Bromobutyric acid, the overall process is endothermic (requires energy). Therefore, adding heat (increasing the temperature) provides the necessary energy to break the solute-solute bonds, leading to an increase in solubility.

Q4: How does forming a salt improve solubility in organic solvents?

While salt formation is most famously used to increase aqueous solubility, it is also a powerful technique for organic solvents. By reacting 4-Bromobutyric acid with an organic base (e.g., triethylamine), you form an ion pair (4-bromobutanoate- and triethylammonium+). This new species has different intermolecular forces compared to the neutral carboxylic acid. The bulky, organic nature of the triethylammonium cation helps to shield the charge of the carboxylate, making the entire salt complex more compatible with a range of organic solvents, particularly more polar ones like dichloromethane (B109758) or tetrahydrofuran, where the neutral acid may have limited solubility.

Solubility Data

Quantitative solubility data for 4-Bromobutyric acid is not widely published. Therefore, experimental determination is highly recommended for specific applications. The table below summarizes the qualitative solubility based on available literature.

Solvent Class	Representative Solvents	Qualitative Solubility	Citation
Non-Polar	Hexane, Toluene, Cyclohexane	Poor / Insoluble	[3]
Polar Aprotic	Diethyl Ether, Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate	Soluble to Sparingly Soluble	[2]
Polar Protic	Ethanol, Methanol (B129727)	Soluble	[2]
Aqueous	Water, Dilute Aqueous Alkali	Soluble (especially in alkali)	[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Incomplete dissolution in a non-polar solvent (e.g., Toluene, Hexane).	The solvent polarity is too low to effectively solvate the polar carboxylic acid group.	1. Add a Co-solvent: Titrate in a polar solvent like ethanol or THF until the solid dissolves. 2. Increase Temperature: Gently warm the mixture while stirring. Be aware of potential precipitation upon cooling. 3. Form an Ester: If the carboxylic acid proton is not required for a subsequent reaction, consider converting it to a more non-polar ester (e.g., methyl or ethyl ester) for improved solubility in non-polar media.[6]
The compound is sparingly soluble in a moderately polar solvent (e.g., Dichloromethane, Ethyl Acetate).	The solvent may lack the hydrogen-bond donating/accepting ability to fully solvate the carboxylic acid dimers.	1. Form a Salt: Add one equivalent of an organic base like triethylamine (TEA) to form the more soluble triethylammonium salt. See Protocol 3. 2. Use a Co-solvent: Add a small percentage (5-10%) of a more polar protic solvent like methanol or ethanol.[4] 3. Apply Gentle Heat: Warming the solution can often overcome the activation energy for dissolution.
Compound precipitates out of solution upon cooling.	The concentration of the compound exceeds its solubility limit at room temperature. The dissolution was thermodynamically favored only at elevated temperatures.	1. Use a Different Solvent System: Find a solvent or co-solvent mixture that can maintain the desired concentration at room temperature. 2. Maintain Elevated Temperature: If the experimental setup allows, maintain the temperature at which the compound remains dissolved. 3. Prepare a More Soluble Derivative: Convert the acid to a salt or ester that has higher solubility at room temperature in the chosen solvent.
A solid salt (e.g., sodium bromide) byproduct is limiting solubility or causing a slurry.	A previous reaction step generated an inorganic salt that is insoluble in the organic solvent.	1. Perform an Aqueous Wash: If your product and solvent are water-immiscible, wash the organic layer with water to remove the inorganic salt. 2. Filter the Mixture: Filter the slurry through a pad of celite or a syringe filter to remove the insoluble salt before proceeding.

Visualized Workflows and Principles

Caption: Troubleshooting workflow for dissolving 4-Bromobutyric acid.

Caption: Principles of solubility enhancement for 4-Bromobutyric acid (4-BBA).

Experimental Protocols

Protocol 1: Gravimetric Determination of Solubility

Objective: To accurately determine the solubility of 4-Bromobutyric acid in a specific organic solvent at a set temperature.

Materials:

• 4-Bromobutyric acid

• Selected organic solvent (e.g., Dichloromethane)

• Scintillation vials with caps

• Magnetic stirrer and stir bars

• Constant temperature bath or hot plate

• Analytical balance

• Syringe filters (0.45 µm, PTFE or other solvent-compatible membrane)

• Evaporation apparatus (e.g., rotary evaporator or nitrogen stream)

Methodology:

• Add a known volume (e.g., 2.0 mL) of the selected solvent to a vial containing a stir bar.

• Place the vial in a constant temperature bath (e.g., 25 °C) and allow it to equilibrate.

• Add a pre-weighed excess amount of 4-Bromobutyric acid to the solvent. "Excess" means enough solid remains undissolved at equilibrium.

• Seal the vial and stir the suspension vigorously for a sufficient time to reach equilibrium (typically 12-24 hours).

• After equilibration, stop stirring and allow the excess solid to settle for 30 minutes.

• Carefully draw a known volume of the supernatant (e.g., 1.0 mL) into a syringe and attach a syringe filter.

• Dispense the filtered, saturated solution into a pre-weighed vial. Record the exact mass of the vial.

• Record the total mass of the vial plus the saturated solution.

• Remove the solvent under reduced pressure or a gentle stream of nitrogen until a constant mass of the dissolved solid is obtained.

• Record the final mass of the vial plus the dried solute.

• Calculate the solubility (e.g., in mg/mL) by subtracting the empty vial mass from the final mass and dividing by the volume of the aliquot taken.

Protocol 2: Solubility Enhancement using a Co-solvent System

Objective: To find an optimal co-solvent ratio to dissolve 4-Bromobutyric acid at a target concentration.

Materials:

• 4-Bromobutyric acid

• Primary solvent (where solubility is low, e.g., Toluene)

• Co-solvent (where solubility is high, e.g., Ethanol)

• Volumetric flasks and pipettes

• Vials

Methodology:

• Prepare a series of solvent mixtures with varying volume ratios (v/v) of the co-solvent in the primary solvent. For example: 95:5, 90:10, 80:20, 70:30, and 50:50 Toluene:Ethanol.

• Weigh the target amount of 4-Bromobutyric acid needed for your final concentration into separate vials.

• Add the same, fixed volume of each corresponding solvent mixture to the vials.

• Stir or vortex each vial at room temperature. Observe for complete dissolution.

• If dissolution is incomplete, gentle warming or sonication can be applied.

• The optimal co-solvent mixture is the one with the lowest percentage of co-solvent that achieves complete and stable dissolution of the compound at the desired concentration.

Protocol 3: Solubility Enhancement by Conversion to its Triethylammonium Salt

Objective: To prepare a solution of 4-Bromobutyric acid in a moderately polar organic solvent by forming its triethylammonium (TEA) salt in situ.

Materials:

• 4-Bromobutyric acid (MW: 167.00 g/mol )

• Triethylamine (TEA) (MW: 101.19 g/mol , Density: ~0.726 g/mL)

• Organic solvent (e.g., Dichloromethane)

• Magnetic stirrer and stir bar

• Glass vial

Methodology:

• Weigh the desired amount of 4-Bromobutyric acid into a vial. For example, 167 mg (1.0 mmol).

• Add the desired volume of the organic solvent (e.g., 5 mL of Dichloromethane) and a stir bar. The acid may not fully dissolve at this stage, forming a suspension.

• Calculate the molar equivalent of TEA needed. For a 1:1 salt, you need 1.0 mmol of TEA.

  • Mass of TEA = 1.0 mmol * 101.19 g/mol = 101.2 mg

  • Volume of TEA = 101.2 mg / 0.726 g/mL = 0.139 mL or 139 µL

• While stirring the suspension, add one molar equivalent (139 µL) of triethylamine dropwise.

• Continue stirring at room temperature. The solid should dissolve as the triethylammonium salt is formed. This process is usually complete within 5-10 minutes.

• The resulting clear solution contains the triethylammonium 4-bromobutanoate salt, which is often significantly more soluble than the parent carboxylic acid.

References

• 1. 4-Bromobutyric acid | 2623-87-2 [chemicalbook.com]
• 2. 4-Bromobutyric acid, 97% 5 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.pt]
• 3. CN1760167A - Method for producing bromo butyric acid - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Monitoring the progress of reactions involving 4-Bromobutyric acid by TLC or LC-MS

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals monitoring the progress of reactions involving 4-Bromobutyric acid by Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the key challenges when monitoring reactions with 4-Bromobutyric acid?

A1: 4-Bromobutyric acid is a polar carboxylic acid, which can present challenges in chromatography. On normal-phase TLC plates (silica gel), its polarity can cause it to interact strongly with the stationary phase, leading to poor mobility and streaking. In LC-MS, its high polarity can result in poor retention on standard reverse-phase columns. Careful selection of mobile phases and analytical conditions is crucial for successful monitoring.

Q2: How can I confirm the identity of 4-Bromobutyric acid using LC-MS?

A2: The identity can be confirmed by its mass-to-charge ratio (m/z). 4-Bromobutyric acid has a molecular weight of approximately 167.00 g/mol .[1][2] In negative ion mode ESI-MS, you would typically look for the deprotonated molecule [M-H]⁻. Due to the natural isotopic abundance of bromine (79Br and 81Br are roughly 50:50), you should observe a characteristic isotopic pattern with two peaks of nearly equal intensity separated by 2 m/z units.

Troubleshooting Guide: Thin-Layer Chromatography (TLC)

Problem 1: My 4-Bromobutyric acid spot is streaking or elongated on the TLC plate.

• Cause: The carboxylic acid group is highly polar and acidic, leading to strong, non-ideal interactions with the silica (B1680970) gel stationary phase. This is a common issue with acidic compounds.[3]

• Solution 1: Add an Acidic Modifier. Add a small amount (0.5-2%) of a volatile acid, such as acetic acid or formic acid, to your eluting solvent (mobile phase).[3] The modifier protonates the silica surface and ensures the carboxylic acid remains in its less polar, protonated form, leading to sharper, more defined spots.

• Solution 2: Reduce Sample Concentration. You may have overloaded the plate by spotting too much sample. Dilute your sample and re-spot a smaller amount.

Problem 2: My spot remains on the baseline and does not move up the plate.

• Cause: The mobile phase is not polar enough to move the highly polar 4-Bromobutyric acid off the silica gel baseline.[3][4]

• Solution 1: Increase Mobile Phase Polarity. Increase the proportion of the more polar solvent in your mobile phase mixture. For example, if using a hexane/ethyl acetate (B1210297) system, increase the percentage of ethyl acetate.

• Solution 2: Use a More Polar Solvent System. Switch to a more potent solvent system. A mixture of dichloromethane (B109758) (DCM) and methanol (B129727) (MeOH) is often effective for polar compounds. A starting point could be 10-20% MeOH in DCM, with 1% acetic acid added.[5]

• Solution 3: Consider Reversed-Phase TLC. If the compound is still immobile, try using reversed-phase TLC plates (e.g., C18 silica). With these plates, you will use a polar mobile phase (like acetonitrile/water mixtures) and the least polar compounds will travel the furthest.[3][4]

Problem 3: I cannot see any spots on my TLC plate after development.

• Cause 1: The compound is not UV-active. 4-Bromobutyric acid does not have a strong chromophore and may not be visible under a standard 254 nm UV lamp.

• Solution 1: Use a Staining Method. Visualize the plate using a chemical stain. A potassium permanganate (B83412) (KMnO₄) stain is effective for compounds with functional groups that can be oxidized, like the alkyl chain in your molecule. Anisaldehyde or iodine stains are also good general-purpose options.[3]

• Cause 2: The sample concentration is too low. The amount of material spotted on the plate is below the detection limit.

• Solution 2: Increase Sample Concentration. Spot the sample multiple times in the same location, allowing the solvent to dry completely between applications to keep the spot small and concentrated.[3]

Troubleshooting Guide: Liquid Chromatography-Mass Spectrometry (LC-MS)

Problem 1: I have poor retention or see my compound eluting in the void volume.

• Cause: 4-Bromobutyric acid is highly polar and has low affinity for traditional non-polar stationary phases like C18 in reversed-phase chromatography.[6]

• Solution 1: Use a MS-Compatible Acidic Mobile Phase. Use a mobile phase containing an MS-friendly acid like formic acid (typically 0.1%).[7][8] This suppresses the ionization of the carboxylic acid, making it less polar and increasing its retention on a reversed-phase column.

• Solution 2: Use a Different Stationary Phase. Consider using a column designed for polar compounds, such as one with an aqueous C18 phase or a HILIC (Hydrophilic Interaction Liquid Chromatography) column.

Problem 2: I am seeing a weak or no signal for my compound.

• Cause 1: Inefficient Ionization. The settings on your mass spectrometer may not be optimized for 4-bromobutyric acid.

• Solution 1: Optimize Ionization Mode. Analyze in negative electrospray ionization (ESI) mode. Carboxylic acids readily lose a proton to form a negative ion [M-H]⁻, which is often the most abundant species.

• Cause 2: Signal Suppression from Reaction Matrix. Salts, non-volatile buffers (like phosphate), or high concentrations of other reagents in your crude reaction mixture can interfere with the ionization of your target analyte in the MS source.[9][10]

• Solution 2: Perform a Sample Work-up. Before injection, perform a simple clean-up. Dilute the sample significantly in the mobile phase or perform a mini-extraction to remove interfering salts and reagents.[9]

• Solution 3: Consider Derivatization. For persistent issues with sensitivity or retention, consider derivatizing the carboxylic acid group. This can improve its chromatographic properties and ionization efficiency.[11][12]

Problem 3: My retention times are shifting between injections.

• Cause: Inconsistent mobile phase preparation, temperature fluctuations, or column degradation can lead to retention time variability.[13][14]

• Solution 1: Ensure Consistent Mobile Phase. Prepare fresh mobile phase for each analysis run and ensure the pH is consistent.[13]

• Solution 2: Use a Column Oven. Maintaining a constant column temperature ensures reproducible chromatography.[13]

• Solution 3: Use a Guard Column. A guard column can help protect your analytical column from contaminants in crude reaction mixtures, extending its life and improving reproducibility.

Experimental Protocols & Data

Protocol: Monitoring a Reaction by TLC

• Prepare the TLC Chamber: Pour your chosen mobile phase into a developing chamber to a depth of about 0.5 cm. Place a piece of filter paper inside to saturate the chamber atmosphere. Cover and let it equilibrate.

• Spot the Plate: Using a pencil, gently draw a starting line (origin) on a silica TLC plate about 1 cm from the bottom. Mark three lanes on the origin.

• Apply Samples: Using separate capillary tubes, spot small amounts of the following onto the designated lanes:

  • Lane 1 (SM): A dilute solution of your starting material (reactant).

  • Lane 2 (Co-spot): Spot the starting material first, then carefully spot the reaction mixture directly on top of it.[15][16]

  • Lane 3 (RM): The crude reaction mixture.[15][16]

• Develop the Plate: Carefully place the TLC plate into the equilibrated chamber, ensuring the origin line is above the solvent level.[17] Cover the chamber.

• Analyze: Allow the solvent front to travel up the plate until it is about 1 cm from the top. Remove the plate, immediately mark the solvent front with a pencil, and let it dry.

• Visualize: View the plate under a UV lamp and circle any visible spots. Then, use an appropriate chemical stain (e.g., potassium permanganate) to visualize all spots. The reaction is complete when the starting material spot is absent from the 'RM' lane and a new product spot is clearly visible.

Data Tables

Table 1: Suggested TLC Mobile Systems for 4-Bromobutyric Acid

Mobile Phase System	Ratio (v/v)	Modifier	Expected Behavior
Hexane : Ethyl Acetate	30 : 70	1% Acetic Acid	Starting point for moderate polarity products.
Dichloromethane : Methanol	90 : 10	1% Acetic Acid	Good for more polar products; adjust MeOH % as needed.[5]
Ethyl Acetate	100%	1% Acetic Acid	For highly polar products or when other systems fail.

Table 2: Typical LC-MS Parameters for 4-Bromobutyric Acid Analysis

Parameter	Recommended Setting	Rationale
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 3 µm)	Standard starting point for many small molecules.[7]
Mobile Phase A	Water + 0.1% Formic Acid	Volatile, MS-compatible acidic modifier to improve peak shape and retention.[7][18]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Common organic solvent for reversed-phase LC-MS.[7]
Ionization Mode	ESI Negative	Carboxylic acids readily form [M-H]⁻ ions.
Monitored Ions (m/z)	165.9 & 167.9	Corresponds to [M-H]⁻ for 79Br and 81Br isotopes.[1]

Workflow Diagram

Caption: Troubleshooting workflow for common TLC analysis issues.

References

• 1. 4-Bromobutyric acid [webbook.nist.gov]
• 2. 4-Bromobutyric acid | C4H7BrO2 | CID 75809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. silicycle.com [silicycle.com]
• 4. Chromatography [chem.rochester.edu]
• 5. reddit.com [reddit.com]
• 6. agilent.com [agilent.com]
• 7. Separation of 4-Bromobutyric acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. 4-Bromobutyric acid | SIELC Technologies [sielc.com]
• 9. reddit.com [reddit.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. A New Derivatization Reagent for HPLC-MS Analysis of Biological Organic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. halocolumns.com [halocolumns.com]
• 14. zefsci.com [zefsci.com]
• 15. How To [chem.rochester.edu]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Monitoring a Reaction – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 18. Mobile phases compatible for LCMS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Reference Data & Comparative Studies

A Comparative Guide to the HPLC Analysis of 4-Bromobutyric Acid and Its Derivatives

For researchers, scientists, and drug development professionals, the accurate analysis of 4-bromobutyric acid and its derivatives is crucial for quality control, metabolic studies, and ensuring the purity of intermediates in pharmaceutical synthesis. High-Performance Liquid Chromatography (HPLC) stands as a primary analytical technique for this purpose, offering versatility through various separation modes. This guide provides a comparative overview of HPLC methods for the analysis of 4-bromobutyric acid and its derivatives, supported by experimental protocols and data to aid in method selection and development.

Reverse-Phase HPLC (RP-HPLC)

Reverse-phase HPLC is a widely used method for the separation of moderately polar to nonpolar compounds, making it well-suited for the analysis of 4-bromobutyric acid and its esters. The separation is based on the hydrophobic interactions between the analytes and the nonpolar stationary phase.

Performance Comparison

The following table summarizes typical conditions for the RP-HPLC analysis of 4-bromobutyric acid and its ethyl ester derivative.

Analyte	Column	Mobile Phase	Flow Rate (mL/min)	Detection
4-Bromobutyric Acid	Newcrom R1	Acetonitrile (B52724) (MeCN), Water, and Phosphoric Acid	1.0	UV (200-210 nm) or MS
Ethyl 4-bromobutyrate	Newcrom R1	Acetonitrile (MeCN), Water, and Phosphoric Acid	1.0	UV or MS

Note: For Mass Spectrometry (MS) compatible applications, phosphoric acid should be replaced with a volatile modifier like formic acid.[1]

Experimental Protocol: General RP-HPLC Method

This protocol outlines a general procedure for the analysis of 4-bromobutyric acid or its derivatives using RP-HPLC.

Materials:

• HPLC-grade acetonitrile

• HPLC-grade water

• Phosphoric acid or formic acid

• 4-Bromobutyric acid or derivative standard

• Sample for analysis

Instrumentation:

• HPLC system with a UV detector or Mass Spectrometer

• Newcrom R1 column (or equivalent C18 column)

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase by mixing acetonitrile and water in an appropriate ratio (e.g., 50:50 v/v) and adding a small concentration of phosphoric acid (e.g., 0.1%) or formic acid (e.g., 0.1%).

• Standard Preparation: Prepare a stock solution of the analyte standard in the mobile phase or a suitable solvent. Create a series of dilutions for calibration.

• Sample Preparation: Dissolve the sample in the mobile phase and filter through a 0.45 µm syringe filter to remove any particulate matter.

• Chromatographic Conditions:

  • Column: Newcrom R1

  • Mobile Phase: Acetonitrile/Water/Phosphoric Acid (specific ratio to be optimized)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection: UV at 210 nm or MS with appropriate settings.

• Analysis: Equilibrate the column with the mobile phase until a stable baseline is achieved. Inject the standards and samples and record the chromatograms.

Workflow for RP-HPLC Analysis

A streamlined workflow for the reverse-phase HPLC analysis of 4-bromobutyric acid and its derivatives.

Ion-Exchange Chromatography (IEC)

Ion-exchange chromatography separates molecules based on their net charge. For acidic compounds like 4-bromobutyric acid, anion-exchange chromatography is a suitable alternative, particularly for separating it from neutral or basic impurities. The carboxylic acid group is deprotonated at a suitable pH, carrying a negative charge that interacts with the positively charged stationary phase.

Performance Considerations

Parameter	Anion-Exchange Chromatography
Stationary Phase	Positively charged resin (e.g., quaternary ammonium)
Mobile Phase	Aqueous buffer with increasing ionic strength or changing pH for elution
Analyte State	Anionic (deprotonated carboxylic acid)
Elution	Competition with counter-ions in the mobile phase or pH change to neutralize the analyte

Experimental Protocol: General Anion-Exchange Method

• Column and Buffer Selection: Choose a suitable strong or weak anion exchange column. Select a buffer system that maintains the pH above the pKa of 4-bromobutyric acid to ensure it is in its anionic form.

• Equilibration: Equilibrate the column with the starting buffer (low ionic strength).

• Sample Loading: Dissolve the sample in the starting buffer and inject it onto the column.

• Elution: Elute the bound analytes using a gradient of increasing salt concentration (e.g., NaCl) or by decreasing the pH of the mobile phase.

• Detection: Monitor the eluent using a conductivity detector or a UV detector if the analyte has sufficient absorbance at the chosen wavelength.

Logical Flow of Anion-Exchange Chromatography

The logical progression of an anion-exchange chromatography separation for 4-bromobutyric acid.

HPLC with Pre-Column Derivatization

For enhanced detection sensitivity, especially at low concentrations, pre-column derivatization can be employed. This involves reacting the carboxylic acid group with a labeling agent to introduce a chromophore or fluorophore. While this adds a step to the sample preparation, it can significantly lower the limits of detection.

A study on the enantiomeric separation of α-bromobutyric acid (an isomer of 4-bromobutyric acid) provides a detailed derivatization protocol that can be adapted. The carboxyl group was reacted with aniline (B41778) in the presence of a coupling agent to form an amide derivative with strong UV absorbance.[2]

Performance of Derivatization Method for α-Bromobutyric Acid

Parameter	Value
Derivatizing Agent	Aniline with DCC as a coupling agent
Column	Chiralcel OD-H (for enantiomeric separation)
Mobile Phase	n-hexane:2-propanol (85:15, v/v)
Flow Rate	1.0 mL/min
Detection	UV at 245 nm

Experimental Protocol: Derivatization of a Bromobutyric Acid

This protocol is adapted from the method for α-bromobutyric acid and can serve as a starting point for the derivatization of 4-bromobutyric acid.[2]

• Reaction Setup: In a suitable solvent like dichloromethane, dissolve the bromobutyric acid sample.

• Coupling Agent: Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC).

• Derivatizing Agent: Add the labeling agent (e.g., aniline).

• Reaction: Stir the mixture at a controlled temperature (e.g., 30°C) for several hours.

• Work-up: Wash the reaction mixture with acidic and basic solutions to remove excess reagents, followed by a water wash. Dry the organic layer.

• Analysis: Evaporate the solvent and redissolve the residue in the HPLC mobile phase for injection.

Derivatization and Analysis Workflow

A typical workflow for the analysis of bromobutyric acids involving a pre-column derivatization step.

Conclusion

The choice of HPLC method for the analysis of 4-bromobutyric acid and its derivatives depends on the specific requirements of the analysis.

• Reverse-phase HPLC is a robust and straightforward method for routine purity assessments and quantification.

• Ion-exchange chromatography offers an alternative separation mechanism based on charge, which can be advantageous for complex sample matrices where RP-HPLC may not provide adequate resolution.

• HPLC with pre-column derivatization is the method of choice when high sensitivity is required, although it involves more extensive sample preparation.

By understanding the principles and experimental considerations of each of these techniques, researchers can select and optimize the most appropriate HPLC method for their analytical needs.

References

• 1. Separation of Ethyl 4-bromobutyrate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. americanlaboratory.com [americanlaboratory.com]

NMR Characterization: A Comparative Guide to 4-Bromobutyric Acid and its Cyclized Product, γ-Butyrolactone

For researchers and professionals in drug development and chemical synthesis, understanding the transformation of reagents is critical. This guide provides a comparative analysis of the ¹H and ¹³C NMR spectral data for 4-bromobutyric acid and its common intramolecular cyclization product, γ-butyrolactone. The distinct chemical environments of the protons and carbons in the linear versus the cyclized form result in significant and readily identifiable differences in their respective NMR spectra.

4-Bromobutyric acid is a valuable bifunctional molecule used as an intermediate in the synthesis of various pharmaceuticals.[1][2] However, it is prone to intramolecular cyclization, especially in the presence of water, to form the stable five-membered ring structure of γ-butyrolactone (GBL).[3] This transformation can be readily monitored and its product identified using NMR spectroscopy.

Comparative ¹H and ¹³C NMR Data

The following tables summarize the key ¹H and ¹³C NMR spectral data for 4-bromobutyric acid and γ-butyrolactone, facilitating a clear comparison between the reactant and its cyclized product. The data is based on spectra obtained in deuterated chloroform (B151607) (CDCl₃).

Table 1: ¹H NMR Data Comparison

Compound	Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration
4-Bromobutyric Acid	Hα (CH ₂COOH)	2.58	Triplet	2H
Hβ (BrCH₂CH ₂)	2.19	Quintet	2H
Hγ (BrCH ₂)	3.48	Triplet	2H
γ-Butyrolactone	Hα (CH ₂C=O)	2.50	Triplet	2H
Hβ (OCH₂CH ₂)	2.28	Multiplet	2H
Hγ (OCH ₂)	4.35	Triplet	2H

Table 2: ¹³C NMR Data Comparison

Compound	Carbon Assignment	Chemical Shift (δ, ppm)
4-Bromobutyric Acid	C1 (C OOH)	178.58
C2 (C H₂COOH)	32.38
C3 (BrCH₂C H₂)	27.36
C4 (BrC H₂)	32.11
γ-Butyrolactone	C1 (C =O)	177.7
C2 (C H₂C=O)	28.0
C3 (OCH₂C H₂)	22.1
C4 (OC H₂)	62.1

Reaction Pathway

The intramolecular cyclization of 4-bromobutyric acid proceeds via a nucleophilic attack of the carboxylate oxygen on the electrophilic carbon bearing the bromine atom, resulting in the formation of γ-butyrolactone and elimination of hydrogen bromide.

Caption: Intramolecular cyclization of 4-bromobutyric acid to γ-butyrolactone.

Experimental Protocol: NMR Sample Preparation and Analysis

A standardized protocol is essential for obtaining high-quality, reproducible NMR data.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the sample (4-bromobutyric acid or the reaction mixture) and transfer it to a clean, dry NMR tube.
• Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) to the NMR tube.
• Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), if quantitative analysis is required.
• Cap the NMR tube and gently agitate it until the sample is completely dissolved.

2. NMR Data Acquisition:

• The NMR spectra can be acquired on a standard NMR spectrometer, for instance, a 400 MHz instrument.[4]
• For ¹H NMR, acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a spectral width of 12-16 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.
• For ¹³C NMR, a proton-decoupled spectrum should be acquired. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans and a longer relaxation delay (e.g., 2-5 seconds) are typically required. The spectral width is usually set to 200-220 ppm.

3. Data Processing:

• Process the raw data by applying a Fourier transform, phase correction, and baseline correction.
• Calibrate the chemical shift scale using the residual solvent peak (CHCl₃ at 7.26 ppm for ¹H NMR and 77.16 ppm for ¹³C NMR) or the internal standard (TMS at 0 ppm).
• Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.
• Analyze the multiplicities (singlet, doublet, triplet, etc.) and coupling constants to elucidate the connectivity of the atoms.

By following this guide, researchers can effectively utilize ¹H and ¹³C NMR spectroscopy to characterize 4-bromobutyric acid and identify its cyclization to γ-butyrolactone, ensuring accurate monitoring of their chemical reactions.

References

• 1. nbinno.com [nbinno.com]
• 2. 4-Bromobutyric acid | 2623-87-2 [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. 4-Bromobutyric acid synthesis - chemicalbook [chemicalbook.com]

Revolutionizing Drug Development: A Comparative Guide to Mass Spectrometry for Validating 4-Bromobutyric Acid Conjugates

For Immediate Release

Shanghai, China – December 16, 2025 – In the fast-paced world of drug development and proteomics, the precise validation of protein modifications is paramount. The conjugation of small molecules, such as 4-bromobutyric acid, to proteins is a critical step in the creation of targeted therapies and functional probes. This guide provides a comprehensive comparison of mass spectrometry-based approaches and alternative methods for the validation of 4-bromobutyric acid (4-BBA) protein conjugates, offering researchers, scientists, and drug development professionals a detailed roadmap for robust and reliable analysis.

4-Bromobutyric acid is a valuable chemical entity used in the synthesis of various pharmaceutical compounds.[1] Its conjugation to proteins introduces a specific chemical handle that can be exploited for various applications. The validation of this conjugation is crucial to ensure the efficacy, safety, and batch-to-batch consistency of the resulting bioconjugate. Mass spectrometry has emerged as the gold standard for this purpose, offering unparalleled sensitivity and the ability to pinpoint the exact site of modification.

The Power of Mass Spectrometry in Conjugate Validation

Mass spectrometry is an indispensable tool for characterizing protein modifications, providing a wealth of information from the intact protein level down to individual amino acid residues.[2] The covalent attachment of 4-bromobutyric acid to a protein results in a predictable mass shift, a key parameter that is readily detected by mass spectrometry.

Key Mass Spectrometry-Based Approaches:

• Intact Mass Analysis: This "top-down" approach analyzes the entire protein conjugate, providing a rapid assessment of the overall degree of modification. A successful conjugation will result in a mass increase corresponding to the molecular weight of 4-bromobutyric acid (167.00 g/mol ) for each attached molecule.[3][4][5][6][7]

• Peptide Mapping ("Bottom-Up" Proteomics): This is the most widely used method for detailed characterization. The protein conjugate is enzymatically digested, typically with trypsin, into smaller peptides.[8][9][10][11] These peptides are then separated by liquid chromatography (LC) and analyzed by tandem mass spectrometry (MS/MS).[9] This technique allows for the precise identification of the modified amino acid residue(s) by observing the mass shift on specific peptides and their fragments.

Quantitative Analysis:

Mass spectrometry also enables the quantification of 4-BBA conjugates, which is essential for determining the efficiency of the conjugation reaction and for quality control. Both label-based and label-free quantitative proteomics strategies can be employed.[1]

A Comparative Look: Alternative Validation Methods

While mass spectrometry offers the most detailed analysis, other techniques can provide complementary and often more accessible validation of 4-BBA conjugation.

Method	Principle	Advantages	Disadvantages
SDS-PAGE Analysis	Separation of proteins by size. Conjugation increases the molecular weight, causing a shift in the protein's migration on the gel.	Simple, widely available, and provides a quick visual confirmation of conjugation.	Low resolution, may not detect small mass shifts, and does not provide site-specific information.
Western Blotting	Uses specific antibodies to detect the protein of interest. A shift in the band corresponding to the protein's molecular weight confirms conjugation.[12][13][14][15]	More specific than SDS-PAGE alone. Can be semi-quantitative.	Relies on the availability of a specific antibody. Does not provide site-specific information. Can be less robust and more difficult to compare across experiments than mass spectrometry.[12][14]
Fluorescent Labeling	The 4-BBA molecule can be functionalized with a fluorescent tag prior to conjugation, or the conjugate can be reacted with a fluorescent probe that targets the bromo-moiety.	Enables visualization and quantification of the conjugate in various assays, including microscopy and flow cytometry.	The fluorescent tag may alter the properties of the conjugate. Does not inherently provide site-specific information.

Experimental Protocols: A Step-by-Step Guide

Mass Spectrometry Analysis Workflow

A typical workflow for the mass spectrometric analysis of a 4-BBA protein conjugate involves several key steps, as illustrated in the following diagram:

Figure 1. A generalized workflow for the mass spectrometry-based analysis of 4-BBA protein conjugates.

Detailed Methodologies:

• In-Solution Digestion:

  • Denaturation, Reduction, and Alkylation: The protein conjugate is denatured in a buffer containing urea (B33335) or guanidinium (B1211019) hydrochloride. Disulfide bonds are reduced with dithiothreitol (B142953) (DTT) and the resulting free thiols are alkylated with iodoacetamide (B48618) to prevent disulfide bond reformation.[10][11]

  • Digestion: The sample is diluted to reduce the denaturant concentration and trypsin is added to digest the protein overnight at 37°C.[8][10][11]

  • Sample Cleanup: The resulting peptide mixture is desalted using a C18 solid-phase extraction column prior to LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Chromatography: Peptides are separated on a reverse-phase C18 column using a gradient of increasing acetonitrile (B52724) concentration. For mass spectrometry compatible applications, formic acid is typically used as a mobile phase modifier.[3]

  • Mass Spectrometry: The eluted peptides are ionized using electrospray ionization (ESI) and analyzed in a mass spectrometer. The instrument acquires full scan MS1 spectra to measure the mass-to-charge ratio of the intact peptides, followed by data-dependent MS/MS scans where the most intense ions are fragmented to determine their amino acid sequence.[16]

Logical Relationship for Data Interpretation

The identification of a 4-BBA modified peptide relies on a logical data analysis pipeline:

Figure 2. Logical workflow for identifying 4-BBA modified peptides from MS/MS data.

Conclusion

The validation of 4-bromobutyric acid protein conjugates is a critical aspect of modern drug development and proteomics research. Mass spectrometry, particularly LC-MS/MS-based peptide mapping, stands out as the most powerful and informative technique, providing both qualitative and quantitative data with high precision and sensitivity. While alternative methods like SDS-PAGE and Western blotting offer simpler and more accessible means of initial validation, they lack the detailed, site-specific information that mass spectrometry provides. By employing the robust workflows and data analysis strategies outlined in this guide, researchers can confidently and accurately validate their 4-BBA conjugates, accelerating the development of novel therapeutics and research tools.

References

• 1. Quantitative chemical proteomic profiling of the in vivo targets of reactive drug metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. msf.ucsf.edu [msf.ucsf.edu]
• 3. 4-Bromobutyric acid | SIELC Technologies [sielc.com]
• 4. 4-Bromobutyric acid [webbook.nist.gov]
• 5. spectrabase.com [spectrabase.com]
• 6. 4-Bromobutyric acid | C4H7BrO2 | CID 75809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 4-Bromobutyric acid 98 2623-87-2 [sigmaaldrich.com]
• 8. ALKYLATING TRYPTIC PEPTIDES TO ENHANCE ESI-MS ANALYSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. LC MS Peptide Mapping after Trypsin Digestion of Proteins [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. proteomicsresource.washington.edu [proteomicsresource.washington.edu]
• 12. echemi.com [echemi.com]
• 13. researchgate.net [researchgate.net]
• 14. biology.stackexchange.com [biology.stackexchange.com]
• 15. proteins - LCMS/MS versus Western Blot - Biology Stack Exchange [biology.stackexchange.com]
• 16. Discovery of Protein Modifications Using Differential Tandem Mass Spectrometry Proteomics - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Reactivity of 4-Bromobutyric Acid and 3-Bromopropionic Acid

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis and drug development, the reactivity of bifunctional molecules is of paramount importance. This guide provides an in-depth comparison of the reactivity of two closely related haloalkanoic acids: 4-bromobutyric acid and 3-bromopropionic acid. The primary focus of this comparison will be on their propensity to undergo intramolecular cyclization, a key reaction in the formation of lactones, which are prevalent structural motifs in many biologically active compounds.

Executive Summary

The intramolecular reactivity of 4-bromobutyric acid and 3-bromopropionic acid is dominated by the propensity of the carboxylate group to act as an internal nucleophile, displacing the bromide ion to form a cyclic ester, or lactone. The key difference in their reactivity lies in the size of the resulting ring. 4-Bromobutyric acid forms a thermodynamically stable five-membered ring (γ-butyrolactone), a reaction that proceeds with remarkable ease. In contrast, 3-bromopropionic acid cyclizes to form a highly strained four-membered ring (β-propiolactone), a process that is kinetically less favorable. This fundamental difference in the stability of the transition states and products governs their reactivity profiles.

Intramolecular Cyclization: A Tale of Two Rings

The intramolecular cyclization of bromocarboxylic acids is an example of an intramolecular SN2 reaction. The rate of these reactions is highly dependent on the chain length, which dictates the size of the ring being formed.

4-Bromobutyric Acid: The cyclization of 4-bromobutyric acid yields γ-butyrolactone, a five-membered ring. This process is entropically and enthalpically favorable. The formation of a five-membered ring is a facile process in organic chemistry, often occurring spontaneously, especially in the presence of a weak base or even water to deprotonate the carboxylic acid.[1] The resulting γ-butyrolactone is a stable and relatively unreactive molecule.

3-Bromopropionic Acid: The cyclization of 3-bromopropionic acid produces β-propiolactone, a four-membered ring. The formation of four-membered rings is significantly more challenging due to substantial angle strain. While the reaction does occur, it is kinetically slower than the formation of the five-membered ring from 4-bromobutyric acid. However, the resulting β-propiolactone is a highly reactive molecule due to its ring strain and is a potent alkylating agent.[2] In fact, β-propiolactone is reported to be 50-100 times more reactive with nucleophiles than β-butyrolactone, while γ-butyrolactone is described as completely inactive under the same conditions.[2]

Quantitative Reactivity Data

Property	4-Bromobutyric Acid	3-Bromopropionic Acid
Cyclization Product	γ-Butyrolactone (5-membered ring)	β-Propiolactone (4-membered ring)
Relative Rate of Cyclization	Very Fast	Slow
Thermodynamic Stability of Lactone	High	Low (High Ring Strain)
Reactivity of Lactone	Low	High (Potent Alkylating Agent)[2]

Experimental Protocols

To quantitatively assess the reactivity of these two compounds, a kinetic study of their intramolecular cyclization can be performed. Below is a generalized experimental protocol that can be adapted for this purpose.

Experimental Protocol: Kinetic Analysis of the Intramolecular Cyclization of Bromocarboxylic Acids

Objective: To determine and compare the rate constants for the intramolecular cyclization of 4-bromobutyric acid and 3-bromopropionic acid.

Materials:

• 4-Bromobutyric acid

• 3-Bromopropionic acid

• Sodium bicarbonate solution (e.g., 0.1 M)

• Deionized water

• pH meter

• Constant temperature water bath or thermostat

• Conductivity meter or ion-selective electrode for bromide ions

• Titration apparatus (burette, beaker, stirrer)

• Standardized silver nitrate (B79036) solution (for titration)

Procedure:

• Solution Preparation: Prepare aqueous solutions of known concentrations of 4-bromobutyric acid and 3-bromopropionic acid. Also, prepare a sodium bicarbonate solution to act as a buffer and to neutralize the HBr formed during the reaction.

• Reaction Setup: In a thermostated reaction vessel, add a known volume of the bromocarboxylic acid solution and allow it to reach the desired temperature (e.g., 25°C, 40°C, 55°C).

• Initiation of Reaction: Initiate the cyclization reaction by adding a known volume of the sodium bicarbonate solution. The bicarbonate will deprotonate the carboxylic acid, forming the carboxylate which is the active nucleophile for the intramolecular SN2 reaction.

• Monitoring the Reaction: The progress of the reaction can be monitored by tracking the increase in the concentration of the bromide ion (Br⁻) product over time. This can be achieved through two primary methods:

  • Conductivity Measurement: The increase in ionic conductivity of the solution due to the formation of NaBr can be continuously monitored using a conductivity meter.

  • Titration: At regular time intervals, aliquots of the reaction mixture can be withdrawn and quenched (e.g., by cooling in an ice bath). The concentration of bromide ions in each aliquot can then be determined by potentiometric titration with a standardized silver nitrate solution.

• Data Analysis: The rate of the reaction can be determined by plotting the concentration of bromide ions versus time. For a first-order reaction, the natural logarithm of the concentration of the starting bromocarboxylic acid versus time will yield a straight line, the slope of which is the negative of the rate constant (k).

• Comparison: The rate constants for the cyclization of 4-bromobutyric acid and 3-bromopropionic acid at different temperatures can be compared to determine the relative reactivity. The activation energy for each reaction can also be calculated from the temperature dependence of the rate constants using the Arrhenius equation.

Visualizing the Reaction Pathways

The intramolecular cyclization of these two acids can be represented as follows:

Caption: Intramolecular cyclization pathways of 4-Bromobutyric and 3-Bromopropionic acid.

The experimental workflow for the kinetic analysis can be visualized as:

Caption: Experimental workflow for the kinetic analysis of lactonization.

Conclusion

The reactivity comparison between 4-bromobutyric acid and 3-bromopropionic acid is a clear illustration of the principles of ring strain and the kinetics of intramolecular reactions. 4-Bromobutyric acid readily undergoes cyclization to form the stable five-membered γ-butyrolactone, making it a valuable precursor for this common heterocyclic system. In contrast, 3-bromopropionic acid forms the highly strained and reactive four-membered β-propiolactone at a significantly slower rate. The choice between these two molecules in a synthetic strategy will, therefore, depend on whether the desired outcome is the facile formation of a stable lactone or the generation of a reactive intermediate for further functionalization. The provided experimental protocol offers a robust framework for quantifying these reactivity differences, providing valuable data for researchers in the fields of chemical synthesis and drug development.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Reactions of beta-propiolactone, beta-butyrolactone and gamma-butyrolactone with nucleic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 4-Bromobutyric Acid and 6-Bromohexanoic Acid as Cross-Linking Agents

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioconjugation and materials science, the selection of an appropriate cross-linking agent is paramount to achieving desired molecular stability, functionality, and therapeutic efficacy. Among the diverse array of available reagents, haloalkanoic acids such as 4-bromobutyric acid and 6-bromohexanoic acid serve as valuable bifunctional linkers. Their utility stems from a carboxylic acid group, which can be activated for reaction with nucleophiles like amines, and a terminal bromine, which readily reacts with thiols to form stable thioether bonds.[1] This guide provides an objective comparison of 4-bromobutyric acid and 6-bromohexanoic acid, focusing on their performance as cross-linking agents, supported by physicochemical data and relevant experimental considerations.

Physicochemical Properties

A fundamental comparison begins with the intrinsic properties of each molecule, which influence their reactivity and handling. The key difference lies in the length of the alkyl chain, which dictates the spacer arm distance between the two reactive functionalities.

Property	4-Bromobutyric Acid	6-Bromohexanoic Acid
CAS Number	2623-87-2[2][3]	4224-70-8[4]
Molecular Formula	C₄H₇BrO₂[2][3]	C₆H₁₁BrO₂[4][5]
Molecular Weight	167.00 g/mol [2][3]	195.05 g/mol [5]
Melting Point	30-31 °C[6]	32-34 °C[4]
Boiling Point	128-131 °C at 11 mmHg[6]	165-170 °C at 20 mmHg[4]
Spacer Arm Length (approx.)	~5 Å	~7.5 Å
Water Solubility	Soluble[6]	Information not readily available, but expected to be lower than 4-bromobutyric acid due to increased hydrophobicity.

Performance as Cross-Linking Agents: A Comparative Analysis

The primary distinction in the performance of these two cross-linkers is the length of their spacer arms. This seemingly simple structural difference has significant implications for the properties of the resulting conjugate, particularly in the context of complex biomolecules like proteins and antibody-drug conjugates (ADCs).

Reactivity and Cross-Linking Efficiency

Both 4-bromobutyric acid and 6-bromohexanoic acid are primary alkyl bromides, which exhibit good reactivity towards soft nucleophiles like the thiol group of cysteine residues.[7][8] The reaction proceeds via an SN2 mechanism to form a stable thioether bond.[1] While specific kinetic data directly comparing the two is scarce, their reactivity is expected to be similar under identical conditions, as the electronic environment of the carbon-bromine bond is not significantly altered by the additional two carbons in the hexanoic acid chain.

The carboxylic acid moiety of both molecules requires activation, typically with carbodiimides like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog (Sulfo-NHS), to form an amine-reactive NHS ester. This activated ester then readily reacts with primary amines, such as the ε-amino group of lysine (B10760008) residues on a protein.

Impact of Spacer Arm Length

The critical difference between these two agents lies in the spatial separation they provide between the conjugated molecules.

• 4-Bromobutyric Acid (Shorter Spacer): The shorter, more rigid linker can be advantageous in applications requiring a more defined and constrained distance between two points. In the context of ADCs, a shorter linker can sometimes lead to increased stability and reduced off-target toxicity.[9][10] However, it may also lead to steric hindrance, potentially impacting the biological activity of the conjugated molecules, such as an antibody's binding affinity or an enzyme's catalytic function.

• 6-Bromohexanoic Acid (Longer Spacer): The longer and more flexible spacer arm of 6-bromohexanoic acid can mitigate steric hindrance, which is often a concern when conjugating bulky molecules.[11] In ADCs, longer linkers can improve solubility, especially when dealing with hydrophobic payloads, and can extend the plasma half-life.[12] However, increased flexibility can sometimes lead to a less stable conjugate and may allow for undesirable interactions of the payload with the antibody.[13]

The choice between a shorter and a longer spacer is therefore a trade-off between stability, steric hindrance, and solubility, which must be empirically determined for each specific application.[9][12]

Stability of the Cross-Linked Product

The thioether bond formed by the reaction of the bromoalkyl group with a cysteine thiol is known to be highly stable under physiological conditions, significantly more so than disulfide bonds, which are susceptible to reduction.[14] This stability is a key advantage for constructing robust bioconjugates. While maleimide-based linkers are also common for thiol conjugation, the resulting thioether linkage can sometimes be reversible through a retro-Michael reaction, leading to payload loss.[15][16] The thioether bond formed from bromoalkanoic acids does not suffer from this instability.

Experimental Protocols

Below are generalized protocols for a two-step cross-linking of a protein using either 4-bromobutyric acid or 6-bromohexanoic acid to conjugate to another molecule containing a free thiol group.

Step 1: Activation of the Carboxylic Acid and Conjugation to a Primary Amine

This step involves the formation of an NHS ester of the bromoalkanoic acid, followed by its reaction with a protein containing accessible lysine residues.

Materials:

• 4-bromobutyric acid or 6-bromohexanoic acid

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysulfosuccinimide sodium salt (Sulfo-NHS)

• Protein to be modified in a suitable buffer (e.g., PBS, pH 7.2-7.4, amine-free)

• Reaction buffer (e.g., 0.1 M MES, pH 6.0)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column

Procedure:

• Activation: Dissolve 4-bromobutyric acid or 6-bromohexanoic acid, EDC, and Sulfo-NHS in the reaction buffer. A typical molar ratio would be 1:2:5 (bromoalkanoic acid:EDC:Sulfo-NHS). Incubate for 15-30 minutes at room temperature to form the Sulfo-NHS ester.

• Conjugation: Add the activated bromoalkanoic acid solution to the protein solution. The molar excess of the cross-linker over the protein will depend on the desired degree of labeling and should be optimized. Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C.

• Quenching: Add the quenching solution to stop the reaction by consuming any unreacted NHS esters.

• Purification: Remove excess reagents and byproducts by passing the reaction mixture through a desalting column equilibrated with a suitable buffer for the next step (e.g., PBS, pH 7.2).

Step 2: Reaction of the Bromoalkyl Group with a Thiol

This step involves the reaction of the bromine-functionalized protein with a molecule containing a free sulfhydryl group.

Materials:

• Bromo-functionalized protein from Step 1

• Thiol-containing molecule

• Reaction buffer (e.g., PBS, pH 7.2-8.0)

Procedure:

• Reaction: Mix the bromo-functionalized protein with the thiol-containing molecule in the reaction buffer. The reaction is typically faster at a slightly alkaline pH, which promotes the formation of the more nucleophilic thiolate anion.

• Incubation: Allow the reaction to proceed for several hours to overnight at room temperature or 4°C, with gentle mixing.

• Purification: Purify the final conjugate using an appropriate method, such as size-exclusion chromatography (SEC) or affinity chromatography, to remove unreacted components.

Visualizing the Cross-Linking Process

The following diagrams illustrate the chemical reactions and logical workflow involved in using these cross-linking agents.

Caption: Chemical workflow for a two-step cross-linking reaction.

Caption: Comparison of properties based on spacer arm length.

Conclusion

Both 4-bromobutyric acid and 6-bromohexanoic acid are effective bifunctional cross-linking agents that form stable thioether bonds. The choice between them is primarily dictated by the desired spacer arm length for a specific application. 4-Bromobutyric acid provides a shorter, more rigid linkage, which can be beneficial for stability but may introduce steric hindrance. Conversely, 6-bromohexanoic acid offers a longer, more flexible spacer that can reduce steric issues and improve solubility, but may have different effects on overall conjugate stability. The optimal choice will depend on the specific molecules being conjugated and the desired properties of the final product, necessitating empirical evaluation for each new system.

References

• 1. Conjugation of synthetic peptides to proteins: quantitation from S-carboxymethylcysteine released upon acid hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4-Bromobutyric acid [webbook.nist.gov]
• 3. 4-Bromobutyric acid | C4H7BrO2 | CID 75809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 6-溴己酸 97% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 6-Bromohexanoic acid | C6H11BrO2 | CID 20210 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Bromobutyric acid Six Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 7. chemistry.msu.edu [chemistry.msu.edu]
• 8. youtube.com [youtube.com]
• 9. Frontiers | Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Cleavable Cross-Linkers and Mass Spectrometry for the Ultimate Task of Profiling Protein–Protein Interaction Networks in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Improving the Serum Stability of Site-Specific Antibody Conjugates with Sulfone Linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Amine Modification Reagents: Alternatives to 4-Bromobutyric Acid

For researchers, scientists, and drug development professionals, the covalent modification of primary amines on proteins, peptides, and other biomolecules is a cornerstone of bioconjugation. While alkylating agents like 4-bromobutyric acid offer a direct path to introduce a carboxylated four-carbon linker, their utility can be limited by slow reaction kinetics and potential side reactions. This guide provides an objective comparison of modern, efficient alternatives, focusing on N-Hydroxysuccinimide (NHS) esters, reductive amination, and squaric acid esters. We present a synthesis of experimental data on their performance, detailed protocols for their use, and an analysis of the resulting conjugate stability.

Executive Summary of Reagent Performance

The choice of an amine modification reagent is dictated by the desired reaction speed, specificity, pH constraints, and the required stability of the final linkage. NHS esters are characterized by their rapid reaction rates, while reductive amination offers high specificity and the formation of a flexible secondary amine bond. Squaric acid esters provide excellent selectivity for amines, even in the presence of other nucleophiles. The following table summarizes the key quantitative performance metrics for these reagents.

Parameter	N-Hydroxysuccinimide (NHS) Esters	Reductive Amination	Squaric Acid Esters
Reactive Group	Activated Ester	Aldehyde/Ketone	Diester of Squaric Acid
Target Residue(s)	Primary amines (Lysine, N-terminus)	Primary amines (Lysine, N-terminus)	Primary amines (Lysine, N-terminus)
Resulting Linkage	Amide Bond	Secondary Amine Bond	Squaramide Bond
Optimal Reaction pH	7.2–8.5[1]	6.0–7.5 (Imine formation)	7.0 (First amidation), 9.0 (Second amidation)[2]
Typical Reaction Time	0.5–4 hours[1]	2–12 hours	1–17 hours
Relative Reaction Rate	Very Fast (Orders of magnitude faster than squarates)[3][4]	Moderate	Slow[3][4]
Linkage Stability	Highly Stable (Half-life of years at physiological pH)	Stable	Highly Stable (Kinetically stable for >100 days at pH 3-10)
Key Side Reaction	Hydrolysis of the ester group	By-product formation (e.g., N-cyanomethyl with NaCNBH₃)[5]	Hydrolysis of the ester group
Selectivity	High for primary amines	High for primary amines	Excellent for amines over thiols/alcohols[3]

Visualizing Amine Modification Strategies

To better understand the chemical transformations and experimental processes, the following diagrams illustrate the reaction mechanisms and a general workflow for protein modification.

Figure 1. Reaction mechanisms for primary amine modification.

Figure 2. Generalized workflow for amine modification and analysis.

In-Depth Reagent Comparison

N-Hydroxysuccinimide (NHS) Esters

NHS esters are among the most widely used reagents for amine modification due to their high reactivity and the formation of a highly stable amide bond.[1]

• Mechanism : NHS esters react with unprotonated primary aliphatic amines via nucleophilic acyl substitution. The amine attacks the activated carbonyl carbon, leading to the formation of a stable amide bond and the release of NHS as a byproduct.[6]

• Performance : The reaction is rapid, typically reaching completion within 30 to 120 minutes at room temperature.[7] It is most efficient at a slightly alkaline pH of 7.2 to 8.5, which facilitates the deprotonation of lysine's ε-amino group.[1]

• Stability : The resulting amide bond is exceptionally stable under physiological conditions, with an estimated half-life of years, making it effectively irreversible.[7]

• Limitations : The primary competing reaction is the hydrolysis of the NHS ester, which increases at higher pH values. The half-life of an NHS ester can be as short as 10 minutes at pH 8.6, making it crucial to perform reactions promptly after reagent preparation.[1] Buffers containing primary amines, such as Tris, must be avoided as they will compete with the target protein for the reagent.[8]

Reductive Amination

Reductive amination provides a robust method for forming a stable secondary amine linkage, offering a different bond chemistry compared to the amide bond formed by NHS esters.

• Mechanism : This two-step, one-pot reaction begins with the nucleophilic attack of a primary amine on a carbonyl group (aldehyde or ketone) to form a transient Schiff base (imine) intermediate. This intermediate is then immediately reduced by a mild reducing agent present in the reaction mixture, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃), to form a stable secondary amine.[9]

• Performance : The reaction is highly specific. Reducing agents like NaBH₃CN are selective for the imine intermediate over the starting aldehyde, minimizing side reactions.[9][10] The overall process can be slower than NHS ester reactions, often requiring several hours to overnight incubation.[11] While direct coupling can be inefficient, optimized conditions, including the addition of certain salts, have been shown to increase yields by up to 500%.[11]

• Stability : The resulting secondary amine bond is very stable. Unlike the planar amide bond, the C-N single bond provides greater rotational freedom to the linker.

• Limitations : Sodium cyanoborohydride is highly toxic and can generate cyanide byproducts, requiring careful handling and disposal.[5] Less toxic alternatives like 2-picoline borane (B79455) are gaining traction.[12] The reaction efficiency is pH-dependent, with imine formation favored at slightly acidic to neutral pH, while the reduction step proceeds efficiently across a broader range.[9]

Squaric Acid Esters

Squaric acid esters are bifunctional reagents that offer high selectivity for amines and are particularly useful for creating well-defined bioconjugates.

• Mechanism : The reaction proceeds in a two-step sequence. First, one of the ester groups of the squarate reacts with a primary amine at neutral pH to form a stable monoamide-monoester intermediate. This intermediate is less reactive than the starting diester, which allows for purification if desired. The second amine is then introduced at a higher pH (~9.0) to react with the remaining ester group, forming the final, symmetrical or asymmetrical squaramide.[2][13]

• Performance : Squaric acid esters exhibit excellent selectivity for amine nucleophiles over others like thiols and alcohols.[3] However, the reaction kinetics are significantly slower than those of NHS esters.[3] Despite the slower rate, the reaction is efficient and can be performed as a one-pot procedure in aqueous media, yielding conjugates in high yields.[13][14]

• Stability : The final squaramide linkage is highly resistant to hydrolysis and has been shown to be kinetically stable for over 100 days in a pH range of 3 to 10.[15]

• Limitations : The slower reaction rate may be a disadvantage for time-sensitive applications. The two-step pH dependency requires careful control of the reaction buffer.

Experimental Protocols

Detailed and reproducible protocols are essential for successful bioconjugation. The following sections provide representative methodologies for each reagent class.

Protocol 1: Amine Modification with an NHS Ester

This protocol provides a general framework for labeling a protein with an amine-reactive NHS ester.

• Buffer Preparation : Prepare a 0.1 M sodium bicarbonate buffer and adjust the pH to 8.3-8.5. Ensure the buffer is free of any primary amines.

• Protein Preparation : Dissolve the protein in the reaction buffer at a concentration of 1-10 mg/mL. If the protein is in a different buffer (e.g., PBS), perform a buffer exchange using a desalting column or dialysis.

• Reagent Preparation : Immediately before use, dissolve the NHS ester reagent in an anhydrous, water-miscible organic solvent like DMSO or DMF to a concentration of 10-20 mM.

• Reaction : Add a 5- to 20-fold molar excess of the NHS ester solution to the stirring protein solution. Allow the reaction to proceed for 1-2 hours at room temperature or 4 hours at 4°C, protected from light if the reagent is light-sensitive.

• Quenching : Stop the reaction by adding a quenching solution, such as 1 M Tris-HCl or glycine, to a final concentration of 20-50 mM. Incubate for 30 minutes.

• Purification : Remove unreacted reagent and byproducts by size-exclusion chromatography (SEC), dialysis, or HPLC.

• Analysis : Determine the degree of labeling (DOL) using UV-Vis spectrophotometry (if the label has a unique absorbance) or mass spectrometry.[7][16] Analyze purity by HPLC.[17]

Protocol 2: Reductive Amination with 4-Oxobutanoic Acid

This protocol outlines the modification of a protein with an aldehyde-containing reagent, analogous to 4-bromobutyric acid, followed by reductive amination.

• Buffer Preparation : Prepare a 0.1 M sodium phosphate (B84403) buffer and adjust the pH to 7.0.

• Protein Preparation : Dissolve the protein in the reaction buffer at 2-5 mg/mL.

• Reagent Preparation : Prepare a 1 M stock solution of 4-oxobutanoic acid in the reaction buffer. Prepare a 5 M stock solution of sodium cyanoborohydride (NaBH₃CN) in 10 mM NaOH. Caution: NaBH₃CN is highly toxic. Handle in a fume hood.

• Reaction : Add 4-oxobutanoic acid to the protein solution to a final concentration of 50-100 mM. Immediately add the NaBH₃CN stock solution to a final concentration of 20-50 mM.

• Incubation : Incubate the reaction mixture for 4-12 hours at room temperature or overnight at 4°C with gentle mixing.

• Purification : Remove excess reagents by extensive dialysis against a suitable buffer (e.g., PBS pH 7.4) or by using a desalting column.

• Analysis : Characterize the modified protein using mass spectrometry to confirm the mass shift corresponding to the addition of the butyric acid moiety.[18] The extent of modification can be quantified by peptide mapping LC-MS/MS.

Protocol 3: Amine Modification with Squaric Acid Diethyl Ester

This protocol describes a two-step, one-pot conjugation using squaric acid diethyl ester.

• Buffer Preparation : Prepare two buffers: Buffer A (0.1 M sodium phosphate, pH 7.0) and Buffer B (0.1 M sodium borate, pH 9.0).

• Step 1: Monoamide Formation : Dissolve the first amine-containing molecule (e.g., an amine-functionalized linker or drug) in Buffer A. Add a 10-fold molar excess of squaric acid diethyl ester. Incubate at room temperature for 1-2 hours.

• Step 2: Protein Conjugation : Adjust the pH of the reaction mixture to ~9.0 by adding Buffer B. Immediately add the target protein (dissolved in Buffer B at 2-10 mg/mL).

• Incubation : Allow the conjugation reaction to proceed for 4-17 hours at room temperature.

• Purification : Purify the resulting glycoconjugate using size-exclusion chromatography to remove unreacted small molecules.

• Analysis : Determine the hapten-to-protein ratio and confirm successful conjugation using MALDI-TOF or ESI-MS.[13] Purity can be assessed by HPLC.[13]

Protocol 4: Reaction with γ-Butyrolactone

The reaction of amines with γ-butyrolactone (a cyclic ester) to form a γ-hydroxyamide is generally slow and requires forcing conditions not typically compatible with protein stability. However, it can be used for small molecule synthesis. For bioconjugation, this chemistry is not a primary choice due to low reactivity under physiological conditions. The ring-opening aminolysis often requires elevated temperatures or catalysts that can denature proteins.[19] Therefore, a detailed protocol for protein modification is not provided as it is not a standard or efficient method compared to the alternatives presented.

Conclusion

The selection of an amine modification reagent is a critical decision in the design of bioconjugates. While traditional alkylating agents like 4-bromobutyric acid have their place, modern reagents offer significant advantages in efficiency, selectivity, and stability.

• NHS esters are the workhorse for rapid and robust formation of highly stable amide bonds.

• Reductive amination provides an alternative, stable linkage with different chemical properties and is a powerful tool for site-specific modifications.

• Squaric acid esters offer a highly selective, albeit slower, method for conjugating amines, yielding exceptionally stable squaramide linkages.

By understanding the comparative performance and leveraging the detailed protocols provided, researchers can make informed decisions to optimize their amine modification strategies, leading to the successful development of well-defined and functional bioconjugates for a wide range of applications in research and drug development.

References

• 1. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 2. Conjugation of carbohydrates to proteins using of di(triethylene glycol monomethyl ether) squaric acid ester revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. stallardediting.com [stallardediting.com]
• 5. Reductive methylation of proteins with sodium cyanoborohydride. Identification, suppression and possible uses of N-cyanomethyl by-products - PMC [pmc.ncbi.nlm.nih.gov]
• 6. interchim.fr [interchim.fr]
• 7. benchchem.com [benchchem.com]
• 8. Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00048C [pubs.rsc.org]
• 9. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. Improved Procedure for Direct Coupling of Carbohydrates to Proteins via Reductive Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Conjugation of Synthetic Oligosaccharides to Proteins by Squaric Acid Chemistry | Springer Nature Experiments [experiments.springernature.com]
• 14. One-pot squaric acid diester mediated aqueous protein conjugation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 15. pubs.rsc.org [pubs.rsc.org]
• 16. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 17. cellmosaic.com [cellmosaic.com]
• 18. Global Amine and Acid Functional Group Modification of Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Amine - Wikipedia [en.wikipedia.org]

A Comparative Guide to the SN2 Reactivity of Halo-butyric Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the SN2 reactivity of α-, β-, and γ-halo-butyric acid isomers. Understanding the nuanced differences in their reaction kinetics is crucial for synthetic route optimization and the development of novel therapeutics. This document outlines the theoretical basis for their varied reactivity, presents available experimental data, and provides detailed experimental protocols for further investigation.

Introduction to SN2 Reactions in Halo-butyric Acids

Bimolecular nucleophilic substitution (SN2) reactions are a fundamental class of reactions in organic chemistry, characterized by a concerted mechanism where a nucleophile attacks an electrophilic carbon center, leading to the displacement of a leaving group.[1][2] The rate of an SN2 reaction is dependent on the concentration of both the substrate and the nucleophile, following second-order kinetics.[1][2]

The isomers of halo-butyric acid—2-halo-butyric acid (α), 3-halo-butyric acid (β), and 4-halo-butyric acid (γ)—present an interesting case study in SN2 reactivity. The position of the halogen atom relative to the carboxylic acid group significantly influences the reaction rate through a combination of steric and electronic effects.

Factors Influencing Reactivity

The primary factors governing the SN2 reactivity of halo-butyric acid isomers are:

• Steric Hindrance: The SN2 reaction involves a backside attack of the nucleophile on the carbon atom bearing the leaving group. Increased steric bulk around this carbon hinders the approach of the nucleophile, thereby decreasing the reaction rate.[3][4] Consequently, primary alkyl halides are generally more reactive than secondary alkyl halides in SN2 reactions.[4]

• Electronic Effects: The electron-withdrawing nature of the carboxylic acid group can influence the electrophilicity of the carbon atom bonded to the halogen. This inductive effect can impact the transition state energy and, consequently, the reaction rate.[5]

• Leaving Group Ability: The nature of the halogen atom (the leaving group) is critical. Weaker bases are better leaving groups, leading to faster reactions. The reactivity order for halogens as leaving groups is I > Br > Cl > F.[6]

• Solvent: Polar aprotic solvents, such as acetone (B3395972) or DMSO, are generally preferred for SN2 reactions as they solvate the cation of the nucleophilic salt but do not strongly solvate the anionic nucleophile, thus enhancing its nucleophilicity.[7]

Comparative Reactivity Analysis

Based on established principles of organic chemistry, the expected order of reactivity for the bromo-isomers of butyric acid in an SN2 reaction is as follows:

4-Bromobutyric acid (γ) > 3-Bromobutyric acid (β) > 2-Bromobutyric acid (α)

This predicted trend is primarily based on steric considerations. 4-Bromobutyric acid and 3-bromobutyric acid are both primary alkyl halides, while 2-bromobutyric acid is a secondary alkyl halide. The increased steric hindrance around the secondary carbon in the α-isomer is expected to significantly slow down the rate of nucleophilic attack compared to the less hindered primary carbons of the β and γ isomers.[3][4]

Between the two primary isomers, the electronic influence of the carboxylic acid group is a key differentiator. The electron-withdrawing inductive effect of the carboxyl group is expected to be more pronounced in 3-bromobutyric acid due to its closer proximity to the reaction center compared to 4-bromobutyric acid. This effect can slightly decrease the electron density at the reaction center, potentially making it more electrophilic but also potentially destabilizing the transition state. However, the steric effect is generally the dominant factor in SN2 reactions of this type.

Data Presentation

Isomer	Structure	Halogen Position	Steric Hindrance	Electronic Effect of -COOH	Expected Relative SN2 Rate
2-Bromobutyric Acid	CH₃CH₂CH(Br)COOH	α (Secondary)	High	Strongest	Slowest
3-Bromobutyric Acid	CH₃CH(Br)CH₂COOH	β (Primary)	Low	Moderate	Intermediate
4-Bromobutyric Acid	BrCH₂CH₂CH₂COOH	γ (Primary)	Low	Weakest	Fastest

Experimental Protocols

To quantitatively assess the SN2 reactivity of halo-butyric acid isomers, the following experimental protocols can be employed. These methods are designed to monitor the progress of the reaction over time, allowing for the determination of reaction rates and rate constants.

General Reaction Setup

A typical SN2 reaction for this comparative study would involve the reaction of a halo-butyric acid isomer with a suitable nucleophile, such as sodium iodide in acetone. The reaction can be monitored by observing the formation of a precipitate (sodium bromide or sodium chloride) or by periodically analyzing the reaction mixture using chromatographic or spectroscopic techniques.

Materials:

• 2-Bromobutyric acid

• 3-Bromobutyric acid

• 4-Bromobutyric acid

• Sodium iodide

• Acetone (anhydrous)

• Standard laboratory glassware (test tubes, flasks, pipettes)

• Constant temperature bath

• Magnetic stirrer and stir bars

Monitoring by Titration

This method involves quenching the reaction at specific time intervals and titrating the remaining nucleophile or the formed halide ion.

Procedure:

• Prepare equimolar solutions of the halo-butyric acid isomer and sodium iodide in anhydrous acetone.

• Initiate the reaction by mixing the solutions in a flask maintained at a constant temperature.

• At regular time intervals, withdraw an aliquot of the reaction mixture.

• Quench the reaction by adding the aliquot to a known excess of a solution that will react with the remaining nucleophile (e.g., silver nitrate (B79036) solution to precipitate iodide).

• Back-titrate the excess reagent to determine the concentration of the remaining nucleophile at each time point.

• Plot the concentration of the reactant versus time to determine the reaction rate.

Monitoring by Gas Chromatography (GC)

Gas chromatography can be used to monitor the disappearance of the halo-butyric acid reactant or the appearance of the product over time.[8][9]

Procedure:

• Prepare a reaction mixture as described in the general setup.

• At specific time intervals, withdraw a small aliquot from the reaction mixture.

• Quench the reaction in the aliquot (e.g., by rapid cooling or dilution).

• If necessary, derivatize the carboxylic acid to a more volatile ester for better GC analysis.

• Inject the sample into a gas chromatograph equipped with a suitable column and detector (e.g., a flame ionization detector).

• Quantify the peak areas of the reactant and product, using an internal standard for accuracy.

• Plot the concentration of the reactant or product as a function of time to determine the reaction rate.

Visualization of Concepts

SN2 Reaction Mechanism

The following diagram illustrates the concerted, single-step mechanism of an SN2 reaction, highlighting the backside attack of the nucleophile and the inversion of stereochemistry at the carbon center.

Caption: General SN2 reaction mechanism.

Experimental Workflow for Kinetic Analysis

The following diagram outlines the logical flow of an experiment designed to compare the SN2 reaction rates of the halo-butyric acid isomers.

Caption: Workflow for comparative kinetic analysis.

Conclusion

The SN2 reactivity of halo-butyric acid isomers is a clear illustration of the interplay between steric and electronic effects in organic reactions. The predicted order of reactivity, with the γ-isomer being the most reactive and the α-isomer the least, is a direct consequence of the steric hindrance around the electrophilic carbon. For researchers in drug development and synthetic chemistry, a thorough understanding and experimental validation of these principles are essential for the rational design of synthetic pathways and the efficient production of target molecules. The provided experimental protocols offer a robust framework for obtaining the quantitative data necessary to confirm these theoretical predictions.

References

• 1. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
• 2. SN1 and SN2 Reactions - Kinetics, Order of Reactivity of Alkyl Halides | Pharmaguideline [pharmaguideline.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Hammett equation - Wikipedia [en.wikipedia.org]
• 6. savemyexams.com [savemyexams.com]
• 7. Effect of Allylic Groups on SN2 Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. iptsalipur.org [iptsalipur.org]

The Strategic Advantage of 4-Bromobutyric Acid in Alkylation for Research and Drug Development

In the intricate landscape of organic synthesis and pharmaceutical development, the choice of an alkylating agent is a critical decision that can significantly impact reaction efficiency, selectivity, and the overall success of a synthetic pathway. Among the various options, 4-bromobutyric acid emerges as a versatile and highly effective reagent. This guide provides an objective comparison of 4-bromobutyric acid with other alkylating agents, supported by experimental data and detailed protocols, to inform researchers, scientists, and drug development professionals in making strategic synthetic choices.

4-Bromobutyric Acid: A Profile of Balanced Reactivity and Versatility

4-Bromobutyric acid (CAS: 2623-87-2) is a bifunctional molecule featuring a carboxylic acid and a primary alkyl bromide.[1][2] This unique structure provides a strategic advantage in chemical synthesis. The bromine atom, positioned at the fourth carbon of the butyric acid chain, imparts a well-balanced reactivity that makes it a preferred intermediate in the synthesis of pharmaceuticals and other complex organic compounds.[1][3]

The core advantages of 4-bromobutyric acid stem from:

• Optimal Reactivity: In nucleophilic substitution reactions, the reactivity of the leaving group is paramount. The leaving group ability of halogens increases down the periodic table (I⁻ > Br⁻ > Cl⁻).[4] Alkyl iodides are highly reactive but can be less stable and more expensive. Alkyl chlorides are more stable but often require harsher reaction conditions. Alkyl bromides, like 4-bromobutyric acid, offer a practical balance—they are reactive enough to proceed under moderate conditions but stable enough for convenient handling and storage.

• Bifunctional Nature: The presence of both an alkyl halide and a carboxylic acid group allows for sequential or orthogonal chemical modifications.[1] It can be used as a bifunctional cross-linker or to introduce a four-carbon chain with a terminal carboxylic acid, a common motif in biologically active molecules.[1][5]

• Broad Synthetic Applications: It is a key intermediate in the development of a wide range of pharmaceuticals, including anticancer, antiviral, and nervous system drugs.[1][6] Its utility extends to material science, where it is used to stabilize perovskite quantum dots.[1]

Comparative Performance: 4-Bromobutyric Acid vs. Other Haloalkanoic Acids

The choice between chloro-, bromo-, and iodo-derivatives of butyric acid depends on the specific requirements of the reaction, such as the nucleophilicity of the substrate and the desired reaction rate.

Table 1: Qualitative Comparison of 4-Halobutyric Acids as Alkylating Agents

Property	4-Chlorobutyric Acid	4-Bromobutyric Acid	4-Iodobutyric Acid
Reactivity	Lower	Moderate	Higher
Leaving Group Ability	Fair (Cl⁻)	Good (Br⁻)	Excellent (I⁻)
Stability/Handling	High	Good	Moderate (can be light-sensitive)
Typical Reaction Conditions	Often requires higher temperatures or stronger bases	Moderate conditions are usually sufficient	Mild conditions, often rapid reaction
Cost-Effectiveness	Generally most economical	Good balance of cost and reactivity	Typically the most expensive
Potential Side Reactions	Slower reaction may lead to side reactions with prolonged heating	Balanced reactivity often leads to cleaner reactions	High reactivity can sometimes lead to lower selectivity

Experimental Data and Protocols

Quantitative comparisons often depend on the specific substrate and reaction conditions. However, the synthesis of 4-bromobutyric acid itself is well-documented, with high yields achievable through the ring-opening of γ-butyrolactone.

Table 2: Representative Synthesis Yields of 4-Bromobutyric Acid

Reactants	Reagent	Solvent	Yield	Purity	Reference
γ-butyrolactone	Dry HBr gas	None	98%	99.5%	[7]
γ-butyrolactone	Dry HBr gas	Toluene	97%	99.0%	[7]
γ-butyrolactone	Boron tribromide	Dichloromethane	98%	N/A	[8]
γ-butyrolactone	48% aq. HBr	Sulfuric acid	65%	N/A	[9]

Experimental Protocol 1: Synthesis of 4-Bromobutyric Acid from γ-Butyrolactone

This protocol is adapted from a high-yield industrial method.[7]

Materials:

• Three-necked 500 mL flask

• Thermometer

• Stirrer

• γ-butyrolactone (1 mole, 86 g)

• Dry hydrogen bromide (HBr) gas (1.2 moles, 97 g)

Procedure:

• Set up the three-necked flask with a thermometer and stirrer.

• Add the γ-butyrolactone to the flask and begin stirring.

• Slowly bubble the dry HBr gas into the stirred γ-butyrolactone.

• Maintain the reaction temperature between 30°C and 40°C throughout the addition. An ice bath may be necessary to control the exothermic reaction.

• After the HBr addition is complete, continue stirring at the same temperature for an additional 4 hours to ensure the ring-opening reaction goes to completion.

• Cool the reaction mixture to between 0°C and 20°C while stirring. A large amount of crystal precipitate will form.

• Collect the solid product by filtration.

• The resulting light-yellow solid is high-purity 4-bromobutyric acid (Typical yield: ~164 g, 98%).

Caption: Workflow for the synthesis of 4-bromobutyric acid.

Experimental Protocol 2: General Procedure for N-Alkylation using 4-Bromobutyric Acid

This protocol provides a general method for the alkylation of a primary or secondary amine.

Materials:

• Amine substrate (1.0 eq)

• 4-Bromobutyric acid (1.1 eq)

• Potassium carbonate (K₂CO₃) or another suitable non-nucleophilic base (2.5 eq)

• Dimethylformamide (DMF) or Acetonitrile (MeCN) as solvent

• Round-bottom flask, magnetic stirrer, condenser

Procedure:

• In a round-bottom flask, dissolve the amine substrate in the chosen solvent (e.g., DMF).

• Add the base (e.g., K₂CO₃) to the solution and stir to create a suspension.

• Add 4-bromobutyric acid to the stirred mixture.

• Heat the reaction mixture to a suitable temperature (e.g., 60-80°C) and monitor its progress using Thin Layer Chromatography (TLC).

• Once the starting material is consumed, cool the reaction to room temperature.

• Quench the reaction by adding water.

• Acidify the mixture with a dilute acid (e.g., 1M HCl) to a pH of ~3-4.

• Extract the product into an organic solvent such as ethyl acetate (B1210297) (EtOAc).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Filter the drying agent and concentrate the solvent under reduced pressure.

• Purify the crude product using column chromatography on silica (B1680970) gel or recrystallization.

Caption: General reaction scheme for N-alkylation.

Strategic Application in Drug Discovery

In drug discovery, 4-bromobutyric acid and its derivatives are used to synthesize molecules that can interact with biological targets. Alkylating agents, in general, can form covalent bonds with nucleophilic residues in proteins or nucleic acids, leading to irreversible inhibition.[4][10]

The choice of halogen affects the kinetics of this inhibition. A more reactive agent like an iodo-derivative might be less selective, reacting with multiple nucleophiles, while a less reactive chloro-derivative might not react at a sufficient rate. 4-Bromobutyric acid provides the balanced reactivity needed for targeted covalent inhibitor design, allowing for efficient reaction with the intended target while minimizing off-target effects.

References

• 1. nbinno.com [nbinno.com]
• 2. 4-Bromobutyric acid | 2623-87-2 [chemicalbook.com]
• 3. Page loading... [wap.guidechem.com]
• 4. benchchem.com [benchchem.com]
• 5. innospk.com [innospk.com]
• 6. 4-Bromobutyric acid [nastchem.com]
• 7. CN1760167A - Method for producing bromo butyric acid - Google Patents [patents.google.com]
• 8. Page loading... [guidechem.com]
• 9. 4-Bromobutyric acid synthesis - chemicalbook [chemicalbook.com]
• 10. Alkylating Agents - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]

Quantitative Purity Analysis of 4-Bromobutyric Acid: A Comparative Guide to Titration and Alternative Methods

For researchers, scientists, and drug development professionals, the accurate determination of the purity of 4-Bromobutyric acid is paramount for ensuring the reliability and reproducibility of experimental results and the quality of synthesized pharmaceutical intermediates. This guide provides a comprehensive comparison of the traditional acid-base titration method with modern chromatographic and spectroscopic techniques for the quantitative analysis of 4-Bromobutyric acid purity. Detailed experimental protocols, comparative performance data, and visual workflows are presented to assist in selecting the most appropriate method for specific analytical needs.

Method 1: Purity Determination by Acid-Base Titration

Acid-base titration is a classic, cost-effective, and widely used method for the assay of acidic compounds like 4-Bromobutyric acid. The principle of this method is the neutralization reaction between the carboxylic acid group of the analyte and a standardized strong base, typically sodium hydroxide. The endpoint of the titration, where all the acid has been consumed, is visualized using a colorimetric indicator or determined potentiometrically.

Experimental Protocol: Titration of 4-Bromobutyric Acid

1. Materials and Reagents:

• 4-Bromobutyric acid sample

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Phenolphthalein (B1677637) indicator solution (1% in ethanol)

• Ethanol (B145695), neutralized

• Deionized water, boiled and cooled to expel CO2

• Analytical balance (accurate to 0.1 mg)

• 50 mL burette, Class A

• 250 mL Erlenmeyer flasks

• Magnetic stirrer and stir bar

2. Sample Preparation:

• Accurately weigh approximately 0.4 g of the 4-Bromobutyric acid sample into a 250 mL Erlenmeyer flask.

• Add 50 mL of neutralized ethanol to dissolve the sample. If necessary, gently warm the mixture to ensure complete dissolution.

• Add 2-3 drops of phenolphthalein indicator to the sample solution.

3. Titration Procedure:

• Rinse and fill the burette with the standardized 0.1 M NaOH solution, ensuring no air bubbles are present in the burette tip. Record the initial burette volume.

• Place the Erlenmeyer flask containing the sample solution on a magnetic stirrer and begin gentle stirring.

• Titrate the 4-Bromobutyric acid solution with the 0.1 M NaOH solution. Add the titrant in larger increments initially, and then dropwise as the endpoint is approached (indicated by a transient pink color).

• The endpoint is reached when the first permanent, faint pink color persists for at least 30 seconds.

• Record the final burette volume.

• Perform the titration in triplicate to ensure accuracy.

4. Calculation of Purity:

The purity of 4-Bromobutyric acid is calculated using the following formula:

Purity (%) = (V × M × MW) / (W × 10)

Where:

• V = Volume of NaOH solution used in mL

• M = Molarity of the NaOH solution

• MW = Molecular weight of 4-Bromobutyric acid (167.00 g/mol )

• W = Weight of the 4-Bromobutyric acid sample in grams

Titration Workflow

Experimental workflow for 4-Bromobutyric acid purity determination by titration.

Comparison with Alternative Analytical Methods

While titration is a reliable method for determining the overall acidity and thereby the purity of 4-Bromobutyric acid, it is not specific and cannot distinguish the parent compound from other acidic impurities. For a more detailed purity profile, chromatographic and spectroscopic methods are preferred.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating, identifying, and quantifying individual components in a mixture. For 4-Bromobutyric acid, a reverse-phase HPLC method is typically employed.[1]

• Principle: The sample is dissolved in a suitable solvent and injected into a column packed with a nonpolar stationary phase. A polar mobile phase is pumped through the column, and the components of the sample are separated based on their differential partitioning between the two phases. Detection is commonly performed using an ultraviolet (UV) detector.

• Advantages: High specificity, sensitivity, and the ability to quantify impurities.

• Disadvantages: Higher equipment cost and complexity compared to titration.

Gas Chromatography (GC)

GC is another chromatographic technique suitable for the analysis of volatile and thermally stable compounds. 4-Bromobutyric acid can be analyzed by GC, often after derivatization to increase its volatility.

• Principle: The sample is vaporized and injected into a column. An inert gas (carrier gas) carries the sample through the column, where components are separated based on their boiling points and interactions with the stationary phase. A flame ionization detector (FID) is commonly used for detection.

• Advantages: High resolution and sensitivity, particularly for volatile impurities.

• Disadvantages: May require derivatization, which adds a step to the sample preparation. Not suitable for non-volatile impurities.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is an absolute quantification method that can determine the purity of a substance without the need for a reference standard of the analyte itself.

• Principle: The sample is dissolved in a deuterated solvent containing a known amount of an internal standard. The ¹H NMR spectrum is acquired, and the purity of the analyte is calculated by comparing the integral of a specific analyte signal to the integral of a signal from the internal standard.

• Advantages: High precision and accuracy, provides structural information, and is a primary analytical method.

• Disadvantages: Requires specialized equipment and expertise, and may have lower sensitivity compared to chromatographic methods.

Quantitative Data Comparison

The following table summarizes the key performance characteristics of titration, HPLC, GC, and qNMR for the purity analysis of carboxylic acids. The values presented are typical and may vary depending on the specific instrumentation and experimental conditions.

Parameter	Acid-Base Titration	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Quantitative NMR (qNMR)
Principle	Neutralization Reaction	Differential Partitioning	Volatility and Partitioning	Nuclear Magnetic Resonance
Specificity	Low (measures total acidity)	High (separates impurities)	High (separates volatile impurities)	High (structure-specific)
Precision (%RSD)	< 1%	< 2%	< 3%	< 1%
Accuracy	High (for total acidity)	High	High	Very High
Limit of Detection (LOD)	mg range	ng to µg range[2]	pg to ng range[3]	µg to mg range[1]
Limit of Quantification (LOQ)	mg range	ng to µg range[2]	pg to ng range[3]	µg to mg range[1]
Analysis Time per Sample	~15-20 minutes	~20-40 minutes	~30-60 minutes	~10-15 minutes
Equipment Cost	Low	High	High	Very High
Primary Use Case	Routine QC, assay of bulk material	Impurity profiling, stability studies	Analysis of volatile impurities, residual solvents	Purity of reference standards, absolute quantification

Logical Relationship of Analytical Methods

Relationship between analytical methods and their primary applications.

Conclusion

The choice of analytical method for determining the purity of 4-Bromobutyric acid depends on the specific requirements of the analysis.

• Acid-base titration is a simple, rapid, and cost-effective method for routine quality control and for obtaining an accurate measure of the total acid content.

• HPLC is the method of choice for detailed impurity profiling and stability-indicating assays, offering high specificity and sensitivity.[4]

• GC is particularly useful for identifying and quantifying volatile impurities and residual solvents.

• qNMR serves as a primary method for absolute quantification and the certification of reference materials, providing excellent precision and structural confirmation.

For comprehensive quality assessment in research and drug development, a combination of these techniques is often employed. For instance, titration can be used for initial bulk assay, while HPLC or GC can provide a detailed impurity profile, and qNMR can be used to certify the purity of a reference standard. This multi-faceted approach ensures a thorough understanding of the sample's composition and quality.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a GC Method for the Quantification of Short Chain Carboxylic Acids in Aqueous Solution [liu.diva-portal.org]
• 4. Separation of Aliphatic and Aromatic Carboxylic Acids by Conventional and Ultra High Performance Ion Exclusion Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Kinetic Studies of 4-Bromobutyric Acid Reactions with Different Nucleophiles

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reaction kinetics of 4-bromobutyric acid with various nucleophiles. Due to a scarcity of direct experimental kinetic data in publicly available literature for the reactions of 4-bromobutyric acid with a range of external nucleophiles, this guide leverages theoretical data for its intramolecular cyclization and established principles of nucleophilic substitution reactions to offer a predictive comparison. The content herein is designed to inform experimental design and hypothesis generation in the fields of organic synthesis and medicinal chemistry.

Introduction to 4-Bromobutyric Acid Reactivity

4-Bromobutyric acid is a bifunctional molecule containing both a carboxylic acid group and a primary alkyl bromide. This structure allows it to participate in nucleophilic substitution reactions at the carbon bearing the bromine atom. The primary nature of the alkyl halide suggests that these reactions will predominantly proceed via a bimolecular nucleophilic substitution (SN2) mechanism. The SN2 pathway involves a single, concerted step where the nucleophile attacks the electrophilic carbon, and the bromide leaving group departs simultaneously. The rate of an SN2 reaction is dependent on the concentrations of both the substrate and the nucleophile.

The presence of the carboxylic acid group can influence the reaction in several ways. Under neutral or acidic conditions, the carboxylic acid remains protonated. Under basic conditions, it will be deprotonated to a carboxylate anion. This carboxylate can itself act as an intramolecular nucleophile, leading to the formation of γ-butyrolactone. The reactivity of 4-bromobutyric acid with external nucleophiles is therefore in competition with this intramolecular cyclization.

Comparative Kinetic Data

Table 1: Calculated Kinetic and Thermodynamic Parameters for the Intramolecular Cyclization of 4-Bromobutyric Acid at 370°C

Parameter	Value	Units
Rate Constant (k)	0.708 x 10⁻⁴	s⁻¹
Activation Energy (Ea)	210.8 ± 3.8	kJ/mol
Pre-exponential Factor (log A)	12.97 ± 0.31	s⁻¹
Enthalpy of Activation (ΔH‡)	205.5	kJ/mol
Entropy of Activation (ΔS‡)	-11.3	J/mol·K
Gibbs Free Energy of Activation (ΔG‡)	212.7	kJ/mol

Data from theoretical calculations using Density Functional Theory (PBEPBE/6-31++G(d,p) level of theory) for the gas-phase elimination kinetic of 4-bromobutyric acid to give γ-butyrolactone and hydrogen bromide.

Qualitative Comparison with External Nucleophiles

In the absence of direct experimental data for external nucleophiles, a qualitative comparison of their expected reactivity with 4-bromobutyric acid can be made based on established principles of nucleophilicity. The rate of an SN2 reaction is directly proportional to the strength of the nucleophile.

• Azide (B81097) (N₃⁻): The azide ion is considered an excellent nucleophile. It is a relatively "soft" nucleophile and is not very basic, which minimizes competing elimination (E2) reactions. It is expected to react with 4-bromobutyric acid via an SN2 mechanism at a relatively fast rate.

• Hydroxide (B78521) (OH⁻): Hydroxide is a strong nucleophile and also a strong base. In its reaction with 4-bromobutyric acid, it will readily deprotonate the carboxylic acid. The primary competition will be between the external hydroxide nucleophile and the internal carboxylate nucleophile for attack at the carbon bearing the bromine. Due to its high nucleophilicity, a significant reaction rate is expected.

• Ammonia (NH₃): Ammonia is a moderately good, neutral nucleophile. Being a neutral molecule, it is generally less nucleophilic than its anionic counterparts (like azide and hydroxide). The reaction with 4-bromobutyric acid is expected to be slower than with anionic nucleophiles. The initial product of the reaction would be a primary amine, which itself is nucleophilic and can potentially react further.

Experimental Protocols

The following is a generalized protocol for determining the kinetics of the reaction of 4-bromobutyric acid with a nucleophile. The specific analytical method would need to be adapted based on the properties of the reactants and products.

Objective: To determine the second-order rate constant for the reaction of 4-bromobutyric acid with a given nucleophile.

Materials:

• 4-Bromobutyric acid

• Nucleophile (e.g., Sodium azide, Sodium hydroxide, or Ammonia solution)

• An appropriate solvent (e.g., a polar aprotic solvent like DMF or acetone (B3395972) for anionic nucleophiles, or a protic solvent for neutral nucleophiles)

• Thermostated water bath or reaction block

• Reaction vessels (e.g., sealed vials or a jacketed reaction vessel)

• Analytical instrument for monitoring the reaction progress (e.g., HPLC, GC, NMR, or a conductivity meter)

• Quenching solution (if necessary)

• Standard solutions for calibration

Procedure:

• Preparation of Solutions:

  • Prepare stock solutions of 4-bromobutyric acid and the nucleophile of known concentrations in the chosen solvent.

• Reaction Setup:

  • Place a known volume of the 4-bromobutyric acid solution into a reaction vessel and allow it to equilibrate to the desired temperature in the thermostated bath.

  • In a separate vessel, bring the nucleophile solution to the same temperature.

• Reaction Initiation and Monitoring:

  • Initiate the reaction by adding a known volume of the pre-heated nucleophile solution to the 4-bromobutyric acid solution. Start a timer immediately upon mixing.

  • At regular time intervals, withdraw aliquots of the reaction mixture.

  • If necessary, quench the reaction in the aliquot immediately by adding it to a quenching solution (e.g., a large volume of cold solvent or a solution that rapidly reacts with one of the reactants).

  • Analyze the concentration of a reactant or product in each aliquot using the chosen analytical method. For example:

    • HPLC/GC: Monitor the disappearance of 4-bromobutyric acid or the appearance of the product.

    • Conductivity: If the reaction involves a change in the number or type of ions, a conductivity meter can be used to follow the reaction progress in situ.

• Data Analysis:

  • For an SN2 reaction, the rate law is: Rate = k[4-Bromobutyric acid][Nucleophile].

  • If the reaction is run under pseudo-first-order conditions (i.e., with a large excess of the nucleophile), the rate law simplifies to Rate = k'[4-Bromobutyric acid], where k' = k[Nucleophile].

  • A plot of ln([4-Bromobutyric acid]) versus time will yield a straight line with a slope of -k'. The second-order rate constant k can then be calculated by dividing k' by the concentration of the nucleophile.

  • Alternatively, if the initial concentrations are equal, a plot of 1/[Reactant] versus time will be linear with a slope equal to the second-order rate constant k.

• Determination of Activation Energy:

  • Repeat the experiment at several different temperatures.

  • Plot ln(k) versus 1/T (where T is the absolute temperature in Kelvin). This is an Arrhenius plot.

  • The activation energy (Ea) can be calculated from the slope of the line, as Slope = -Ea/R, where R is the gas constant (8.314 J/mol·K).

Mandatory Visualizations

Caption: Generalized SN2 reaction pathway for 4-bromobutyric acid.

Caption: Workflow for the kinetic analysis of 4-bromobutyric acid reactions.

A Head-to-Head Comparison for Bioconjugation Efficiency: 4-Bromobutyric Acid vs. NHS Esters

For the modern researcher, scientist, and drug development professional, the strategic selection of a bioconjugation linker is paramount to the success of their work. The efficiency, specificity, and stability of the covalent bond formed between a biomolecule and a payload can profoundly influence the performance of antibody-drug conjugates (ADCs), diagnostic reagents, and other advanced biologics. This guide provides an in-depth, objective comparison of two distinct chemistries for bioconjugation: the classic and widely-used N-hydroxysuccinimide (NHS) esters and the alternative alkylating agent, 4-Bromobutyric acid. We will explore their mechanisms of action, relative efficiencies, and provide detailed experimental protocols to inform your selection process.

Executive Summary

NHS esters are the gold standard for targeting primary amines on proteins, offering high reactivity and forming stable amide bonds under mild conditions. In contrast, 4-Bromobutyric acid, a haloalkane-based linker, acts as an alkylating agent. While it can react with amines, its reactivity is generally lower than that of NHS esters, and it may exhibit a preference for more nucleophilic residues like cysteine. The resulting bond from alkylation, a secondary amine, is highly stable. The choice between these two linkers will depend on the specific requirements of the application, including the desired site of conjugation, the stability of the target protein, and the required reaction efficiency.

Data Presentation: A Quantitative Comparison

The following table summarizes the key performance metrics for 4-Bromobutyric acid and NHS esters in bioconjugation, based on established data for NHS esters and inferred performance for 4-Bromobutyric acid from the general principles of alkylating agents.

Feature	4-Bromobutyric Acid (Alkylation)	NHS Esters (Acylation)
Target Residue(s)	Primarily Cysteine (thiol), secondarily Lysine (B10760008) (amine)	Primarily Lysine (amine), N-terminus
Reaction Mechanism	Nucleophilic Substitution (Alkylation)	Nucleophilic Acyl Substitution (Acylation)
Reaction pH	Neutral to slightly basic (pH 7-9)	Slightly basic (pH 7.2-8.5)[1]
Reaction Speed	Generally slower (hours to overnight)	Relatively fast (30-120 minutes)[1]
Efficiency/Yield	Moderate, potentially lower for amines	High
Specificity	Moderate (potential for cross-reactivity with Cys and Lys)	High for primary amines
Bond Formed	Secondary Amine (to Lysine), Thioether (to Cysteine)	Amide
Bond Stability	High (Secondary amine and thioether bonds are very stable)	High (Amide bond is very stable)
Side Reactions	Potential for reaction with other nucleophiles	Hydrolysis of the NHS ester is a major competing reaction[2]
Biocompatibility	Generally good	High

Mechanism of Action and Reaction Pathways

The fundamental difference in the bioconjugation efficiency of 4-Bromobutyric acid and NHS esters lies in their distinct reaction mechanisms.

NHS Esters: Acylation of Primary Amines

NHS esters are activated carboxylic acids that react with primary amines, such as the ε-amino group of lysine residues and the N-terminal α-amino group of a protein, through nucleophilic acyl substitution.[2] The reaction proceeds efficiently at a slightly basic pH (7.2-8.5), where the amine is deprotonated and thus more nucleophilic.[1] This reaction results in the formation of a stable amide bond and the release of N-hydroxysuccinimide as a byproduct.[2]

References

• 1. 4-ブロモ酪酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Kinetic analysis of the reactions of hypobromous acid with protein components: implications for cellular damage and use of 3-bromotyrosine as a marker of oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]

A comparative analysis of iodoacetic acid and iodoacetamide for cysteine alkylation.

For Researchers, Scientists, and Drug Development Professionals

The alkylation of cysteine residues is a critical step in many proteomics workflows, aimed at preventing the formation of disulfide bonds and ensuring proteins remain in a reduced state for subsequent analysis. Among the various alkylating agents, iodoacetic acid (IAA) and iodoacetamide (B48618) (IAM) are two of the most commonly employed reagents. This guide provides an objective, data-driven comparison of their performance in cysteine alkylation to assist researchers in selecting the optimal reagent for their specific experimental needs.

Executive Summary

Both iodoacetic acid and iodoacetamide effectively alkylate cysteine residues through an SN2 nucleophilic substitution reaction. The primary distinction lies in their reactivity and charge at physiological pH. Iodoacetamide is generally more reactive and reacts substantially faster than its acidic counterpart, iodoacetic acid.[1] This is attributed to the fact that iodoacetic acid carries a negative charge at neutral or basic pH, which can lead to electrostatic repulsion with the negatively charged thiolate anion of cysteine. Iodoacetamide, being neutral, does not face this repulsion. However, both reagents, particularly at higher concentrations or non-optimal pH, can lead to off-target modifications of other amino acid residues, most notably methionine.

Performance Comparison: Iodoacetic Acid vs. Iodoacetamide

The choice between iodoacetic acid and iodoacetamide can impact the efficiency and specificity of cysteine alkylation. The following tables summarize key quantitative data to facilitate a direct comparison.

Parameter	Iodoacetic Acid (IAA)	Iodoacetamide (IAM)	Key Considerations
Reaction Mechanism	SN2 Nucleophilic Substitution	SN2 Nucleophilic Substitution	Both reagents follow the same fundamental reaction pathway with the deprotonated thiol group of cysteine.
Relative Reactivity	Lower	Higher	Iodoacetamide generally reacts faster with cysteine residues than iodoacetic acid.[1]
Optimal pH	Slightly alkaline (pH 7.5-8.5)	Slightly alkaline (pH 7.5-8.5)	A slightly basic pH is necessary to ensure the cysteine thiol group is deprotonated to the more nucleophilic thiolate anion.
Charge at Neutral pH	Negative (iodoacetate)	Neutral	The negative charge on iodoacetate can cause electrostatic repulsion with the negatively charged thiolate, slowing the reaction rate compared to the neutral iodoacetamide.[1]
Mass Addition	+58.005 Da (carboxymethylcysteine)	+57.021 Da (carbamidomethylcysteine)	This mass difference is important for mass spectrometry-based analyses.

Specificity and Side Reactions

While both reagents are relatively specific for cysteine, side reactions can occur, potentially complicating data analysis.

Side Reaction Target	Iodoacetic Acid	Iodoacetamide	Mitigation Strategies
Methionine	Can occur, leading to carboxymethylated methionine. This can result in a prominent neutral loss during MS/MS fragmentation, hindering peptide identification.[2][3]	Can occur, leading to carbamidomethylated methionine. This is a significant side reaction that can affect a large percentage of methionine-containing peptides.[4][5]	Use the lowest effective concentration of the alkylating agent, optimize reaction time, and consider alternative non-iodine-containing reagents if methionine-containing peptides are of high interest.
Lysine	Possible at higher pH and excess reagent concentrations.	Possible at higher pH and excess reagent concentrations.	Maintain optimal pH (7.5-8.5) and use a minimal excess of the alkylating agent.
Histidine	Possible, though less frequent than with cysteine.	Possible, though less frequent than with cysteine.	Careful control of reaction conditions is crucial.
N-terminus	Can occur, leading to N-terminal modification.	N-alkylation has been observed, especially with prolonged incubation or excess reagent.[6][7]	Quench the reaction after the recommended incubation time.
Aspartate & Glutamate	Less common, but possible under certain conditions.	Less common, but possible under certain conditions.	Adherence to optimized protocols minimizes these side reactions.

Experimental Protocols

Below are detailed methodologies for protein reduction and subsequent cysteine alkylation using either iodoacetic acid or iodoacetamide. These protocols are intended as a starting point and may require optimization for specific protein samples and downstream applications.

In-Solution Protein Reduction and Alkylation

This protocol is suitable for proteins in solution prior to enzymatic digestion for mass spectrometry analysis.

Materials:

• Protein sample in a suitable buffer (e.g., 50 mM Ammonium (B1175870) Bicarbonate, pH 8.0)

• Dithiothreitol (DTT) stock solution (e.g., 500 mM in water)

• Iodoacetic acid (IAA) or Iodoacetamide (IAM) stock solution (e.g., 500 mM in water, freshly prepared and protected from light)

• Formic acid (for quenching digestion)

Procedure:

• Reduction: To the protein solution, add DTT to a final concentration of 5-10 mM. Incubate at 56-60°C for 30-60 minutes.

• Cool the sample to room temperature.

• Alkylation:

  • For Iodoacetic Acid: Add freshly prepared IAA stock solution to a final concentration of 15-20 mM.

  • For Iodoacetamide: Add freshly prepared IAM stock solution to a final concentration of 15-20 mM.

• Incubate the reaction mixture in the dark at room temperature for 30-45 minutes.

• Quenching (Optional but Recommended): Add DTT to a final concentration of 5 mM to quench any unreacted IAA or IAM. Incubate for 15 minutes in the dark at room temperature.

• The protein sample is now ready for buffer exchange, digestion, or other downstream processing.

In-Gel Protein Reduction and Alkylation

This protocol is designed for proteins that have been separated by SDS-PAGE.

Materials:

• Excised protein band from a Coomassie-stained gel

• Destaining solution (e.g., 50% acetonitrile (B52724) in 50 mM ammonium bicarbonate)

• Reduction solution (10 mM DTT in 50 mM ammonium bicarbonate)

• Alkylation solution (55 mM IAA or IAM in 50 mM ammonium bicarbonate, freshly prepared and protected from light)

• Acetonitrile

• Drying solution (e.g., 100% acetonitrile)

Procedure:

• Destaining: Wash the excised gel piece with the destaining solution until the Coomassie blue is removed.

• Dehydration: Dehydrate the gel piece with 100% acetonitrile and dry completely in a vacuum centrifuge.

• Reduction: Rehydrate the gel piece in the reduction solution and incubate at 56°C for 1 hour.

• Cool the sample to room temperature and remove the reduction solution.

• Alkylation: Add the alkylation solution to the gel piece and incubate in the dark at room temperature for 45 minutes.

• Remove the alkylation solution and wash the gel piece with 50 mM ammonium bicarbonate.

• Dehydrate the gel piece with 100% acetonitrile and dry completely in a vacuum centrifuge.

• The protein in the gel is now ready for in-gel digestion.

Visualizing the Chemistry and Workflows

To better understand the processes involved, the following diagrams illustrate the chemical reaction of cysteine alkylation and a typical proteomics workflow.

Caption: SN2 reaction mechanism for cysteine alkylation.

Caption: A standard workflow for protein sample preparation and analysis.

Conclusion

The choice between iodoacetic acid and iodoacetamide for cysteine alkylation depends on the specific requirements of the experiment. Iodoacetamide is a more reactive and generally more efficient alkylating agent for cysteine residues. Its primary drawback, shared with iodoacetic acid, is the potential for off-target modifications, particularly of methionine. For routine applications where speed and completeness of the primary reaction are paramount, iodoacetamide is often the preferred reagent. However, when working with proteins where methionine integrity is critical, or when unexpected modifications are a concern, careful optimization of reaction conditions is essential for both reagents. Researchers should consider the trade-offs between reactivity and potential side reactions to select the most appropriate tool for their proteomic investigations.

References

• 1. Iodoacetamide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Systematic Evaluation of Protein Reduction and Alkylation Reveals Massive Unspecific Side Effects by Iodine-containing Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Overalkylation of a protein digest with iodoacetamide - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to SN1 and SN2 Reaction Mechanisms for Researchers

For researchers, scientists, and drug development professionals, a deep understanding of nucleophilic substitution reactions is fundamental. The two primary mechanisms, SN1 (Substitution Nucleophilic Unimolecular) and SN2 (Substitution Nucleophilic Bimolecular), dictate reaction outcomes, including product structure, stereochemistry, and yield. This guide provides an objective comparison of these two mechanisms, supported by quantitative experimental data and detailed protocols to aid in reaction design and optimization.

Executive Summary

The core distinction between SN1 and SN2 reactions lies in the timing of bond formation and bond cleavage. The SN1 reaction is a stepwise process involving the formation of a carbocation intermediate, while the SN2 reaction is a concerted, single-step process.[1] This fundamental difference leads to distinct characteristics in their kinetics, stereochemistry, and susceptibility to substrate structure, nucleophile strength, and solvent effects. Tertiary substrates favor the SN1 pathway due to the stability of the resulting carbocation, whereas primary substrates favor the SN2 pathway due to minimal steric hindrance.[2][3] Secondary substrates represent a crossroads where the reaction conditions play a critical role in determining the dominant mechanism.

Mechanism and Kinetics

The SN1 reaction is a first-order process, with the rate of reaction dependent solely on the concentration of the substrate.[4][5] The rate-determining step is the unimolecular dissociation of the leaving group to form a carbocation.[3]

Rate Law for SN1: Rate = k[Substrate][4]

In contrast, the SN2 reaction is a second-order process, where the rate is dependent on the concentration of both the substrate and the nucleophile.[3][5] This is because both species are involved in the single, concerted rate-determining step.[3]

Rate Law for SN2: Rate = k[Substrate][Nucleophile]

Data Presentation: A Quantitative Comparison

The following tables summarize key quantitative data that illustrate the differences in reactivity between SN1 and SN2 reactions.

Table 1: Relative Reaction Rates of Alkyl Bromides in SN2 Reactions

This table demonstrates the effect of substrate structure on the rate of SN2 reactions. The data clearly shows that steric hindrance dramatically decreases the reaction rate.

Substrate	Relative Rate of SN2 Reaction
CH₃Br	100
CH₃CH₂Br	1.31
CH₃CH₂CH₂Br	0.81
(CH₃)₂CHBr	0.015
(CH₃)₃CBr	0.004
(Data compiled from various sources on SN2 reactivity.)

Table 2: Relative Solvolysis Rates of Alkyl Halides in an SN1 Reaction

This table highlights the influence of substrate structure on SN1 reaction rates, where the stability of the carbocation intermediate is the determining factor.

Substrate	Leaving Group	Solvent	Relative Rate
CH₃-X	-	-	~1
CH₃CH₂-X	-	-	~1
(CH₃)₂CH-X	-	-	11.6
(CH₃)₃C-X	-	-	1.2 x 10⁶
(Data represents typical relative rates for solvolysis.)

Table 3: Effect of Solvent Polarity on SN1 Reaction Rate

The rate of SN1 reactions is significantly influenced by the polarity of the solvent, as it stabilizes the carbocation intermediate.

Solvent (Volume % Water in Acetone)	Dielectric Constant	Relative Rate of Solvolysis of t-Butyl Chloride
100% Acetone	20.7	1
90% Acetone	26.3	11
80% Acetone	31.9	63
70% Acetone	37.5	300
60% Acetone	43.1	1,100
50% Acetone	48.7	4,000
(Illustrative data compiled from various sources on solvent effects.)

Stereochemistry: A Tale of Two Outcomes

The stereochemical outcome of a nucleophilic substitution reaction is a powerful indicator of the underlying mechanism.

• SN1 Reactions: These reactions proceed through a planar carbocation intermediate, which can be attacked by the nucleophile from either face. This leads to a mixture of both inversion and retention of configuration, often resulting in a racemic or near-racemic mixture of products if the starting material is chiral.[2]

• SN2 Reactions: The concerted mechanism of an SN2 reaction involves a backside attack by the nucleophile, leading to a complete inversion of the stereochemical configuration at the carbon center. This is often referred to as a Walden inversion.

Carbocation Rearrangements in SN1 Reactions

A key feature of the SN1 mechanism is the potential for the carbocation intermediate to undergo rearrangement to a more stable carbocation. This can occur via a 1,2-hydride shift or a 1,2-alkyl shift. These rearrangements are not possible in SN2 reactions as no carbocation intermediate is formed.

Experimental Protocols

Experimental Protocol 1: Kinetic Study of an SN1 Reaction - Solvolysis of t-Butyl Chloride

Objective: To determine the first-order rate constant for the solvolysis of t-butyl chloride.

Methodology: The reaction is followed by monitoring the production of HCl over time. A known concentration of t-butyl chloride is dissolved in a mixed solvent system (e.g., acetone-water). Aliquots are removed at specific time intervals, and the reaction is quenched. The amount of HCl produced is then determined by titration with a standardized NaOH solution.

Procedure:

• Prepare a stock solution of 0.1 M t-butyl chloride in acetone.

• Prepare a series of reaction flasks with a specific volume of a water-acetone solvent mixture and a few drops of a suitable indicator (e.g., bromophenol blue).

• Initiate the reaction by adding a precise volume of the t-butyl chloride stock solution to the first flask and start a timer.

• At regular time intervals, add a standardized solution of NaOH to neutralize the HCl being formed. Record the time taken for the indicator to change color.

• Repeat the addition of NaOH and time recording for several intervals.

• The rate constant (k) can be determined by plotting ln([t-BuCl]t/[t-BuCl]₀) versus time, where the slope of the line is -k.

Experimental Protocol 2: Kinetic Study of an SN2 Reaction - Reaction of 1-Bromooctane (B94149) with Sodium Iodide

Objective: To determine the second-order rate constant for the reaction of 1-bromooctane with sodium iodide.

Methodology: The progress of the reaction can be monitored by observing the formation of the product, 1-iodooctane, and the disappearance of the starting material, 1-bromooctane, using techniques like gas chromatography (GC) or by monitoring the precipitation of sodium bromide, which is insoluble in acetone.[6]

Procedure:

• Prepare standard solutions of 1-bromooctane and sodium iodide in anhydrous acetone.

• Mix the reactant solutions in a thermostated reaction vessel.

• At various time points, withdraw an aliquot of the reaction mixture and quench the reaction (e.g., by rapid cooling or dilution).

• Analyze the composition of the quenched mixture using GC to determine the concentrations of 1-bromooctane and 1-iodooctane.

• The second-order rate constant (k) can be determined by plotting 1/([1-bromooctane]t) versus time, which should yield a straight line with a slope equal to k, assuming equimolar initial concentrations.

Experimental Protocol 3: Determination of Stereochemical Outcome of an SN2 Reaction via Polarimetry

Objective: To demonstrate the inversion of configuration in the SN2 reaction of an optically active substrate.

Methodology: The change in optical rotation of a solution containing an optically active alkyl halide reacting with a nucleophile is measured over time using a polarimeter.

Procedure:

• Prepare a solution of a known concentration of an optically active substrate, such as (R)-(-)-2-bromooctane, in a suitable solvent (e.g., acetone).

• Measure the initial optical rotation of the solution using a polarimeter.

• Add a solution of a nucleophile, such as sodium iodide in acetone, to initiate the SN2 reaction.

• Monitor the optical rotation of the reaction mixture at regular intervals until the rotation stabilizes.

• The final product, (S)-(+)-2-iodooctane, will have an optical rotation of the opposite sign to the starting material, demonstrating the inversion of configuration. The specific rotation of the product can be calculated and compared to the literature value.

Visualizing the Mechanisms and Logic

To further clarify the concepts, the following diagrams illustrate the reaction pathways and a decision-making flowchart.

SN1 Reaction Pathway

SN2 Reaction Pathway

Predicting SN1 vs. SN2

References

• 1. SN1 and SN2 Reactions - Kinetics, Order of Reactivity of Alkyl Halides | Pharmaguideline [pharmaguideline.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity. [chemicalnote.com]
• 4. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 5. m.youtube.com [m.youtube.com]
• 6. obtained. Explain, Optically active 2-iodooctane when treated with radioa.. [askfilo.com]

Safety & Regulatory Compliance

Proper Disposal of 4-Bromobutyric Acid: A Guide for Laboratory Professionals

For immediate reference, 4-Bromobutyric acid is a corrosive, halogenated organic acid that necessitates careful handling and disposal through a licensed hazardous waste contractor. Under no circumstances should it be disposed of down the drain without appropriate, verified neutralization and explicit permission from your institution's Environmental Health and Safety (EHS) department.

This guide provides essential safety and logistical information for the proper disposal of 4-Bromobutyric acid, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and environmental protection.

Immediate Safety Precautions

Before handling or preparing for disposal, ensure the following personal protective equipment (PPE) is in use and safety measures are in place:

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and a laboratory coat when handling 4-Bromobutyric acid.[1]

• Ventilation: All handling of this compound should occur in a well-ventilated area, preferably within a chemical fume hood to prevent the inhalation of vapors.[1]

• Avoid Contact: Prevent contact with skin, eyes, and clothing.[2][3][4][5][6][7] Do not breathe in dust or vapors.[2][4][5][6]

• Spill Management: In the event of a spill, it should be neutralized with a suitable absorbent material, such as sodium bicarbonate or a commercial spill kit.[1] Prevent the spill from entering any drains.[1][2] The resulting cleanup materials must be collected and disposed of as hazardous waste.[1]

Disposal Plan and Procedures

The primary and most recommended method for the disposal of 4-Bromobutyric acid is to contact a licensed professional waste disposal service.[2][8] The material should be clearly labeled and segregated as halogenated organic waste.[1]

Waste Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions. Do not mix 4-Bromobutyric acid waste with the following:

• Bases (to prevent violent neutralization reactions)[1]

• Strong Oxidizing Agents[1][5]

• Non-halogenated organic waste[1]

• Inorganic acids[1]

Disposal Considerations

Parameter	Guideline	Citation
Primary Disposal Method	Engage a licensed professional waste disposal company.	[2][8]
Alternative Disposal	Burn in a chemical incinerator equipped with an afterburner and scrubber.	[2]
Waste Classification	Hazardous Waste. Halogenated Organic Acid.	[1][4][5]
Contaminated Packaging	Dispose of as unused product in a designated hazardous waste container.	[2]
Drain Disposal	Prohibited for the pure substance. Only potentially permissible for a fully neutralized aqueous solution after verification and approval by local EHS.	[1]
Neutralization pH Range	A general target for neutralized solutions is between pH 5.5 and 9.5, but this must be confirmed with local EHS guidelines before any drain disposal.	[1]

Experimental Protocol: Neutralization of 4-Bromobutyric Acid Waste

For situations where a small amount of aqueous 4-Bromobutyric acid waste requires neutralization before collection by a waste disposal service, the following protocol can be adapted. This procedure should be performed in a chemical fume hood with appropriate PPE.

Materials:

• 4-Bromobutyric acid waste solution

• Sodium bicarbonate (powder) or 1M Sodium Hydroxide (B78521) (solution)

• Large beaker (at least 2x the volume of the waste)

• Stir bar and stir plate

• pH paper or calibrated pH meter

• Labeled hazardous waste container

Procedure:

• Preparation: Place the beaker on the stir plate inside a chemical fume hood. Add a stir bar and begin stirring the 4-Bromobutyric acid solution.

• Slow Addition of Base: Carefully and slowly add small portions of sodium bicarbonate powder or add 1M sodium hydroxide solution dropwise to the stirring acidic solution.[1]

• Control the Reaction: Be aware that the neutralization reaction is exothermic and will produce gas (carbon dioxide if using bicarbonate), which can cause foaming.[1] The rate of addition should be controlled to prevent excessive heat generation or foaming.

• Monitor pH: Periodically check the pH of the solution using pH paper or a pH meter.[1] Continue adding the base in small increments until the pH is within the acceptable range specified by your institution's EHS department (a general target is pH 5.5-9.5).[1]

• Cooling: Once neutralized, allow the solution to cool to room temperature.[1]

• Final Waste Collection: Transfer the neutralized solution to a properly labeled hazardous waste container for collection by your institution's EHS department.[1]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 4-Bromobutyric acid.

Caption: Disposal workflow for 4-Bromobutyric acid.

References

• 1. benchchem.com [benchchem.com]
• 2. capotchem.cn [capotchem.cn]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. biosynth.com [biosynth.com]
• 8. tcichemicals.com [tcichemicals.com]

Personal protective equipment for handling 4-Bromobutyric acid

Essential Safety and Handling Guide for 4-Bromobutyric Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-Bromobutyric acid, ensuring the well-being of laboratory personnel and adherence to safety protocols. The following procedures and recommendations are designed to be a trusted resource for professionals working with this chemical.

4-Bromobutyric acid is classified as a corrosive substance that can cause severe skin burns and eye damage.[1][2][3][4][5] It is essential to handle this chemical with appropriate personal protective equipment and in a controlled environment to minimize exposure risks.

Personal Protective Equipment (PPE)

PPE Category	Recommendation
Eye and Face Protection	Wear chemical safety goggles and a face shield.[1][2]
Skin Protection	- Gloves: Wear compatible chemical-resistant gloves. Nitrile or neoprene gloves are generally recommended for handling acids.[6][7][8] Always inspect gloves for damage before use and remove them using the proper technique to avoid skin contact.[3] - Body Protection: Wear a chemical-resistant lab coat or apron. For larger quantities or increased risk of splashing, chemical-resistant coveralls may be necessary.[1][9]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.[1][2] If dust is generated or if irritation or other symptoms are experienced, a NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter is recommended.[1][10][11]

Operational Plan for Handling 4-Bromobutyric Acid

This step-by-step guide outlines the safe handling of 4-Bromobutyric acid from receipt to disposal.

1. Pre-Handling and Preparation:

• Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the planned experiment.

• Information Review: Review the Safety Data Sheet (SDS) for 4-Bromobutyric acid.[1][2][3]

• Emergency Preparedness: Ensure that an eyewash station and safety shower are readily accessible and in good working order.[1][2]

• PPE Check: Assemble and inspect all required PPE as detailed in the table above.

2. Handling Procedure:

• Work Area: All handling of 4-Bromobutyric acid should be performed in a designated area, such as a chemical fume hood, to ensure adequate ventilation.[1][2]

• Dispensing: Carefully weigh and dispense the solid acid, avoiding the creation of dust.[1][3]

• Solution Preparation: When preparing solutions, slowly add the acid to the solvent.

• Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1][9]

• Personal Hygiene: Do not eat, drink, or smoke in the work area.[9] Wash hands thoroughly after handling the chemical.[9]

3. Storage:

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2][12]

• Incompatibilities: Store away from strong oxidizing agents, alkalis, and strong bases.[1][2]

• Designated Area: Store in a corrosives area.[1][2]

Disposal Plan

1. Waste Collection:

• Collect all waste containing 4-Bromobutyric acid in a designated, properly labeled, and sealed hazardous waste container.

2. Waste Disposal:

• Dispose of chemical waste in accordance with local, regional, and national hazardous waste regulations.[1]

• Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.[1]

• Do not dispose of 4-Bromobutyric acid down the drain.[3]

• Contaminated packaging should be disposed of as unused product.[3]

Safe Handling Workflow for 4-Bromobutyric Acid

The following diagram illustrates the logical workflow for the safe handling of 4-Bromobutyric acid, from initial planning to final disposal.

References

• 1. biosynth.com [biosynth.com]
• 2. 4-Bromobutyric acid - Safety Data Sheet [chemicalbook.com]
• 3. ehs.yale.edu [ehs.yale.edu]
• 4. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products [allsafetyproducts.com]
• 5. uwyo.edu [uwyo.edu]
• 6. envirosafetyproducts.com [envirosafetyproducts.com]
• 7. esafetysupplies.com [esafetysupplies.com]
• 8. safety.fsu.edu [safety.fsu.edu]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.com [fishersci.com]
• 12. thgeyer.com [thgeyer.com]